Isoamyl acetoacetate

• CAS: 2308-18-1

Core Science & Biosynthesis

isoamyl acetoacetate chemical properties

An In-depth Technical Guide to the Chemical Properties of Isoamyl Acetoacetate

For Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Abstract

Isoamyl acetoacetate (IUPAC name: 3-methylbutyl 3-oxobutanoate) is a β-keto ester of significant interest in both academic and industrial settings. Valued for its pleasant, fruity aroma, it serves as a key component in the flavor and fragrance industries.[1][2] Beyond its organoleptic properties, its true utility for the research scientist lies in its versatile chemical reactivity. The presence of two carbonyl groups in a β-relationship imparts unique characteristics, most notably the presence of acidic α-protons and the capacity for keto-enol tautomerism. This guide provides a comprehensive overview of the synthesis, physicochemical properties, spectroscopic signature, and chemical reactivity of isoamyl acetoacetate, offering field-proven insights and detailed protocols for its handling and characterization.

Synthesis and Mechanistic Considerations

The preparation of isoamyl acetoacetate is most commonly achieved via the transesterification of a more readily available acetoacetate ester, such as ethyl acetoacetate, with isoamyl alcohol. This method is favored for its efficiency and reliance on standard laboratory techniques.

Causality in Experimental Design: The Logic of Transesterification

The core of this synthesis is an equilibrium-controlled, acid-catalyzed nucleophilic acyl substitution.[3] To ensure a high yield of the desired product, the equilibrium must be deliberately shifted towards the product side. This is accomplished through two primary strategies:

• Use of Excess Reagent: Employing an excess of isoamyl alcohol, which is often more cost-effective and easier to remove than the other reactants or products, drives the reaction forward according to Le Châtelier's principle.[3]

• Removal of a Product: The reaction produces ethanol as a byproduct. If the reaction temperature is carefully controlled to be above the boiling point of ethanol but below that of the other components, ethanol can be distilled off as it is formed, effectively preventing the reverse reaction.

The acid catalyst, typically sulfuric acid (H₂SO₄) or p-toluenesulfonic acid, serves to protonate the carbonyl oxygen of the ethyl acetoacetate, rendering the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the hydroxyl group of isoamyl alcohol.[4][5]

Experimental Protocol: Synthesis of Isoamyl Acetoacetate

This protocol describes a representative lab-scale synthesis via acid-catalyzed transesterification.

Materials:

• Ethyl acetoacetate

• Isoamyl alcohol (3-methyl-1-butanol)

• Concentrated sulfuric acid (catalyst)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, condenser, heating mantle, separatory funnel, distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine ethyl acetoacetate and a molar excess (e.g., 2-3 equivalents) of isoamyl alcohol.

• Catalyst Addition: While stirring, cautiously add a catalytic amount of concentrated sulfuric acid (e.g., 0.5% of the total reactant moles).

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux. The reaction progress can be monitored by observing the formation of ethanol or via Thin Layer Chromatography (TLC). The reaction is typically refluxed for 1-2 hours.

• Workup - Neutralization: After cooling to room temperature, transfer the reaction mixture to a separatory funnel. Carefully add saturated sodium bicarbonate solution to neutralize the acidic catalyst. Causality: This step is critical to quench the reaction and remove any remaining acid. Vent the funnel frequently to release CO₂ gas produced during neutralization.[6]

• Workup - Extraction: Allow the layers to separate. The lower aqueous layer is drained and discarded. Wash the remaining organic layer sequentially with water and then with brine. Causality: The brine wash helps to remove residual water from the organic layer, initiating the drying process.

• Drying: Transfer the organic layer to a clean flask and add anhydrous magnesium sulfate or sodium sulfate. Swirl the flask until the drying agent no longer clumps, indicating the removal of residual water.

• Purification: Filter off the drying agent. The crude isoamyl acetoacetate can be purified by fractional distillation under reduced pressure to prevent decomposition. Collect the fraction boiling at approximately 89-91 °C at 6 mm Hg.[1]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of isoamyl acetoacetate.

Physicochemical Properties

The physical properties of isoamyl acetoacetate are summarized below. These values are critical for its handling, purification, and application in various formulations.

Property	Value	Source(s)
Molecular Formula	C₉H₁₆O₃	[1]
Molecular Weight	172.22 g/mol	[7]
Appearance	Colorless clear liquid	[1][7]
Odor	Sweet, ethereal, fruity, ripe banana, winey	[1][7]
Boiling Point	222-224 °C @ 760 mm Hg89-91 °C @ 6 mm Hg	[1]
Density	0.956 - 0.964 g/cm³ @ 25 °C	[1]
Refractive Index	1.426 - 1.430 @ 20 °C	[1]
Solubility	Soluble in alcohol and oils; sparingly soluble in water.	[1][7]
Flash Point	101.67 °C (215 °F)	[1]
logP (o/w)	1.740 (estimated)	[1]

Spectroscopic Characterization

Spectroscopic analysis is indispensable for the unambiguous structural confirmation and purity assessment of synthesized isoamyl acetoacetate.

Infrared (IR) Spectroscopy

The IR spectrum provides a definitive fingerprint of the functional groups present. For isoamyl acetoacetate, two distinct carbonyl absorptions are expected due to the keto and ester moieties.

• ~1745 cm⁻¹ (strong, sharp): This peak corresponds to the C=O stretching vibration of the ester group.

• ~1720 cm⁻¹ (strong, sharp): This absorption is characteristic of the C=O stretching of the ketone group.

• ~1150-1300 cm⁻¹ (strong): A broad and strong absorption region corresponding to the C-O stretching vibrations of the ester.

• ~2870-2960 cm⁻¹ (medium-strong): C-H stretching vibrations of the aliphatic isoamyl group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework.

¹H NMR (Predicted):

• ~0.9 ppm (doublet, 6H): The two equivalent methyl groups (-CH(CH₃ )₂) of the isoamyl moiety.

• ~1.5 ppm (multiplet, 2H): The methylene group (-CH₂ -CH(CH₃)₂) in the isoamyl group.

• ~1.7 ppm (multiplet, 1H): The methine proton (-CH (CH₃)₂) of the isoamyl group.

• ~2.2 ppm (singlet, 3H): The methyl protons adjacent to the ketone carbonyl (-C(=O)CH₃ ).

• ~3.4 ppm (singlet, 2H): The active methylene protons between the two carbonyls (-C(=O)CH₂ C(=O)-). This peak may be broadened due to keto-enol tautomerism.

• ~4.1 ppm (triplet, 2H): The methylene protons of the isoamyl group adjacent to the ester oxygen (-OCH₂ -).

¹³C NMR (Predicted):

• ~22.5 ppm: Isoamyl group methyl carbons.

• ~25.0 ppm: Isoamyl group methine carbon.

• ~30.0 ppm: Ketone methyl carbon.

• ~37.2 ppm: Isoamyl group -CH₂- carbon.

• ~50.0 ppm: Alpha-carbon (between carbonyls).

• ~64.0 ppm: Isoamyl group -OCH₂- carbon.

• ~167.0 ppm: Ester carbonyl carbon.

• ~200.0 ppm: Ketone carbonyl carbon.

Mass Spectrometry (MS)

Electron Impact (EI) mass spectrometry reveals the molecular weight and provides structural information through fragmentation patterns.

• Molecular Ion (M⁺): m/z = 172.

• Key Fragments: Common fragmentation includes the loss of the isoamyloxy group or parts of the side chain. Expected fragments include:

  • m/z = 85: [CH₃COCH₂CO]⁺, from the cleavage of the ester bond.

  • m/z = 71: [C₅H₁₁]⁺, the isoamyl carbocation.

  • m/z = 43: [CH₃CO]⁺, the acetyl cation, which is often the base peak.[7]

Chemical Reactivity and Synthetic Utility

The synthetic value of isoamyl acetoacetate stems from the reactivity conferred by its β-dicarbonyl motif.

Keto-Enol Tautomerism and Acidity

Isoamyl acetoacetate exists as an equilibrium mixture of its keto and enol tautomers. The protons on the α-carbon (the methylene group between the two carbonyls) are significantly more acidic (pKa ≈ 11) than those of a simple ketone or ester. This is because the resulting conjugate base, an enolate, is stabilized by resonance delocalization of the negative charge across both carbonyl oxygen atoms.

The Acetoacetic Ester Synthesis

This classic reaction highlights the utility of β-keto esters. The acidic α-proton can be readily removed by a moderately strong base (e.g., sodium ethoxide) to form a nucleophilic enolate. This enolate can then participate in Sₙ2 reactions with alkyl halides to form a C-C bond at the α-position.[8][9] Subsequent hydrolysis of the ester followed by gentle heating leads to decarboxylation, yielding a substituted ketone.[10][11] This pathway makes isoamyl acetoacetate a valuable precursor for synthesizing various 5-methyl-2-hexanone derivatives.

Reactivity Diagram

Caption: Major sites of chemical reactivity in isoamyl acetoacetate.

Applications

• Flavor & Fragrance: Widely used to impart sweet, fruity, and buttery notes in food products, beverages, and confectionery.[2]

• Cosmetics & Perfumery: Incorporated into lotions, shampoos, and perfumes for its pleasant scent.[1][2]

• Organic Synthesis: Serves as a crucial building block (synthon) for the synthesis of more complex molecules, particularly substituted ketones, via the acetoacetic ester synthesis.[2]

• Pharmaceuticals: Used in some formulations and as an intermediate in drug synthesis.[2]

Safety and Handling

Isoamyl acetoacetate is classified as a skin and eye irritant.[7] Proper handling procedures are essential to ensure laboratory safety.

• Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and a lab coat when handling.

• Ventilation: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.

• Storage: Store in a tightly closed container in a cool, dry place away from heat, sparks, and open flames.[2][12]

• Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

References

• Esterification: the synthesis of isoamyl acetate. (n.d.). Westfield State University.
• isoamyl acetoacetate, 2308-18-1. (n.d.). The Good Scents Company.
• Nomination Background: Isoamyl acetate (CASRN: 123-92-2). (n.d.). National Toxicology Program.

• Isoamyl acetoacetate. (n.d.). PubChem. Retrieved from [Link]

• Souza BFB et al. (2019). Esterification of Acetic Acid with Alcohol Isoamyl in the Presence of Enzymatic Catalyst. Dialnet. Retrieved from [Link]

• Isoamyl acetate. (n.d.). Wikipedia. Retrieved from [Link]

• Siebel Institute of Technology. (2022). FLAVOR 17 - ISOAMYL ACETATE - BANANA, PEARDROP. YouTube. Retrieved from [Link]

• Wills, G. (2025). Isolating Isoamyl acetate. Nanalysis NMR Blog. Retrieved from [Link]

• Brunet-Romero, E. (2012). Preparation of Isoamyl acetate (banana taste). YouTube. Retrieved from [Link]

• Transesterification of Isoamyl Acetate: An Experiment in Green Organic Chemistry. (2022). Journal of Chemical Education. Retrieved from [Link]

• The Malonic Ester and Acetoacetic Ester Synthesis. (2025). Master Organic Chemistry. Retrieved from [Link]

• Safety Data Sheet: Isoamyl acetate. (2024). Carl ROTH. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018). Acetoacetic Ester Synthesis Reaction Mechanism. YouTube. Retrieved from [Link]

• Material Safety Data Sheet - Isoamyl acetate MSDS. (2005). ScienceLab.com. Retrieved from [Link]

• Acetoacetic-Ester Synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Leah4sci. (2018). Acetoacetatic ester synthesis. YouTube. Retrieved from [Link]

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• 1. isoamyl acetoacetate, 2308-18-1 [thegoodscentscompany.com]
• 2. Isoamyl Acetoacetate | 2308-18-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 3. westfield.ma.edu [westfield.ma.edu]
• 4. Isoamyl acetate - Wikipedia [en.wikipedia.org]
• 5. youtube.com [youtube.com]
• 6. Isolating Isoamyl acetate — NMR Blog — Nanalysis [nanalysis.com]
• 7. Isoamyl acetoacetate | C9H16O3 | CID 61296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Acetoacetic-Ester Synthesis [organic-chemistry.org]
• 10. youtube.com [youtube.com]
• 11. youtube.com [youtube.com]
• 12. carlroth.com [carlroth.com]

Section 1: Chemical Identity and Significance

An In-Depth Technical Guide to the Physical Properties of Isoamyl Acetoacetate

This guide provides an in-depth exploration of the physical, chemical, and spectroscopic properties of isoamyl acetoacetate (IUPAC name: 3-methylbutyl 3-oxobutanoate). Designed for researchers, chemists, and professionals in the pharmaceutical and flavor/fragrance industries, this document moves beyond a simple data sheet. It offers insights into the practical implications of these properties, guiding experimental design, purification strategies, and safe handling protocols.

Isoamyl acetoacetate is a β-keto ester, a class of compounds renowned for its utility as a synthetic intermediate and its prevalence in flavor and fragrance applications. Its structure, featuring both a ketone and an ester functional group, allows for a wide range of chemical transformations, making it a valuable building block in organic synthesis. Understanding its fundamental properties is the cornerstone of its effective application.

Table 1: Core Chemical Identifiers

Identifier	Value	Source
IUPAC Name	3-methylbutyl 3-oxobutanoate	[1]
Synonyms	Isopentyl acetoacetate, Acetoacetic acid isoamyl ester	[2][3]
CAS Number	2308-18-1	[3]
Molecular Formula	C₉H₁₆O₃	[2]
Molecular Weight	172.22 g/mol	[2]

| Chemical Structure | CH₃COCH₂COOCH₂CH₂CH(CH₃)₂ | |

Section 2: Physicochemical Properties: A Practical Perspective

The macroscopic behavior of a compound is dictated by its physical properties. For the laboratory scientist, these values are critical for procedural design, from selecting an appropriate purification method to determining suitable solvent systems.

Table 2: Key Physical and Chemical Properties of Isoamyl Acetoacetate

Property	Value	Scientific Implication & Causality
Appearance	Colorless, clear liquid	Indicates high purity; absence of conjugated chromophores.[2]
Odor	Ethereal, fruity, winey, fermented apple-like, sweet buttery	Volatility and molecular structure contribute to its characteristic scent, making it valuable in the flavor and fragrance industry.[2]
Boiling Point	222-224 °C (at 760 mmHg) 89-91 °C (at 6 mmHg)	The high atmospheric boiling point suggests strong intermolecular forces. The significant reduction in boiling point under vacuum is critical; it dictates that vacuum distillation is the preferred method for purification to prevent thermal decomposition that can occur at temperatures above 200 °C.[1][2]
Specific Gravity	0.956 - 0.964 @ 25 °C	Being less dense than water (1.0 g/mL), it will form the upper organic layer during aqueous extractions, a key consideration for reaction work-ups.[1]
Refractive Index	1.426 - 1.430 @ 20 °C	This property is a rapid and non-destructive method for assessing the purity of liquid samples. A deviation from this range can indicate the presence of contaminants.[1][2]
Solubility	Soluble in alcohol and oils; Insoluble in water	The long alkyl chain (isoamyl group) imparts significant nonpolar character, leading to miscibility with organic solvents but poor solubility in water. This is fundamental for designing liquid-liquid extraction protocols.[2]
Flash Point	101.67 °C (215 °F)	This relatively high flash point classifies it as a combustible, not flammable, liquid, which informs storage and handling requirements. It indicates that it does not ignite easily under ambient conditions.[1][3]

| Vapor Pressure | 0.167 mmHg @ 25 °C (estimated) | The low vapor pressure corresponds to its relatively high boiling point and explains its persistence in formulations.[1] |

Section 3: Spectroscopic Profile for Structural Verification

Confirming the identity and purity of a synthesized or purchased compound is a non-negotiable step in research. The following spectroscopic data provide a definitive fingerprint for isoamyl acetoacetate.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern. For isoamyl acetoacetate, the electron ionization (EI) spectrum is characterized by fragmentation that reflects its structure.

Table 3: Principal Mass Spectrometry Peaks (EI-MS)

m/z (Mass-to-Charge Ratio)	Relative Intensity	Probable Fragment
43.0	99.99	[CH₃CO]⁺ (Acetyl cation) - Often the base peak for acetates and methyl ketones.
70.0	55.44	[C₅H₁₀]⁺ (Isopentenyl cation from cleavage and rearrangement of the alcohol moiety).
55.0	29.77	Further fragmentation of the isopentenyl group.
41.0	21.42	[C₃H₅]⁺ (Allyl cation).
85.0	19.52	[CH₃COCH₂CO]⁺ (Acetoacetyl cation).

Source: PubChem CID 61296[2]

Infrared (IR) Spectroscopy

IR spectroscopy is essential for identifying the functional groups present. As a β-keto ester, isoamyl acetoacetate exhibits two distinct carbonyl absorptions.

Table 4: Characteristic Infrared (IR) Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Functional Group	Rationale
~2960, 2875	Strong	C-H Stretch (Alkyl)	Corresponds to the sp³ C-H bonds in the isoamyl and acetyl groups.[4]
~1745	Strong	C=O Stretch (Ester)	This is the characteristic absorption for the ester carbonyl group.[4]
~1720	Strong	C=O Stretch (Ketone)	This absorption corresponds to the ketone carbonyl group. The presence of two distinct C=O peaks is a hallmark of a β-keto ester.[4]

| ~1150-1250 | Strong | C-O Stretch (Ester) | Represents the stretching vibration of the C-O single bond in the ester linkage. |

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the electronic environment and connectivity of hydrogen atoms in the molecule.

Table 5: Predicted ¹H NMR Chemical Shifts

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~0.9	Doublet	6H	-CH(CH₃ )₂
~1.5	Quartet	2H	-OCH₂CH₂ CH-
~1.7	Multiplet	1H	-CH₂CH (CH₃)₂
~2.2	Singlet	3H	CH₃ CO-
~3.4	Singlet	2H	-COCH₂ CO-
~4.1	Triplet	2H	-OCH₂ CH₂-

Note: These are predicted values; actual spectra may vary based on solvent and instrument.[5]

Section 4: Experimental Workflow: Synthesis and Purification

A self-validating protocol is one where the steps are logically derived from the compound's known properties and the outcomes at each stage can be clearly assessed. Here, we outline a robust workflow for the preparation and purification of isoamyl acetoacetate.

Scientist's Rationale for Method Selection

While the Claisen condensation is a classic method for forming β-keto esters, a more direct and often higher-yielding approach for a specific ester like isoamyl acetoacetate is the transesterification of ethyl acetoacetate with isoamyl alcohol .[6] This reaction is typically acid-catalyzed and driven to completion by removing the ethanol byproduct through distillation. This method avoids the strong basic conditions of the Claisen condensation, which can sometimes lead to side reactions.

Purification is dictated by the boiling point. The atmospheric boiling point of ~223 °C is sufficiently high to risk decomposition. Therefore, vacuum distillation is the mandatory choice, allowing the compound to boil at a much lower temperature (~90 °C), preserving its integrity.[1][2]

Workflow Diagram: Synthesis to Pure Product

Caption: Workflow for Isoamyl Acetoacetate Synthesis and Purification.

Detailed Experimental Protocol: Synthesis

• Apparatus Setup: Assemble a round-bottom flask with a distillation head, condenser, and collection flask. This setup allows for the removal of the ethanol byproduct as it forms.

• Charging the Flask: To the round-bottom flask, add isoamyl alcohol (1.0 eq), ethyl acetoacetate (1.2 eq), and a catalytic amount of p-toluenesulfonic acid (p-TsOH, ~0.01 eq).

• Reaction: Heat the mixture to a gentle reflux. The lower-boiling ethanol (b.p. 78 °C) will distill off, driving the equilibrium towards the product. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Completion: Once the starting material is consumed (typically 2-4 hours), allow the reaction mixture to cool to room temperature.

Detailed Experimental Protocol: Work-up and Purification

• Neutralization: Carefully pour the cooled reaction mixture into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This neutralizes the acid catalyst. Causality: Failure to neutralize the acid will interfere with the extraction and can cause degradation during distillation.

• Extraction: Extract the aqueous layer three times with diethyl ether. Combine the organic layers.

• Washing: Wash the combined organic layers with brine (saturated NaCl solution) to remove residual water.

• Drying: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄). Causality: Water must be removed as it will co-distill with the product and affect purity measurements.

• Concentration: Filter off the MgSO₄ and concentrate the filtrate using a rotary evaporator to remove the diethyl ether solvent.

• Vacuum Distillation: Transfer the crude oil to a distillation apparatus suitable for vacuum. Apply vacuum (target ~6 mmHg) and gently heat. Collect the fraction boiling between 89-91 °C.[1][2]

• Characterization: Confirm the purity and identity of the collected fraction using GC-MS, IR, NMR, and by measuring its refractive index.

Section 5: Safety and Handling

Professional laboratory practice demands a thorough understanding of a chemical's hazards. Isoamyl acetoacetate is classified as an irritant.

Table 6: GHS Hazard Information

Pictogram	Signal Word	Hazard Statements	Precautionary Statements

|

| Warning | H315: Causes skin irritation. H319: Causes serious eye irritation. | P264: Wash skin thoroughly after handling. P280: Wear protective gloves/protective clothing/eye protection/face protection. P302+P352: IF ON SKIN: Wash with plenty of water. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. | Source: TCI America[3]

Expert Insight on Handling: The primary hazards are dermal and ocular. The causality for requiring specific personal protective equipment (PPE) is direct:

• Nitrile Gloves: Provide a sufficient barrier against incidental skin contact.

• Safety Goggles/Glasses: Essential to prevent splashes from causing serious eye irritation.

• Laboratory Coat: Protects skin and clothing from spills. All handling should be performed in a well-ventilated fume hood to avoid inhalation of any aerosolized droplets or vapors, especially when heating.

Section 6: Applications in Research and Industry

The physical properties of isoamyl acetoacetate directly influence its primary applications:

• Flavoring Agent: Its pleasant, fruity odor and relatively low volatility allow it to be used as a flavor component in food products. It is recognized as a flavoring agent by regulatory bodies.[2]

• Fragrance Component: Used to impart sweet, fruity top notes in fragrances for cosmetics, shampoos, and lotions.[1]

• Synthetic Intermediate: As a β-keto ester, the α-protons (the CH₂ group between the carbonyls) are acidic and can be deprotonated to form a nucleophilic enolate. This enolate can then be used to form new carbon-carbon bonds, a cornerstone of organic synthesis.

This guide provides a comprehensive, practical overview of isoamyl acetoacetate, grounding its physical data in the context of real-world laboratory applications. By understanding the "why" behind the data, researchers can handle, synthesize, and utilize this versatile compound with greater efficiency and safety.

References

• The Good Scents Company. (n.d.). isoamyl acetoacetate. Retrieved from [Link]1]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 61296, Isoamyl acetoacetate. Retrieved from [Link]2]

• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. Retrieved from [Link]]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). IR Absorption Table. Retrieved from [Link]4]

• Master Organic Chemistry. (2020, September 14). Claisen Condensation and Dieckmann Condensation. Retrieved from [Link]]

• ResearchGate. (n.d.). Synthesis of β‐ketoesters using Acetyl meldrum's acid with alcohol. Retrieved from [Link]6]

Sources

• 1. isoamyl acetoacetate, 2308-18-1 [thegoodscentscompany.com]
• 2. Isoamyl acetoacetate | C9H16O3 | CID 61296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isoamyl Acetoacetate | 2308-18-1 | TCI AMERICA [tcichemicals.com]
• 4. IR Absorption Table [webspectra.chem.ucla.edu]
• 5. ACETOACETIC ACID ISOAMYL ESTER(2308-18-1) 1H NMR [m.chemicalbook.com]
• 6. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Synthesis of Isoamyl Acetoacetate

Abstract

Isoamyl acetoacetate (3-methylbutyl acetoacetate) is a valuable β-keto ester intermediate in organic synthesis, finding applications in the production of pharmaceuticals, agrochemicals, and pigments. Unlike simpler esters, its synthesis requires careful consideration of reaction equilibria and the thermal stability of the product. This technical guide provides a comprehensive overview of the primary synthetic methodologies for isoamyl acetoacetate, intended for researchers, chemists, and process development professionals. We will delve into the mechanistic underpinnings, compare field-proven protocols, and provide actionable, step-by-step procedures for the two most industrially relevant synthetic routes: the transesterification of ethyl acetoacetate and the direct acetoacetylation of isoamyl alcohol with diketene.

Introduction: The Synthetic Value of a β-Keto Ester

Isoamyl acetoacetate is a derivative of acetoacetic acid, characterized by the presence of a ketone functional group on the β-carbon relative to the ester carbonyl. This unique structural motif imparts significant synthetic versatility. The α-protons, situated between two carbonyl groups, are particularly acidic, allowing for easy formation of a resonance-stabilized enolate. This enolate is a potent nucleophile, serving as a cornerstone for the "acetoacetic ester synthesis," a classical method for constructing substituted methyl ketones.[1][2][3]

The synthesis of isoamyl acetoacetate itself, however, presents distinct challenges compared to simple esterification. The direct esterification with acetoacetic acid is impractical due to the acid's inherent instability, as it readily decarboxylates upon heating.[3] Therefore, industrially and in the laboratory, synthesis relies on more stable and efficient precursors. This guide will focus on the two predominant strategies that leverage commercially available starting materials.

Core Synthetic Strategy 1: Transesterification of Ethyl Acetoacetate

Transesterification is a robust and widely employed method for the synthesis of β-keto esters.[3][4] The process involves the reaction of a readily available β-keto ester, typically ethyl acetoacetate, with a target alcohol—in this case, isoamyl alcohol. The reaction is an equilibrium process, necessitating strategic choices to drive the reaction toward the desired product.

Mechanism and Thermodynamic Considerations

The transesterification reaction can be catalyzed by either acid or, more commonly, a base. In base-catalyzed transesterification, an alkoxide corresponding to the target alcohol (e.g., sodium isoamyloxide) is often used. The mechanism proceeds via nucleophilic acyl substitution:

• Nucleophilic Attack: The isoamyloxide ion attacks the electrophilic carbonyl carbon of ethyl acetoacetate.[5]

• Tetrahedral Intermediate Formation: A tetrahedral intermediate is formed.

• Elimination: The intermediate collapses, eliminating the ethoxide ion as the leaving group to yield isoamyl acetoacetate.[5]

The reaction is fundamentally reversible. To achieve high conversion, the equilibrium must be shifted to the product side, a direct application of Le Châtelier's principle. This is typically accomplished by the continuous removal of the more volatile ethanol byproduct through distillation during the reaction.[6] Using an excess of the isoamyl alcohol reactant can also help drive the equilibrium forward.

Catalyst Selection: A Comparative Overview

A variety of catalysts have been developed to improve the efficiency and environmental profile of β-keto ester transesterification. The choice of catalyst impacts reaction time, temperature, and workup complexity.

Catalyst System	Typical Conditions	Reported Yield	Advantages	Disadvantages	Reference
Boric Acid (H₃BO₃)	Xylene, reflux	High	Environmentally benign, low toxicity.[7]	Requires high temperatures and azeotropic water removal.	[7]
Silica-Supported Boric Acid	Solvent-free, 100 °C	>90%	Heterogeneous (recyclable), simple workup, solvent-free.[8]	May require longer reaction times (5-7 hours).	[8]
Organic Bases (e.g., DMAP)	Toluene or neat, reflux	Good to High	Mild conditions.[8]	Homogeneous catalyst can be difficult to remove.	[8]
Lewis Acids (e.g., BF₃·OEt₂)	Varies	Good	Effective for various substrates.[8]	Moisture-sensitive, potentially harsh workup.	[8]
Immobilized Lipases (e.g., CALB)	Organic solvent, ~40-60°C	Good	"Green" chemistry, high selectivity, mild conditions.[8]	Higher cost, slower reaction rates.	[8]

Experimental Protocol: Transesterification Using a Heterogeneous Catalyst

This protocol is a representative procedure based on methods utilizing a recyclable solid acid catalyst, which offers a balance of efficiency and environmental consideration.

Materials:

• Ethyl acetoacetate (1.0 eq)

• Isoamyl alcohol (3-methyl-1-butanol) (1.5 - 2.0 eq)

• Silica-supported boric acid catalyst (e.g., 5-10 mol%)[8]

• Toluene (as solvent for azeotropic removal, optional)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Round-bottom flask

• Dean-Stark apparatus or a short-path distillation head

• Reflux condenser

• Heating mantle with magnetic stirring

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Setup: Assemble a round-bottom flask with a magnetic stir bar, a Dean-Stark trap filled with toluene (if used), and a reflux condenser.

• Charging Reactants: To the flask, add isoamyl alcohol (1.5 eq), ethyl acetoacetate (1.0 eq), the silica-supported boric acid catalyst, and toluene (if applicable).

• Reaction: Heat the mixture to a vigorous reflux. The ethanol-toluene azeotrope (or pure ethanol if solvent-free) will begin to collect in the trap. Continue refluxing for 4-8 hours, monitoring the reaction progress by TLC or GC. The reaction is near completion when ethanol is no longer being generated.

• Cooling and Filtration: Allow the reaction mixture to cool to room temperature. If a solvent was used, dilute the mixture with diethyl ether or ethyl acetate. Filter the mixture to recover the heterogeneous catalyst.[8]

• Workup: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove any acidic residues) and then with brine.[9] Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator.

• Purification: Purify the crude isoamyl acetoacetate by vacuum distillation to obtain the final product.[10]

Experimental Workflow Diagram

Caption: Workflow for Isoamyl Acetoacetate Synthesis via Transesterification.

Core Synthetic Strategy 2: Acetoacetylation with Diketene

For large-scale industrial production, the reaction of an alcohol with diketene is a highly efficient and atom-economical route to acetoacetate esters. Diketene is a strained four-membered lactone that serves as a stable and reactive equivalent of acetoacetic acid itself.

Mechanism and Inherent Advantages

The reaction involves the nucleophilic attack of isoamyl alcohol on one of the carbonyl groups of the diketene molecule, leading to the opening of the strained oxetan-2-one ring.[11]

• Nucleophilic Attack: The oxygen atom of isoamyl alcohol attacks the electrophilic carbonyl carbon of the lactone in diketene.

• Ring Opening: This attack results in the cleavage of the acyl-oxygen bond of the four-membered ring.

• Proton Transfer: A subsequent proton transfer yields the final isoamyl acetoacetate product.

This reaction is essentially irreversible and produces no byproducts, making it highly efficient. The reaction can often be performed neat (without solvent) and may be catalyzed by mild acids or bases, although in some cases, catalysis is not strictly necessary due to the high reactivity of diketene.[11]

Caption: Simplified Mechanism of Acetoacetylation with Diketene.

Experimental Protocol: Reaction with Diketene

DANGER: Diketene is a toxic and highly reactive lachrymator. This procedure must be performed in a well-ventilated fume hood by trained personnel with appropriate personal protective equipment (PPE), including gloves and safety goggles.

Materials:

• Isoamyl alcohol (1.0 eq)

• Diketene (1.0-1.05 eq)

• Triethylamine or other mild base catalyst (optional, e.g., 0.1 mol%)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Equipment:

• Three-neck round-bottom flask

• Addition funnel

• Thermometer

• Magnetic stirrer with heating/cooling bath

• Vacuum distillation apparatus

Procedure:

• Setup: Equip a three-neck flask with a magnetic stir bar, a thermometer, and an addition funnel. Ensure the setup is under an inert atmosphere (e.g., nitrogen).

• Charging Alcohol: Add isoamyl alcohol to the reaction flask and cool it to 0-5 °C using an ice bath.

• Diketene Addition: Add diketene to the addition funnel. Slowly add the diketene dropwise to the stirred, cooled isoamyl alcohol. Monitor the temperature closely and maintain it below 20 °C to control the exothermic reaction and prevent polymerization of diketene.[11]

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for an additional 1-2 hours to ensure the reaction goes to completion. Monitor by TLC or IR spectroscopy (disappearance of the diketene C=C stretch).

• Workup: The reaction mixture can often be purified directly. If a catalyst was used or if neutralization is required, wash the crude product with a dilute solution of sodium bicarbonate, followed by water.

• Purification: Dry the organic product with anhydrous magnesium sulfate. Purify the crude ester by vacuum distillation to yield the final, high-purity isoamyl acetoacetate.[9]

Concluding Remarks: A Synthesis Guided by Application

The choice between transesterification and the diketene route for synthesizing isoamyl acetoacetate is driven by scale, safety considerations, and economic factors.

• Transesterification is highly versatile for laboratory-scale synthesis, allowing access to a wide range of β-keto esters from a common precursor. The development of heterogeneous catalysts has made this method greener and more convenient.

• The Diketene Route offers superior atom economy and is often preferred for large-scale industrial production due to its high efficiency and the absence of byproducts. However, it requires specialized handling procedures due to the hazardous nature of diketene.

Both methods, when executed with a proper understanding of the underlying chemical principles, provide reliable access to isoamyl acetoacetate, a key building block for further chemical innovation.

References

• Esterification: the synthesis of isoamyl acetate. (n.d.). Retrieved from [Link]

• Morsch, L., & Farmer, S. (2022). Transesterification. In Master Organic Chemistry. Retrieved from [Link]

• hemical Synthesis of Isoamyl Acetate through Fischer Esterification: A Comprehensive Practical Report. (n.d.). Retrieved from [Link]

• Synthesis of β-keto carboxylic acids, esters and amides. (n.d.). In Organic Chemistry Portal. Retrieved from [Link]

• Farmer, S. (2014). 19.15 A Claisen Condensation Forms a β-Keto Ester. In Chemistry LibreTexts. Retrieved from [Link]

• Esterification of Artificial Flavors. Synthesis of Isoamyl Acetate. (2021). International Journal of Innovative Science and Research Technology, 6(7). Retrieved from [Link]

• O'Mahony, G., & Connon, S. J. (2021). Recent advances in the transesterification of β-keto esters. RSC Advances, 11(43), 26569-26586. Retrieved from [Link]

• Enhanced synthesis of isoamyl acetate using liquid-gas biphasic system by the transesterification reaction of isoamyl alcohol obtained from fusel oil. (2016). Journal of Chemical Technology & Biotechnology, 91(1), 113-120. Retrieved from [Link]

• Mondal, E., et al. (2022). Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO2–H3BO3) as a recyclable catalyst. RSC Advances, 12(34), 22005-22014. Retrieved from [Link]

• Diketene. (n.d.). In Wikipedia. Retrieved from [Link]

• Recent advances in the transesterification of β-keto esters. (2021). RSC Publishing. Retrieved from [Link]

• Reaction synthesis and kinetic modeling of isoamyl acetate via enzymatic esterification in solvent-free system. (2015). Jurnal Teknologi, 77(31). Retrieved from [Link]

• Synthesis of Isopentyl Acetate (Experiment). (2020). In Chemistry LibreTexts. Retrieved from [Link]

• The Acylation of β-Keto Ester Dianions. (n.d.). Retrieved from [Link]

• Preparation of acetoacetic acid esters from diketene and alcohol in the presence of an acid catalyst. (1964). Google Patents.

• Transesterification of Vegetable Oils with Ethanol and Characterization of the Key Fuel Properties of Ethyl Esters. (2017). MDPI. Retrieved from [Link]

• Method for preparing acyclic beta keto ester. (2007). Google Patents.

• Glycerol transesterification with ethyl acetate to synthesize acetins using ethyl acetate as reactant and entrainer. (2017). Biofuel Research Journal, 4(1), 569-574. Retrieved from [Link]

• Reactions of Aldehydes and Ketones with Alcohols. (2020). In Chemistry LibreTexts. Retrieved from [Link]

• Kinetics and mechanism of the addition of alcohols to ketenes in diethyl ether solution in the presence of boron trifluoride. (1976). Journal of the Chemical Society, Perkin Transactions 2, (1), 8-12. Retrieved from [Link]

• Synthesis of Isoamyl Fatty Acid Ester, a Flavor Compound, by Immobilized Rhodococcus Cutinase. (2023). Journal of Microbiology and Biotechnology, 33(11), 1493-1500. Retrieved from [Link]

• Aldehydes And Ketones Important Reactions. (n.d.). In Jack Westin. Retrieved from [Link]

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• 11. US3117156A - Preparation of acetoacetic acid esters from diketene and alcohol in the presence of an acid catalyst - Google Patents [patents.google.com]

A Spectroscopic Guide to Isoamyl Acetoacetate: Unveiling Molecular Structure

For researchers, scientists, and professionals in drug development, a comprehensive understanding of a molecule's structure is paramount. This technical guide provides an in-depth exploration of the spectroscopic characteristics of isoamyl acetoacetate (also known as 3-methylbutyl 3-oxobutanoate), a key flavor and fragrance agent. By delving into the principles and practical applications of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), this guide offers a robust framework for the structural elucidation and quality control of this important ester.

Introduction to Isoamyl Acetoacetate

Isoamyl acetoacetate is a colorless liquid with a fruity, ethereal aroma.[1] Its molecular formula is C9H16O3, and its structure features both an ester and a ketone functional group.[1][2] This unique combination dictates its chemical properties and, consequently, its spectroscopic signature. Accurate interpretation of its spectra is crucial for confirming its identity, purity, and for understanding its behavior in various applications.

Below is a diagram illustrating the chemical structure of isoamyl acetoacetate, with atoms numbered for reference in the subsequent spectroscopic analysis.

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isoamyl acetoacetate CAS 2308-18-1 properties

An In-Depth Technical Guide to Isoamyl Acetoacetate (CAS 2308-18-1): Properties, Synthesis, and Analysis

Executive Summary

This technical guide provides a comprehensive overview of isoamyl acetoacetate (CAS 2308-18-1), a beta-keto ester of significant interest in the flavor, fragrance, and chemical synthesis sectors. Known chemically as 3-methylbutyl 3-oxobutanoate, this compound is valued for its distinct ethereal, sweet, and fruity aroma, often described as reminiscent of green apple and ripe banana.[1] This document serves as a resource for researchers, chemists, and drug development professionals, offering in-depth information on its chemical and physical properties, a representative synthesis and purification protocol, detailed analytical methodologies for characterization, and essential safety and handling guidelines. The objective is to furnish a practical and scientifically grounded reference that explains not only the procedures but also the underlying chemical principles, thereby ensuring both technical accuracy and field-proven insight.

Chemical Identity and Physical Properties

Isoamyl acetoacetate is a colorless liquid characterized by its unique organoleptic profile.[1][2] It is structurally defined as the ester formed between isoamyl alcohol and acetoacetic acid.[3] Its identity and core physical characteristics are summarized below.

Table 1: Chemical Identifiers for Isoamyl Acetoacetate

Identifier	Value	Source
CAS Number	2308-18-1	[1]
IUPAC Name	3-methylbutyl 3-oxobutanoate	[2][4]
Synonyms	Isopentyl acetoacetate, Acetoacetic acid isoamyl ester	[2]
Molecular Formula	C₉H₁₆O₃	[1][4]
Molecular Weight	172.22 g/mol	[1][2][4]
EINECS Number	218-991-5	[2]

Table 2: Physical and Chemical Properties of Isoamyl Acetoacetate

Property	Value	Source
Appearance	Colorless clear liquid	[1][2]
Odor	Ethereal, sweet, fruity, green, winey, ripe banana	[1]
Boiling Point	222-224 °C (at 760 mmHg)	[1]
89-91 °C (at 6.0 mmHg)	[1][2]
Specific Gravity	0.956 - 0.964 (at 25 °C)	[1]
Refractive Index	1.426 - 1.430 (at 20 °C)	[1]
Flash Point	101.67 °C (215 °F)	[1]
Solubility	Soluble in alcohol and oils; insoluble in water	[1][2]
Vapor Pressure	0.167 mmHg (at 25 °C, est.)	[1]

Synthesis and Purification

The synthesis of beta-keto esters like isoamyl acetoacetate requires careful consideration of reaction conditions to prevent undesirable side reactions, such as self-condensation or decarboxylation of the acetoacetic acid moiety. While direct esterification with acetoacetic acid is challenging due to its instability, a common and effective industrial method is the transesterification of a more stable acetoacetate ester, such as ethyl acetoacetate, with isoamyl alcohol.

Synthetic Strategy: Transesterification

The principle of this approach is to react isoamyl alcohol with ethyl acetoacetate in the presence of a catalyst. The reaction equilibrium is driven forward by the removal of the more volatile ethanol byproduct. This method is favored because it utilizes stable, commercially available starting materials and allows for controlled reaction conditions, leading to higher yields and purity.

Representative Laboratory Protocol

This protocol describes a general, self-validating procedure for the synthesis of isoamyl acetoacetate. Quantities should be adjusted based on the desired scale.

• Catalyst Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, prepare a solution of sodium isoamyloxide by adding a small, catalytic amount of sodium metal (e.g., 0.05 equivalents) to an excess of dry isoamyl alcohol (e.g., 3-4 equivalents). The reaction is complete when all the sodium has dissolved. The use of a freshly prepared alkoxide catalyst is crucial to ensure an anhydrous environment, preventing hydrolysis of the ester.

• Transesterification Reaction: To the freshly prepared catalyst solution, add ethyl acetoacetate (1.0 equivalent). The large excess of isoamyl alcohol serves both as a reactant and as the solvent, maximizing the concentration of the desired alcohol to shift the equilibrium.

• Driving the Equilibrium: Heat the reaction mixture to a gentle reflux. The temperature should be maintained to allow for the selective distillation of the ethanol byproduct through the reflux condenser into a distillation head. The removal of ethanol is the critical step for driving the reaction to completion, a direct application of Le Châtelier's principle. Monitor the reaction progress by periodically taking small aliquots and analyzing them via Gas Chromatography (GC) to observe the disappearance of ethyl acetoacetate.

• Reaction Quench and Workup: Once the reaction is complete (typically >95% conversion by GC), cool the mixture to room temperature. Carefully neutralize the catalyst by adding a weak acid, such as a saturated aqueous solution of ammonium chloride. This step is essential to prevent base-catalyzed side reactions during purification.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water and then with brine to remove any remaining salts and water-soluble impurities.

• Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium sulfate, then filter to remove the agent.

Purification by Fractional Distillation

The final purification is achieved by fractional distillation under reduced pressure.

• Solvent Removal: First, remove the excess isoamyl alcohol under vacuum.

• Fractional Distillation: Increase the vacuum and heat to distill the isoamyl acetoacetate. Distilling under reduced pressure is critical to prevent thermal decomposition, as beta-keto esters can be susceptible to degradation at their atmospheric boiling points. Collect the fraction boiling at the expected temperature range (e.g., 89-91 °C at 6 mmHg).[1][2] The purity of the collected fractions should be confirmed by GC analysis.

Synthesis and Purification Workflow

Caption: A generalized workflow for the synthesis of isoamyl acetoacetate.

Analytical Characterization and Quality Control

A multi-technique approach is required for the unambiguous identification and quality assessment of isoamyl acetoacetate, ensuring both structural integrity and purity.

Gas Chromatography (GC)

GC is the primary method for assessing the purity of isoamyl acetoacetate and for monitoring reaction progress.

• Principle: The compound is volatilized and separated from impurities based on its boiling point and interaction with a stationary phase. A Flame Ionization Detector (FID) is typically used for quantification due to its excellent sensitivity to organic compounds.

• Typical Protocol: An aliquot of the sample is diluted in a suitable solvent (e.g., hexane or ethyl acetate) and injected into a GC system equipped with a capillary column (e.g., DB-Wax or similar polar phase).[5] The purity is determined by the relative area percentage of the main peak. Commercial suppliers often specify a purity of >97.0% by GC.

Spectroscopic Methods

Spectroscopic analysis provides definitive structural confirmation. While specific spectral data for isoamyl acetoacetate is available for reference, the following describes the expected characteristic signals.[6]

• ¹H NMR Spectroscopy: Proton NMR confirms the presence of all key structural fragments. The keto-enol tautomerism of the acetoacetate moiety results in two sets of signals, with the keto form typically predominating.

  • Keto Form: A singlet around 2.2 ppm (acetyl CH₃), a singlet around 3.4 ppm (active methylene, -C(O)CH₂C(O)-), a triplet around 4.1 ppm (ester methylene, -OCH₂-), and signals corresponding to the isoamyl group (a multiplet for the CH, a triplet for the CH₂, and a doublet for the two terminal CH₃ groups).

• ¹³C NMR Spectroscopy: Carbon NMR is used to confirm the carbon skeleton and the presence of carbonyl groups. Two distinct carbonyl signals are expected: one around 200 ppm for the ketone and another around 167 ppm for the ester.

• Mass Spectrometry (MS): MS provides the molecular weight and fragmentation pattern. Electron Ionization (EI-MS) would show the molecular ion peak (m/z 172) and characteristic fragments corresponding to the loss of the isoamyloxy group or parts of the acetoacetyl chain.

• Infrared (IR) Spectroscopy: IR spectroscopy is ideal for identifying the key functional groups. Two strong absorption bands in the carbonyl region are expected: one around 1745 cm⁻¹ for the ester C=O stretch and another around 1720 cm⁻¹ for the ketone C=O stretch.

Table 3: Illustrative Analytical Data for Isoamyl Acetoacetate

Technique	Parameter	Expected Value/Observation
GC-FID	Purity	>97.0%
¹H NMR	Chemical Shift (δ)	~3.4 ppm (s, 2H, -COCH₂CO-), ~2.2 ppm (s, 3H, -COCH₃)
¹³C NMR	Chemical Shift (δ)	~200 ppm (Ketone C=O), ~167 ppm (Ester C=O), ~50 ppm (Active CH₂)
IR	Wavenumber (cm⁻¹)	~1745 cm⁻¹ (Ester C=O), ~1720 cm⁻¹ (Ketone C=O)
MS (EI)	m/z	172 [M]⁺, fragments from loss of -OR and acetyl groups

Analytical Workflow Diagram

Caption: A standard workflow for the quality control of isoamyl acetoacetate.

Applications in Research and Industry

The primary application of isoamyl acetoacetate stems from its desirable organoleptic properties.

• Flavor and Fragrance Industry: It is widely used as a flavoring agent in food products and as a fragrance component in consumer goods.[1][7] Its profile—described as sweet, ethereal, fruity, with notes of green apple and ripe banana—makes it suitable for creating fruit-forward scents in shampoos, body lotions, and perfumes.[1] In flavor compositions, it can impart subtle fruity notes to banana, pear, or mango profiles.[1]

• Chemical Synthesis: As a beta-keto ester, isoamyl acetoacetate is a versatile intermediate in organic synthesis. The active methylene group is readily deprotonated to form a nucleophilic enolate, which can participate in a wide range of carbon-carbon bond-forming reactions, such as alkylations and acylations. This makes it a valuable building block for the synthesis of more complex molecules in pharmaceutical and agrochemical research.

Safety, Handling, and Storage

Proper handling and storage are imperative to ensure laboratory safety and maintain the chemical's integrity.

• General Handling: Use in a well-ventilated area or under a chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[1] Avoid inhalation of vapors and direct contact with skin and eyes.

• Storage: Store in a tightly closed container in a cool, dry place away from direct sunlight and sources of ignition.[7] TCI America recommends storing under an inert gas, noting that the compound is moisture-sensitive.

• Fire Safety: Isoamyl acetoacetate is a combustible liquid with a relatively high flash point of 101.67 °C.[1] Keep away from open flames, sparks, and heat. Use appropriate fire extinguishers (e.g., carbon dioxide, dry chemical, or foam) in case of a fire.

• Spill Response: In case of a spill, absorb with an inert material (e.g., sand or vermiculite) and place in a suitable container for disposal. Ensure the area is well-ventilated during cleanup.

Conclusion

Isoamyl acetoacetate (CAS 2308-18-1) is a commercially significant specialty chemical with well-defined physical and chemical properties. Its synthesis is reliably achieved through transesterification, and its purity and structure are confirmed through a standard suite of analytical techniques including GC, NMR, MS, and IR. While its primary role is in the flavor and fragrance industry, its chemical functionality as a beta-keto ester provides opportunities for its use as a synthetic intermediate. Adherence to proper safety and handling protocols is essential for its use in any research or industrial setting. This guide provides the foundational knowledge necessary for professionals to effectively and safely utilize isoamyl acetoacetate in their work.

References

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• NIST. (n.d.). Acetoacetic acid isoamyl ester. NIST Chemistry WebBook. Retrieved from [Link]

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• 3. indiamart.com [indiamart.com]
• 4. Acetoacetic acid isoamyl ester [webbook.nist.gov]
• 5. osha.gov [osha.gov]
• 6. ACETOACETIC ACID ISOAMYL ESTER(2308-18-1) 1H NMR [m.chemicalbook.com]
• 7. Isoamyl Acetoacetate | 2308-18-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

A Comprehensive Technical Guide to the Solubility of Isoamyl Acetoacetate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the realms of pharmaceutical sciences, chemical synthesis, and formulation development, a thorough understanding of a compound's solubility is paramount. It is a critical physicochemical parameter that dictates formulation strategies, reaction kinetics, and ultimately, the bioavailability and efficacy of active pharmaceutical ingredients. This guide provides an in-depth exploration of the solubility characteristics of isoamyl acetoacetate, a key ester with applications ranging from flavor and fragrance to specialty chemical synthesis.

As a Senior Application Scientist, my objective is to present not just data, but a foundational understanding of the principles governing solubility. This document is structured to provide a logical progression from theoretical concepts to practical, actionable laboratory protocols. We will delve into the molecular interactions that define solubility, present reasoned estimations of isoamyl acetoacetate's behavior in a wide array of organic solvents based on a close structural analog, and provide a detailed, self-validating experimental workflow for precise solubility determination.

Understanding Isoamyl Acetoacetate and the Principles of Solubility

Isoamyl acetoacetate (isopentyl 3-oxobutanoate) is an organic compound characterized by its ester and ketone functional groups. Its molecular structure inherently dictates its interaction with various solvents. The fundamental principle governing solubility is "like dissolves like," which refers to the compatibility of intermolecular forces between the solute (isoamyl acetoacetate) and the solvent.

The key physicochemical properties of isoamyl acetoacetate are:

• Molecular Formula: C₉H₁₆O₃

• Appearance: Colorless clear liquid (est)[1]

• Specific Gravity: 0.956 to 0.964 @ 25.00 °C[1]

• Boiling Point: 222.00 to 224.00 °C @ 760.00 mm Hg[1]

• LogP (o/w): 1.740 (est)[1]

The ester and ketone moieties in isoamyl acetoacetate can participate in dipole-dipole interactions and can act as hydrogen bond acceptors. The isoamyl group, a branched five-carbon chain, contributes to its nonpolar character. Therefore, its solubility will be highest in solvents that have a similar balance of polarity and hydrogen bonding capability.

Solubility Profile of Isoamyl Acetoacetate in Common Organic Solvents

The following table presents the expected solubility of isoamyl acetoacetate in various organic solvents, with the understanding that these values are strong estimations based on the behavior of isoamyl acetate. It is anticipated that isoamyl acetoacetate will be miscible or highly soluble in most of these solvents.

Solvent	Polarity (Dielectric Constant)	Expected Solubility of Isoamyl Acetoacetate	Rationale for High Solubility
Alcohols
Methanol	32.7	Miscible	Polar protic solvent, capable of hydrogen bonding.
Ethanol	24.5	Miscible	Polar protic solvent, similar to methanol.
Isopropanol	19.9	Miscible	Less polar than ethanol but still a good hydrogen bond donor/acceptor.
Ketones
Acetone	20.7	Miscible	Polar aprotic solvent with a strong dipole moment.
Esters
Ethyl Acetate	6.02	Miscible	Similar ester functionality, promoting "like dissolves like."
Chlorinated Solvents
Dichloromethane	9.08	Miscible	Aprotic solvent with moderate polarity.
Chloroform	4.81	Miscible	Less polar than dichloromethane but an effective solvent for esters.
Aromatic Hydrocarbons
Toluene	2.38	Soluble	Nonpolar solvent, interacts well with the isoamyl group.
Aliphatic Hydrocarbons
Hexane	1.88	Soluble	Very nonpolar solvent, solubility driven by the alkyl chain.

Experimental Determination of Isoamyl Acetoacetate Solubility: A Validated Protocol

To obtain precise solubility data for isoamyl acetoacetate in specific organic solvents, a robust and validated experimental method is essential. The following protocol is based on the widely accepted shake-flask method, adapted for the analysis of a liquid solute in organic solvents.

Principle of the Shake-Flask Method

The shake-flask method is considered the "gold standard" for solubility determination. It involves equilibrating a saturated solution of the solute in the solvent of interest over a defined period and at a constant temperature. The concentration of the solute in the saturated solution is then determined analytically.

Experimental Workflow Diagram

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• 2. Isoamyl acetate - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to the Stability and Degradation of Isoamyl Acetoacetate

For Researchers, Scientists, and Drug Development Professionals

Foreword: Understanding the Stability Landscape of Isoamyl Acetoacetate

Isoamyl acetoacetate, a key contributor to the characteristic flavors and fragrances in various consumer and pharmaceutical products, possesses a chemical structure that, while bestowing its desirable sensory properties, also presents inherent stability challenges. As a β-keto ester, it is susceptible to a range of degradation pathways that can impact product quality, efficacy, and shelf-life. This technical guide, prepared for the discerning eye of researchers, scientists, and drug development professionals, provides a comprehensive exploration of the stability and degradation profile of isoamyl acetoacetate. By delving into the fundamental chemistry, outlining robust analytical methodologies for stability assessment, and presenting a systematic approach to forced degradation studies, this document aims to equip the reader with the necessary knowledge to anticipate, control, and mitigate the degradation of this important compound.

Section 1: Physicochemical Properties of Isoamyl Acetoacetate

A thorough understanding of the intrinsic properties of isoamyl acetoacetate is fundamental to predicting its behavior under various environmental conditions.

Property	Value	Reference
Chemical Formula	C9H16O3	[1]
Molecular Weight	172.22 g/mol	[1]
Appearance	Colorless liquid	[1]
Odor	Ethereal, fruity, herbaceous, winey, fermented apple-like	[1]
Boiling Point	89.00 to 91.00 °C @ 6.00 mm Hg	[1]
Solubility	Insoluble in water; soluble in alcohol	[1]
Density	0.954 g/cm³ (at 10°C)	[1]
Refractive Index	1.426-1.433	[1]

Section 2: Core Stability Challenges and Degradation Pathways

The chemical structure of isoamyl acetoacetate, characterized by the presence of both an ester and a ketone functional group in a β-relationship, dictates its primary degradation pathways. The active methylene group situated between the two carbonyls is a key feature influencing its reactivity.

Keto-Enol Tautomerism: A Precursor to Reactivity

Isoamyl acetoacetate exists as an equilibrium mixture of its keto and enol tautomers. This equilibrium is influenced by the solvent polarity, with the enol form being more significant in non-polar solvents due to the formation of an intramolecular hydrogen bond.[2] The presence of the enol tautomer can influence the molecule's susceptibility to certain degradation reactions.

Caption: Experimental workflow for forced degradation studies.

Detailed Protocols for Stress Conditions

The goal is to achieve 5-20% degradation of the active substance to ensure that the degradation products are formed at detectable levels without complete decomposition of the parent molecule.

[3]3.2.1 Hydrolytic Degradation

• Acidic Hydrolysis:

  • Prepare a solution of isoamyl acetoacetate in a suitable solvent (e.g., acetonitrile/water).

  • Add an equal volume of 0.1 M hydrochloric acid.

  • Incubate the solution at a controlled temperature (e.g., 60°C).

  • Withdraw samples at appropriate time intervals (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the samples with an equivalent amount of 0.1 M sodium hydroxide before analysis.

• Basic Hydrolysis:

  • Prepare a solution of isoamyl acetoacetate in a suitable solvent.

  • Add an equal volume of 0.1 M sodium hydroxide.

  • Maintain the solution at room temperature.

  • Withdraw samples at appropriate time intervals.

  • Neutralize the samples with an equivalent amount of 0.1 M hydrochloric acid before analysis.

3.2.2 Oxidative Degradation

• Prepare a solution of isoamyl acetoacetate in a suitable solvent.

• Add an appropriate volume of 3% hydrogen peroxide.

• Keep the solution at room temperature, protected from light.

• Withdraw samples at specified time points.

3.2.3 Thermal Degradation

• In Solution:

  • Prepare a solution of isoamyl acetoacetate.

  • Incubate the solution at an elevated temperature (e.g., 80°C).

  • Collect samples at various time intervals.

• Solid State:

  • Place a known amount of pure isoamyl acetoacetate in a vial.

  • Expose the vial to a high temperature (e.g., 80°C) in a stability chamber.

  • At each time point, dissolve a portion of the solid in a suitable solvent for analysis.

3.2.4 Photolytic Degradation

• Expose a solution of isoamyl acetoacetate and the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

• A control sample should be protected from light with aluminum foil.

• Analyze the samples after the exposure period.

Section 4: Analytical Methodologies for Stability Assessment

The development of a stability-indicating analytical method is crucial for accurately quantifying the decrease in the concentration of isoamyl acetoacetate and the formation of its degradation products.

[4][5][6]#### 4.1 Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like isoamyl acetoacetate and its potential degradation products.

[7][8][9]4.1.1 Sample Preparation for GC-MS

• Dilute the samples from the forced degradation studies with a suitable solvent (e.g., ethyl acetate).

• For headspace analysis, samples can be heated in a sealed vial to allow volatile compounds to partition into the headspace for injection.

[7]4.1.2 Illustrative GC-MS Method Parameters

Parameter	Typical Setting
Column	DB-5ms (or equivalent)
Injector Temperature	250°C
Oven Program	Start at 50°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min
Carrier Gas	Helium
Ion Source Temperature	230°C
Mass Range	40-400 amu

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the separation and quantification of non-volatile degradation products.

[4][5][10]4.2.1 Sample Preparation for HPLC

• Dilute the samples from the forced degradation studies with the mobile phase.

• Filter the samples through a 0.45 µm syringe filter before injection.

4.2.2 Illustrative HPLC Method Parameters

Parameter	Typical Setting
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Water gradient
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detector	UV at 254 nm
Injection Volume	10 µL

Section 5: Summary of Potential Degradation Products

Based on the known chemistry of β-keto esters, the following table summarizes the likely degradation products of isoamyl acetoacetate under various stress conditions.

Stress Condition	Likely Degradation Products
Acid/Base Hydrolysis	Isoamyl alcohol, Acetoacetic acid
Thermal	Isopentene, Acetoacetic acid, Acetone, Carbon dioxide
Photolytic	Smaller carbonyl compounds, Radical species
Oxidative	Carboxylic acids (from ketone cleavage)

Conclusion: A Proactive Approach to Stability

The stability of isoamyl acetoacetate is a multifaceted issue governed by its inherent chemical structure. A comprehensive understanding of its degradation pathways, particularly hydrolysis and decarboxylation, is paramount for the development of stable formulations. The implementation of systematic forced degradation studies, coupled with robust and validated stability-indicating analytical methods, provides the necessary framework for characterizing the degradation profile of this important flavor and fragrance compound. By adopting a proactive approach to stability assessment, researchers and drug development professionals can ensure the quality, safety, and efficacy of their products throughout their lifecycle.

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• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Acetoacetic esters. (n.d.). University of Calgary. Retrieved from [Link]

• The Malonic Ester and Acetoacetic Ester Synthesis. (2025, June 5). Master Organic Chemistry. Retrieved from [Link]

• Ethyl Acetoacetate is either. ethyl ester dernative com of ace to acetic acid of acetyl derivative of ethyl. (n.d.). SBSS College, Begusarai. Retrieved from [Link]

• Isoamyl acetoacetate. (n.d.). PubChem. Retrieved from [Link]

• Stability-indicating HPLC and PLS chemometric methods for the determination of acemetacin in presence of its degradation product. (2015, December 31). SciSpace. Retrieved from [Link]

• Atmospheric Degradation Mechanism of Isoamyl Acetate Initiated by OH Radicals and Cl Atoms Revealed by Quantum Chemical Calculations and Kinetic Modeling. (n.d.). ACS Publications. Retrieved from [Link]

• Esterification: the synthesis of isoamyl acetate. (n.d.). Retrieved from [Link]

• Keto-Enol Tautomerism : Key Points. (2022, June 21). Master Organic Chemistry. Retrieved from [Link]

• Thermal decomposition of ethyl acetate. (n.d.). ResearchGate. Retrieved from [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2025, November 5). ResolveMass. Retrieved from [Link]

• Homogeneous and heterogeneous photoredox-catalyzed hydroxymethylation of ketones and keto esters: catalyst screening, chemoselectivity and dilution effects. (n.d.). Beilstein Journals. Retrieved from [Link]

• Experimental and theoretical study of the thermal decomposition of ethyl acetate during fast pyrolysis. (n.d.). Universidad San Francisco de Quito USFQ. Retrieved from [Link]

• Development and validation of stability indicating spectrophotometric and HPTLC methods for determination of acemetacin. (n.d.). European Journal of Chemistry. Retrieved from [Link]

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• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Retrieved from [Link]

• analysis of organic acetates in e-vapor products by gc-ms/ms. (n.d.). CORESTA. Retrieved from [Link]

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• Synthesis of Isoamyl acetate. (2020, July 7). YouTube. Retrieved from [Link]

• Acetoacetic Ester Synthesis. (2023, January 22). Chemistry LibreTexts. Retrieved from [Link]

• Results of GC-MS analysis (ethyl-acetate; isoamyl acetate; 1-hexyl...). (n.d.). ResearchGate. Retrieved from [Link]

• Experiment 4 Preparation of Isoamyl acetate. (n.d.). UMSL. Retrieved from [Link]

• 22.1: Keto-Enol Tautomerism. (2023, January 29). Chemistry LibreTexts. Retrieved from [Link]

• 19.3: Oxidation of Aldehydes and Ketones. (2025, January 19). Chemistry LibreTexts. Retrieved from [Link]

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• What happens when you oxidize a ketone? (2021, September 16). Quora. Retrieved from [Link]

• Stability Indicating HPLC Method Development: A Review. (n.d.). IRJPMS. Retrieved from [Link]

• Process Modelling of Isoamyl Acetate Synthesis Catalysed by Lipase from Candida antarctica in a Solvent-free System. (n.d.). Universiti Sains Malaysia. Retrieved from [Link]

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• Synthesis of Isoamyl Acetate. (n.d.). Scribd. Retrieved from [Link]

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• HOW TO APPROACH A FORCED DEGRADATION STUDY. (n.d.). SGS. Retrieved from [Link]

• Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. (n.d.). AK Lectures. Retrieved from [Link]

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For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Thermodynamic Data of Isoamyl Acetoacetate

This technical guide provides a comprehensive examination of the thermodynamic data for isoamyl acetoacetate. A thorough understanding of these properties is fundamental for professionals in research, science, and drug development, as it directly impacts process optimization, reaction modeling, and safety protocols. This document outlines the experimental and computational methodologies for determining these critical parameters, presents available data, and offers insights into its practical application.

The Critical Role of Thermodynamic Data for Isoamyl Acetoacetate

Isoamyl acetoacetate, with the chemical formula C9H16O3, is a significant organic ester utilized in various industrial sectors, including as a flavoring agent and in chemical synthesis.[1] Its thermodynamic properties, such as enthalpy of formation, heat capacity, and vapor pressure, are indispensable for several key areas:

• Chemical Process Design and Optimization: Accurate thermodynamic data is essential for the design of reactors, separation processes like distillation, and for optimizing reaction conditions to maximize yield and efficiency.

• Safety and Hazard Analysis: Understanding the heat of reaction and potential for thermal runaway is critical for ensuring the safe handling, storage, and transport of isoamyl acetoacetate.

• Computational Modeling: Experimental thermodynamic data provides a crucial benchmark for the validation and refinement of computational chemistry models, which are increasingly used to predict the properties and reactivity of molecules.

Experimental Approaches to Thermodynamic Property Determination

Precise experimental measurements are the bedrock for obtaining reliable thermodynamic data. This section details the principal techniques used to determine the key thermodynamic properties of organic esters like isoamyl acetoacetate.

Calorimetry: The Science of Heat Measurement

Calorimetry is a primary experimental technique for directly measuring the heat changes associated with chemical reactions and physical transitions.

The standard enthalpy of formation (ΔfH°) is a cornerstone of thermochemistry. For organic compounds, it is often determined indirectly by measuring the enthalpy of combustion (ΔcH°) in a bomb calorimeter.

Experimental Workflow: Combustion Calorimetry

Caption: A schematic of the experimental workflow for determining the enthalpy of formation using combustion calorimetry.

Rationale for Experimental Choices:

• High-Purity Sample: The use of a high-purity sample is critical to avoid erroneous results from the combustion of impurities.

• Oxygen Atmosphere: A high-pressure oxygen environment ensures complete combustion, which is a fundamental assumption in the subsequent calculations.

• Precise Temperature Measurement: The accuracy of the calculated enthalpy of combustion is directly dependent on the precise measurement of the temperature change.

Differential Scanning Calorimetry (DSC) is a powerful technique for measuring heat capacity and the enthalpy of phase transitions (e.g., melting and boiling). It operates by measuring the difference in heat flow between a sample and a reference as a function of temperature.[2]

Experimental Protocol: DSC for Heat Capacity Determination

• Sample Preparation: An accurately weighed sample of isoamyl acetoacetate is hermetically sealed in a sample pan.

• Instrument Calibration: The DSC instrument is calibrated using certified standards to ensure the accuracy of temperature and enthalpy measurements.

• Heating Program: The sample and an empty reference pan are subjected to a controlled temperature program, typically a linear heating rate.

• Data Analysis: The heat flow to the sample is measured relative to the reference, and this data is used to calculate the heat capacity.

Vapor Pressure Determination

Vapor pressure data is crucial for designing distillation processes and for assessing the volatility and flammability of a substance.

Experimental Methods:

• Static Method: The substance is placed in an evacuated and thermostatted container, and the equilibrium vapor pressure is measured at different temperatures.

• Ebulliometry: The boiling point of the liquid is measured at various controlled external pressures.

Computational Thermochemistry

Computational methods, particularly quantum chemistry, offer a valuable alternative and complement to experimental measurements for determining thermodynamic properties.

Ab Initio and Density Functional Theory (DFT) Calculations

These first-principles methods can predict a wide range of molecular properties, including the enthalpy of formation.[3]

Computational Workflow: Predicting Enthalpy of Formation

Caption: A simplified workflow for the computational prediction of the enthalpy of formation.

Justification of Methodological Choices:

• Level of Theory and Basis Set: The choice of computational method and basis set is a trade-off between accuracy and computational cost.

• Isodesmic Reactions: This approach helps to cancel out systematic errors in the calculations, leading to more reliable predictions of the enthalpy of formation.

Available Thermodynamic Data for Isoamyl Acetoacetate

Table 1: Physicochemical Properties of Isoamyl Acetoacetate

Property	Value	Source
Molecular Formula	C9H16O3	[1]
Molar Mass	172.22 g/mol	Calculated
Boiling Point	222-224 °C at 760 mm Hg	[1]
Specific Gravity	0.956-0.964 at 25 °C	[1]
Vapor Pressure	0.167 mm Hg at 25 °C (estimated)	[1]
Flash Point	101.67 °C (Tag Closed Cup)	[1]
Solubility in Water	5708 mg/L at 25 °C (estimated)	[1]

Ensuring Data Integrity and Trustworthiness

The reliability of thermodynamic data hinges on a self-validating experimental or computational framework.

• Experimental Validation: This involves rigorous calibration of instruments with certified standards, the use of control experiments with well-characterized substances, and ensuring the reproducibility of measurements.

• Computational Validation: Computational methods should be benchmarked against reliable experimental data for similar compounds to establish their accuracy and predictive power.

Conclusion and Future Outlook

This guide has underscored the importance of thermodynamic data for isoamyl acetoacetate and has provided an overview of the methodologies for its determination. A significant gap exists in the publicly available, experimentally determined thermodynamic data for this compound. Future research should prioritize high-precision calorimetric measurements to establish definitive values for key parameters like the enthalpy of formation and heat capacity. Such data will be invaluable for enhancing process design, ensuring safety, and validating computational models in the chemical and pharmaceutical industries.

References

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• PubChem. (n.d.). Isoamyl acetate. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (2023, December 2). Isoamyl acetate. Retrieved from [Link]

• National Toxicology Program. (n.d.). Nomination Background: Isoamyl acetate. Retrieved from [Link]

• Scent Trunk. (n.d.). Isoamyl acetate (CAS 123-92-2): Odor profile, Properties, & IFRA compliance. Retrieved from [Link]

• MDPI. (2022). Synthesis and Investigation of Thermal Properties of Highly Pure Carboxylic Fatty Esters to Be Used as PCM. Applied Sciences. Retrieved from [Link]

• ACS Omega. (2020). Thermodynamic and Kinetic Study on the Catalysis of Isoamyl Acetate by a Cation-Exchange Resin in an Intensified Fixed-Bed Reactor. ACS Publications. Retrieved from [Link]

• Ataman Kimya. (n.d.). ISOAMYL ACETATE. Retrieved from [Link]

• The Good Scents Company. (n.d.). isoamyl acetate. Retrieved from [Link]

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• Journal of the American Chemical Society. (1991). Heats of formation of organic molecules. 2. The basis for calculations using either ab initio or molecular mechanics methods. Alcohols and ethers. ACS Publications. Retrieved from [Link]

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An In-depth Technical Guide to the Synthesis and Mechanistic Pathways of Isoamyl Acetoacetate

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the synthesis of isoamyl acetoacetate, a significant flavor and fragrance compound. We will delve into the core reaction mechanisms, present detailed experimental protocols, and explore alternative synthetic routes. This document is designed to equip researchers and professionals in drug development and chemical synthesis with the foundational knowledge and practical insights necessary for the successful preparation and understanding of this valuable ester.

Introduction: The Significance of Isoamyl Acetoacetate

Isoamyl acetoacetate (3-methylbutyl 3-oxobutanoate) is an organic compound prized for its pleasant, sweet, and fruity aroma, often used in the formulation of fragrances for personal care products like shampoos and lotions.[1] Its synthesis is a classic example of esterification, a fundamental reaction in organic chemistry. Understanding the nuances of its formation is crucial for optimizing production, ensuring purity, and exploring novel applications.

The Primary Synthetic Route: Fischer-Speier Esterification

The most common and well-established method for synthesizing isoamyl acetoacetate is through a process analogous to the Fischer-Speier esterification. This acid-catalyzed reaction involves the condensation of an alcohol with a carboxylic acid or its derivative. In the case of isoamyl acetoacetate, isoamyl alcohol (3-methyl-1-butanol) is reacted with an acetoacetylating agent, typically ethyl acetoacetate, via transesterification.

The Underlying Causality: The Reaction Mechanism

The Fischer-Speier esterification is a reversible, acid-catalyzed nucleophilic acyl substitution. The mechanism proceeds through several key steps, each driven by fundamental principles of organic chemistry.[2] The use of an acid catalyst is paramount as it protonates the carbonyl oxygen of the acetoacetate, rendering the carbonyl carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by the weakly nucleophilic isoamyl alcohol.[2]

The entire process can be summarized by the mnemonic PADPED (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation).[3]

Caption: Fischer-Speier transesterification mechanism for isoamyl acetoacetate synthesis.

Experimental Protocol: Synthesis of Isoamyl Acetoacetate

This protocol is a self-validating system designed for the synthesis of isoamyl acetoacetate. The principles are based on established esterification procedures.

Materials:

• Ethyl acetoacetate

• Isoamyl alcohol (3-methyl-1-butanol)

• Acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Molecular sieves (optional, for driving the equilibrium)[4]

• Round-bottom flask

• Reflux condenser

• Heating mantle or sand bath

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, combine ethyl acetoacetate and a molar excess of isoamyl alcohol. The use of excess alcohol helps to shift the reaction equilibrium towards the product side, in accordance with Le Châtelier's principle.[4]

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the reaction mixture while swirling.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux for 1-2 hours. The reaction temperature should be maintained at the boiling point of the solvent/reactant mixture.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash with water to remove the bulk of the unreacted alcohol and the acid catalyst.

  • Carefully wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid. Be sure to vent the separatory funnel frequently to release the carbon dioxide gas that is generated.

  • Wash the organic layer with brine to remove any residual water-soluble components.

• Drying and Isolation:

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and transfer the crude product to a distillation apparatus.

• Purification: Purify the isoamyl acetoacetate by fractional distillation to separate it from any remaining starting materials and byproducts.

Quantitative Data and Characterization

Parameter	Value	Reference
Reactant Molar Ratio (Alcohol:Ester)	Typically >1:1 (e.g., 2:1 or 3:1)	[4]
Catalyst Loading (Sulfuric Acid)	Catalytic amount	[4]
Reaction Time	1-2 hours	Inferred from similar syntheses
Reflux Temperature	Boiling point of the mixture	Inferred from similar syntheses
Expected Yield	>80% (with optimization)	[5]

Characterization:

• ¹H NMR: The proton NMR spectrum of isoamyl acetoacetate is expected to show characteristic peaks for the isoamyl and acetoacetate moieties. The methylene protons adjacent to the ester oxygen will appear downfield (around 4.1 ppm), while the methyl protons of the acetyl group will be a singlet around 2.2 ppm.

• ¹³C NMR: The carbon NMR spectrum will show a characteristic peak for the ester carbonyl carbon around 171 ppm and the ketone carbonyl around 201 ppm.

• FTIR Spectroscopy: The infrared spectrum will exhibit a strong absorption band for the ester carbonyl (C=O) stretch around 1740 cm⁻¹ and another for the ketone carbonyl around 1720 cm⁻¹.

Alternative Synthetic Pathways

While Fischer-Speier esterification is the most common method, other synthetic routes offer advantages in terms of milder reaction conditions and improved sustainability.

Transesterification with Alternative Catalysts

Transesterification can be performed using a variety of catalysts other than strong acids. Lewis acids have been shown to effectively catalyze the transesterification of acetoacetates.[6] Solid acid catalysts, such as ceria-loaded zeolites, have also been successfully employed for the transesterification of ethyl acetoacetate with amyl alcohols, offering the advantage of easier catalyst separation and recyclability.[7]

Enzymatic Synthesis: A Green Chemistry Approach

The use of enzymes, particularly lipases, presents an environmentally benign alternative for the synthesis of isoamyl acetoacetate.[8] Lipases can catalyze the esterification or transesterification reaction under mild conditions, often in solvent-free systems, which reduces the environmental impact and can lead to higher product purity.[9]

Mechanism of Lipase-Catalyzed Synthesis:

The mechanism of lipase-catalyzed esterification typically follows a Ping-Pong Bi-Bi kinetic model.[9] This involves the formation of an acyl-enzyme intermediate.

Caption: Ping-Pong Bi-Bi mechanism for lipase-catalyzed synthesis of isoamyl acetoacetate.

Experimental Considerations for Enzymatic Synthesis:

• Enzyme Choice: Various lipases, such as those from Candida antarctica and Rhizomucor miehei, have been successfully used for ester synthesis.[10]

• Immobilization: Immobilizing the lipase on a solid support can enhance its stability and allow for easier recovery and reuse.

• Reaction Conditions: Key parameters to optimize include temperature, substrate molar ratio, and enzyme concentration. The reaction is typically carried out with agitation to ensure proper mixing.

• Water Content: The amount of water in the reaction medium can significantly impact enzyme activity and the reaction equilibrium.

Safety and Handling

Isoamyl Alcohol:

• Flammable liquid and vapor.

• Harmful if inhaled.

• Causes skin and serious eye irritation.

• May cause respiratory irritation.[9]

Ethyl Acetoacetate:

• Combustible liquid.

• May cause allergy or asthma symptoms or breathing difficulties if inhaled.[11]

Acid Catalysts (e.g., Sulfuric Acid):

• Causes severe skin burns and eye damage.

• Handle with extreme care, using appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

The synthesis of isoamyl acetoacetate is a versatile process with multiple effective pathways. The traditional Fischer-Speier esterification remains a robust and widely used method. However, for applications demanding greener and more sustainable processes, enzymatic synthesis offers a compelling alternative. A thorough understanding of the underlying reaction mechanisms is essential for optimizing reaction conditions, maximizing yields, and ensuring the synthesis of a high-purity product. This guide provides the foundational knowledge for researchers and professionals to confidently approach the synthesis of isoamyl acetoacetate and to innovate further in the field of flavor and fragrance chemistry.

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• Isoamyl acetate. (n.d.). Magritek. [Link]

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• Write the equation for the formation of 3-methylbutyl acetate from the acid. (2021). Chegg. [Link]

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isoamyl acetoacetate infrared (IR) spectroscopy

An In-depth Technical Guide to the Infrared (IR) Spectroscopy of Isoamyl Acetoacetate

Authored by: A Senior Application Scientist

Introduction: The Vibrational Fingerprint of a Complex Ester

In the fields of pharmaceutical development, flavor and fragrance chemistry, and quality control, the precise structural elucidation of organic molecules is paramount. Isoamyl acetoacetate (3-methylbutyl 3-oxobutanoate), a β-keto ester, presents a unique analytical challenge and opportunity due to its dual carbonyl functionality and the potential for keto-enol tautomerism.[1] Infrared (IR) spectroscopy serves as a rapid, non-destructive, and highly informative technique for probing the molecular structure of such compounds.[1] This guide provides an in-depth exploration of the principles and practical application of IR spectroscopy for the comprehensive analysis of isoamyl acetoacetate, moving beyond simple peak identification to a deeper understanding of its spectral features.

The power of IR spectroscopy lies in its ability to measure the vibrational frequencies of chemical bonds within a molecule.[2] When exposed to infrared radiation, specific bonds absorb energy at characteristic frequencies, causing them to stretch or bend. This absorption pattern creates a unique spectral "fingerprint." For isoamyl acetoacetate, this fingerprint reveals crucial information about its ester and ketone carbonyl groups, carbon-oxygen single bonds, and its alkyl framework.

Molecular Structure and Keto-Enol Tautomerism

Isoamyl acetoacetate is structurally defined by an ester group and a ketone group separated by a methylene unit (a β-keto ester). This arrangement facilitates a chemical equilibrium known as keto-enol tautomerism, where the molecule can exist in two interconverting forms: the keto form and the enol form.[1]

• Keto Form: The predominant form, featuring distinct ketone (C=O) and ester (C=O) functional groups.

• Enol Form: Formed by the migration of an acidic α-hydrogen (from the carbon between the two carbonyls) to the keto oxygen, creating a hydroxyl group (-OH) and a carbon-carbon double bond (C=C). This enol form is stabilized by conjugation and potential intramolecular hydrogen bonding.[1]

The presence and relative concentration of these two tautomers can be influenced by factors like solvent and temperature, and IR spectroscopy is exceptionally sensitive to these structural differences.[1]

Caption: Keto-enol tautomerism in isoamyl acetoacetate.

Decoding the Infrared Spectrum of Isoamyl Acetoacetate

The IR spectrum of isoamyl acetoacetate is dominated by features arising from its two carbonyl groups. The precise position of these absorptions allows for the differentiation of the ester and ketone functionalities.

The Carbonyl (C=O) Stretching Region (1800-1650 cm⁻¹)

This region is the most diagnostic for isoamyl acetoacetate. A strong absorption band in the 1650-1750 cm⁻¹ range is a clear indicator of a carbonyl group.[3][4] For a β-keto ester, we typically observe a doublet in this region corresponding to the two distinct carbonyls of the keto tautomer.[5]

• Ester C=O Stretch (~1735-1750 cm⁻¹): The ester carbonyl absorption is typically found at a higher wavenumber. Saturated aliphatic esters generally absorb in this range.[6] This higher frequency is due to the electron-withdrawing effect of the adjacent single-bonded oxygen atom, which strengthens the C=O double bond.

• Ketone C=O Stretch (~1715-1720 cm⁻¹): The ketone carbonyl of the keto tautomer absorbs at a slightly lower frequency, characteristic of saturated aliphatic ketones.[5][7]

• Enol Form Absorptions (~1650 cm⁻¹): If a significant concentration of the enol tautomer is present, additional peaks may appear. The C=O stretch of the enol is conjugated with a C=C bond, which lowers its vibrational frequency to around 1650 cm⁻¹.[5] A C=C stretching band would also be expected around 1620 cm⁻¹.[8]

The Carbon-Oxygen Single Bond (C-O) Stretching Region (1300-1000 cm⁻¹)

Esters are characterized by strong, distinct C-O stretching vibrations.[9] Isoamyl acetoacetate will display significant absorptions in this region.

• Acyl-Oxygen (C-O) Stretch (~1300-1150 cm⁻¹): This band corresponds to the stretching of the C-O bond adjacent to the carbonyl group.[5]

• Alkyl-Oxygen (O-C) Stretch (~1150-1000 cm⁻¹): This absorption arises from the C-O bond of the isoamyl portion of the molecule.[5] The presence of at least one very strong, broad absorption in this region is a key confirmation of an ester functional group.[5]

The C-H Stretching and Bending Regions

• C-H Stretching (3000-2850 cm⁻¹): Like most organic molecules, isoamyl acetoacetate will show prominent peaks just below 3000 cm⁻¹. These correspond to the stretching vibrations of the C-H bonds in its methyl (CH₃) and methylene (CH₂) groups.[10]

• C-H Bending (1470-1365 cm⁻¹): Bending vibrations for the alkyl groups will also be present in this region.

Data Summary: Characteristic IR Absorption Bands

The following table summarizes the expected key absorption bands for isoamyl acetoacetate, primarily reflecting the dominant keto tautomer.

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Intensity
~2960, ~2870	C-H (Alkyl)	Stretching	Medium to Strong
~1740	C=O (Ester)	Stretching	Strong
~1720	C=O (Ketone)	Stretching	Strong
~1465	C-H (Alkyl)	Bending	Medium
~1370	C-H (Alkyl)	Bending	Medium
~1250-1150	C-O (Acyl-Oxygen)	Stretching	Strong
~1150-1000	C-O (Alkyl-Oxygen)	Stretching	Strong

Note: The exact frequencies can vary depending on the sample state and instrument calibration.[1]

Experimental Protocol: Acquiring a High-Fidelity IR Spectrum via ATR-FTIR

Attenuated Total Reflectance (ATR) is the preferred method for obtaining the IR spectrum of a liquid sample like isoamyl acetoacetate due to its minimal sample preparation and ease of use.[11][12] This protocol ensures a reproducible and accurate measurement.

Causality of Experimental Choices:

• ATR Crystal Choice: A diamond or ZnSe crystal is commonly used for organic liquids due to their chemical inertness and broad spectral range.

• Background Scan: A background spectrum of the clean, empty ATR crystal is crucial. This step is self-validating; it measures the ambient atmosphere (CO₂, H₂O) and any instrumental artifacts, which are then mathematically subtracted from the sample spectrum to ensure the final data represents only the sample itself.

• Sample Application: Direct application of a neat (undiluted) liquid provides the most straightforward analysis, avoiding solvent peaks that could obscure the sample's spectral features.[1]

• Signal Averaging: Co-adding multiple scans (e.g., 16 or 32) improves the signal-to-noise ratio, resulting in a cleaner, more reliable spectrum where weak signals are more easily distinguished from baseline noise.[13]

Step-by-Step Methodology:

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has been allowed to stabilize as per the manufacturer's instructions.

  • Confirm the ATR accessory is correctly installed. Purge the sample compartment with dry air or nitrogen to minimize atmospheric interference.[1]

• ATR Crystal Cleaning:

  • Thoroughly clean the surface of the ATR crystal using a suitable solvent (e.g., isopropanol or acetone) and a soft, lint-free wipe. Ensure the solvent completely evaporates.

• Background Spectrum Acquisition:

  • With the clean, dry crystal in place, acquire a background spectrum. Set the scanning range from 4000 to 400 cm⁻¹.[10]

• Sample Application:

  • Place a single drop of neat isoamyl acetoacetate onto the center of the ATR crystal, ensuring the crystal surface is fully covered.[11]

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum using the same parameters (scan number, resolution) as the background scan.

• Data Processing and Interpretation:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify the characteristic peaks and compare their positions and relative intensities to known values for esters and ketones to confirm the structure of isoamyl acetoacetate.[13]

• Post-Measurement Cleanup:

  • Remove the sample from the ATR crystal using a soft wipe.

  • Clean the crystal surface thoroughly with a suitable solvent to prevent cross-contamination of subsequent samples.[11][14]

Caption: Workflow for ATR-FTIR analysis of a liquid sample.

References

• JoVE. (2023). Video: IR and UV–Vis Spectroscopy of Aldehydes and Ketones. Available at: [Link]

• Chemistry LibreTexts. (2021). 6.3: IR Spectrum and Characteristic Absorption Bands. Available at: [Link]

• JoVE. (2023). Video: IR and UV–Vis Spectroscopy of Aldehydes and Ketones. Available at: [Link]

• PubChem - National Institutes of Health. Isoamyl acetoacetate. Available at: [Link]

• The Good Scents Company. isoamyl acetoacetate. Available at: [Link]

• Spectroscopy Online. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Available at: [Link]

• University of Colorado Boulder. Table of Characteristic IR Absorptions. Available at: [Link]

• UCLA Chemistry. IR Spectroscopy Tutorial: Ketones. Available at: [Link]

• Drawell. (2025). FTIR Analysis for Liquid Samples - What You Need to Know. Available at: [Link]

• Agilent Technologies. ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Available at: [Link]

• Shimadzu. Liquid Samples. Available at: [Link]

• Unknown Source. Infrared Spectroscopy. (Link not provided in search results)
• Journal of the American Chemical Society. (1952). The Infrared Absorption Spectra of Cyclic β-Ketoesters. (Link not provided in search results)

• University of Missouri-St. Louis. Sample preparation for FT-IR. Available at: [Link]

• Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. Available at: [Link]

• YouTube. (2022). Isoamyl Acetate. Available at: [Link]

• ResearchGate. (n.d.). IR absorption spectrum of iso-amyl acetate. Available at: [Link]

• University of California, Davis. Esterification: the synthesis of isoamyl acetate. Available at: [Link]

• Wikipedia. Isoamyl acetate. Available at: [Link]

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• 4. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 5. uobabylon.edu.iq [uobabylon.edu.iq]
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• 11. ATR-FTIR Spectroscopy, FTIR Sampling Techniques | 애질런트 [agilent.com]
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• 14. eng.uc.edu [eng.uc.edu]

Protocols & Analytical Methods

Application Notes & Protocols: Isoamyl Acetoacetate in Food Science

Document ID: AN-IAA-20260127

Version: 1.0

Abstract

This document provides a comprehensive technical guide for researchers, food scientists, and product development professionals on the application of isoamyl acetoacetate as a flavoring agent. It details the compound's physicochemical properties, sensory profile, and regulatory status. Furthermore, it provides detailed, field-proven protocols for the incorporation, sensory evaluation, and analytical quantification of isoamyl acetoacetate in a food matrix. The causality behind experimental choices is explained to ensure technical accuracy and reproducibility.

Introduction: Understanding Isoamyl Acetoacetate

Isoamyl acetoacetate (Isopentyl acetoacetate), FEMA number 3551, is a key flavoring substance valued for its complex and pleasant sensory profile.[1] Chemically, it is an ester that contributes sweet, fruity, and green notes to a wide array of food and beverage products. Its aroma is often described as having characteristics of banana, pear, and mango, making it a versatile ingredient for building fruit flavor profiles.[1] Unlike simpler esters such as isoamyl acetate (known for its strong banana note), isoamyl acetoacetate offers a more nuanced and rounded flavor, which can enhance the perception of sweetness and fruitiness in a finished product.

Its application is particularly prevalent in beverages, frozen dairy products, and confectionery items where a robust and authentic fruit flavor is desired.[1] Understanding its behavior in different food matrices is critical for successful product formulation.

Physicochemical & Regulatory Profile

A thorough understanding of the compound's properties is the foundation of effective application. Isoamyl acetoacetate is a colorless liquid with limited solubility in water but is soluble in alcohol and oils.[1]

Data Summary

All quantitative data has been consolidated into the table below for ease of reference. This data is critical for determining appropriate solvent systems, processing temperatures, and storage conditions.

Property	Value	Source
Synonyms	Isopentyl acetoacetate	[1]
FEMA Number	3551	[1][2]
JECFA Number	598	[1]
CAS Number	2308-18-1	[1]
Molecular Formula	C₉H₁₆O₃	[1]
Molecular Weight	172.22 g/mol	-
Appearance	Colorless clear liquid	[1]
Odor Profile	Fruity, sweet, green, banana, pear, mango	[1]
Boiling Point	222-224 °C @ 760 mmHg	[1]
Flash Point	101.67 °C (215 °F)	[1]
Specific Gravity	0.956 - 0.964 @ 25°C	[1]
Refractive Index	1.426 - 1.430 @ 20°C	[1]
Solubility	Soluble in alcohol and oils; Water solubility approx. 5708 mg/L @ 25°C.	[1]
Regulatory Status	Generally Recognized as Safe (GRAS) by FEMA.	[1][2]

Causality in Application

• High Flash Point: The relatively high flash point (>100°C) indicates that isoamyl acetoacetate can be safely incorporated into products that undergo moderate heating during processing, such as pasteurization, without significant risk of volatility or flammability.[1]

• Solubility: Its lipophilic nature (soluble in oils) makes it an excellent choice for flavoring fatty foods like ice cream and dairy products. For aqueous systems like beverages, it must be properly dispersed, typically using a solvent like ethanol or propylene glycol, to prevent phase separation and ensure flavor uniformity.

Experimental Protocols & Methodologies

The following protocols are designed as self-validating systems, incorporating controls and clear, sequential steps to ensure trustworthy and reproducible results.

Logical Workflow for Flavor Application and Analysis

The diagram below illustrates the comprehensive workflow from the initial incorporation of the flavoring agent into a food product through to its final sensory and analytical validation. This systematic approach ensures that each stage informs the next, leading to a well-characterized and optimized final product.

Sources

• 1. isoamyl acetoacetate, 2308-18-1 [thegoodscentscompany.com]
• 2. femaflavor.org [femaflavor.org]

Application Note: Analytical Methods for the Detection of Isoamyl Acetoacetate

Abstract

This document provides a detailed guide to the primary analytical methodologies for the detection and quantification of isoamyl acetoacetate (isopentyl acetoacetate). As a key ester in the flavor and fragrance industries, valued for its sweet, fruity, and ethereal notes, robust analytical methods are essential for quality control, purity assessment, and formulation analysis.[1] This guide is designed for researchers, quality control analysts, and formulation scientists, offering in-depth protocols for Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and spectroscopic characterization by Nuclear Magnetic Resonance (NMR) spectroscopy. Each section explains the underlying scientific principles, provides step-by-step protocols, and discusses the rationale behind experimental choices to ensure method integrity and trustworthiness.

Introduction to Isoamyl Acetoacetate Analysis

Isoamyl acetoacetate is an organic ester characterized by its pleasant fruity aroma, often described as reminiscent of green apples or ripe bananas.[1] Its application is widespread, serving as a fragrance component in personal care products like shampoos and lotions, and as a flavoring agent in food compositions.[1] The accurate detection and quantification of this molecule are paramount for several reasons:

• Quality Control: Ensuring the purity of the final product and the absence of residual starting materials or byproducts from its synthesis.

• Formulation Analysis: Verifying its concentration in complex mixtures such as perfumes or food products.

• Reaction Monitoring: Tracking the progress of its synthesis, typically via Fischer esterification or enzymatic processes, to optimize reaction conditions.[2][3]

This guide focuses on the most effective and widely adopted analytical techniques for isoamyl acetoacetate, providing the technical depth required for robust and reliable measurements.

Gas Chromatography (GC) for Quantitative Analysis

Gas chromatography is the premier technique for the analysis of volatile esters like isoamyl acetoacetate due to its high resolution, sensitivity, and speed. The method separates compounds based on their differential partitioning between a stationary phase (a coating on a long, thin capillary column) and a mobile phase (an inert carrier gas).

Principle of GC-FID Analysis

In this application, a Flame Ionization Detector (FID) is the detector of choice. After compounds are separated in the GC column, they are eluted and burned in a hydrogen-air flame. The combustion of organic compounds produces ions, which generate a current proportional to the amount of carbon atoms entering the flame. This makes FID a highly sensitive and universally responsive detector for hydrocarbons and other organic molecules, providing excellent quantitative accuracy.

Experimental Workflow for GC-FID

The logical flow for analyzing isoamyl acetoacetate by GC-FID involves sample preparation, injection, chromatographic separation, detection, and data analysis.

Caption: Workflow for quantitative analysis of isoamyl acetoacetate by GC-FID.

Detailed Protocol for GC-FID Analysis

This protocol is adapted from established methods for analyzing esters in various matrices.[2][4][5]

1. Reagents and Materials:

• Isoamyl acetoacetate standard (>97% purity)

• n-Hexane or Carbon Disulfide (CS2), HPLC or GC grade[2]

• Internal Standard (IS), e.g., cyclohexanone or n-dodecane

• Volumetric flasks, pipettes, and 2 mL GC vials with septa

2. Preparation of Standards and Samples:

• Stock Standard (1000 µg/mL): Accurately weigh 100 mg of isoamyl acetoacetate into a 100 mL volumetric flask and dilute to volume with the chosen solvent.

• Internal Standard Stock (1000 µg/mL): Prepare a stock solution of the internal standard in the same manner.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 to 100 µg/mL. Spike each calibration standard with a constant concentration of the internal standard (e.g., 20 µg/mL).

• Sample Preparation: Dilute the sample matrix with the solvent to bring the expected concentration of isoamyl acetoacetate into the calibration range. Spike the diluted sample with the same concentration of internal standard used in the calibration standards. For air sampling, samples are collected on charcoal tubes and extracted with 1 mL of solvent (e.g., 99:1 CS2:DMF).[4]

3. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890 or equivalent, equipped with an FID.[4]

• Column: DB-Wax or similar polar capillary column (e.g., 60 m x 0.32 mm ID, 0.5 µm film thickness).[4]

  • Rationale: A polar wax column provides excellent separation for esters and helps resolve them from other volatile components and solvent impurities.

• Temperatures:

  • Injector: 250°C

  • Detector (FID): 275°C

  • Oven Program: Initial 60°C for 2 min, ramp at 10°C/min to 220°C, hold for 5 min.

• Gas Flows (Helium Carrier):

  • Column Flow: 1.5 mL/min (Constant Flow mode)

  • Split Ratio: 50:1

• Injection Volume: 1 µL

4. Data Analysis:

• Integrate the peaks for isoamyl acetoacetate and the internal standard.

• Calculate the response factor (RF) for each calibration standard: RF = (Area_analyte / Conc_analyte) / (Area_IS / Conc_IS)

• Plot a calibration curve of (Area_analyte / Area_IS) vs. (Conc_analyte / Conc_IS) and perform a linear regression. The R² value should be >0.995.

• Calculate the concentration of isoamyl acetoacetate in the sample using the calibration curve.

Parameter	Recommended Setting	Rationale
Technique	GC-FID	High sensitivity for organic compounds, robust, and excellent for quantification.
Column	DB-Wax (polar)	Provides optimal separation of polar esters from less polar matrix components.[4]
Detector	Flame Ionization (FID)	Universal response to carbon-containing compounds, wide linear range.
Quantification	Internal Standard	Corrects for variations in injection volume and instrument response, improving precision.[5]

Structural Confirmation with NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural confirmation of synthesized or isolated isoamyl acetoacetate. It provides detailed information about the chemical environment of each proton (¹H NMR) and carbon (¹³C NMR) in the molecule.

Principle of NMR

NMR operates by placing a sample in a strong magnetic field and irradiating it with radio waves. Atomic nuclei with a non-zero spin (like ¹H and ¹³C) will absorb and re-emit electromagnetic radiation at specific frequencies. These frequencies (chemical shifts) are highly dependent on the local electronic environment, allowing for the mapping of the molecule's atomic structure.

Protocol for ¹H and ¹³C NMR Analysis

1. Sample Preparation:

• Dissolve 5-10 mg of the purified isoamyl acetoacetate sample in approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).[6]

• Transfer the solution to a 5 mm NMR tube.

2. Data Acquisition:

• Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 80 MHz or higher).[6]

• For ¹³C analysis, DEPT (Distortionless Enhancement by Polarization Transfer) sequences can be used to differentiate between CH, CH₂, and CH₃ groups.[6]

3. Spectral Interpretation:

• ¹H NMR: The spectrum will show distinct signals corresponding to the different proton environments in the molecule. Key signals include the singlet for the acetyl methyl group, the triplet for the methylene group adjacent to the ester oxygen, and the doublet for the terminal methyl groups.[6][7]

• ¹³C NMR: The spectrum should resolve six distinct carbon signals, including the carbonyl carbons of the ester and ketone groups, which appear far downfield (>170 ppm).[6]

Method Validation: Ensuring Trustworthiness and Reliability

A described protocol is only as reliable as its validation. Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[8] It is a mandatory step for ensuring data integrity in regulated environments.

Caption: Key parameters assessed during analytical method validation.

Validation Parameters and Acceptance Criteria

The following parameters must be evaluated for the quantitative GC-FID method.[9][10]

Parameter	Definition	Experimental Approach	Acceptance Criteria
Accuracy	Closeness of the measured value to the true value.[10]	Analyze a certified reference material or spike a blank matrix with a known concentration of analyte at 3 levels (low, medium, high).	Mean recovery of 90-110%.[10]
Precision	Agreement among a series of measurements.	Repeatability (Intra-day): 6 replicate analyses of the same sample on the same day. Intermediate Precision: Repeat on a different day with a different analyst.	Relative Standard Deviation (RSD) ≤ 15%.
Specificity	Ability to assess the analyte in the presence of components that may be expected to be present.	Analyze blank matrix, spiked matrix, and samples containing potential impurities. Peaks should be well-resolved.	No significant interference at the retention time of the analyte.
Linearity	Ability to elicit test results that are directly proportional to the concentration of the analyte.[11]	Analyze 5-7 standards across the expected concentration range. Plot response vs. concentration.	Correlation coefficient (R²) ≥ 0.995.
LOD & LOQ	Lowest amount of analyte that can be reliably detected and quantified, respectively.[9]	Determine the concentration that yields a signal-to-noise (S/N) ratio of 3:1 for LOD and 10:1 for LOQ.[11]	S/N ratios should be met and LOQ should be verified for accuracy and precision.
Robustness	Capacity to remain unaffected by small, deliberate variations in method parameters.[9]	Vary parameters like oven ramp rate (±1°C/min) or column flow (±0.1 mL/min) and assess the impact on results.	Results should remain within the precision criteria.

References

• OSHA. (n.d.). n-Amyl Acetate - Isoamyl Acetate. Occupational Safety and Health Administration. Retrieved from [Link]

• Yeoh, F. I., et al. (2014). Process Modelling of Isoamyl Acetate Synthesis Catalysed by Lipase from Candida antarctica in a Solvent-free System. Journal of Engineering Science, Vol. 10, 59–71. Retrieved from [Link]

• Nanalysis. (2025, February 14). Isolating Isoamyl acetate. Nanalysis NMR Blog. Retrieved from [Link]

• Liu, Y., et al. (2023). Genetic Modulation of ATF1 in Saccharomyces cerevisiae for Enhanced Acetate Ester Production and Flavor Profile in a Sour Meat Model System. MDPI. Retrieved from [Link]

• Spectrochem. (n.d.). Home. Retrieved from [Link]

• The Good Scents Company. (n.d.). isoamyl acetoacetate. Retrieved from [Link]

• Westfield State University. (n.d.). Esterification: the synthesis of isoamyl acetate. Retrieved from [Link]

• The Good Scents Company. (n.d.). isoamyl acetate. Retrieved from [Link]

• Siebel Institute of Technology. (2022, April 25). Isoamyl Acetate. YouTube. Retrieved from [Link]

• Geffard, O., et al. (2010). Method validation for the analysis of estrogens (including conjugated compounds) in aqueous matrices. CORE. Retrieved from [Link]

• Scribd. (n.d.). Experiment 4 Preparation of Isoamyl Acetate. Retrieved from [Link]

• Magritek. (n.d.). Isoamyl acetate. Retrieved from [Link]

• Li, Y., et al. (2020). Fatty Acid Ethyl Esters in Virgin Olive Oils: In-House Validation of a Revised Method. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). 2D ¹H NMR-Raman heterocorrelation spectra (a) of isoamyl acetate. Retrieved from [Link]

• Zhang, Y., et al. (2020). Thermodynamic and Kinetic Study on the Catalysis of Isoamyl Acetate by a Cation-Exchange Resin in an Intensified Fixed-Bed Reactor. ACS Omega. Retrieved from [Link]

• Karnes, H. T., et al. (1991). Validation of bioanalytical methods. PubMed. Retrieved from [Link]

• KIET Group of Institutions. (n.d.). Handbook Of Analytical Validation. Retrieved from [Link]

• Reyes-Castañeda, P., et al. (2016). Validation of an analytical method to quantify serum electrolytes by atomic absorption spectroscopy. La démarche ISO 17025. Retrieved from [Link]

• University of Calgary. (n.d.). Example 5. Retrieved from [Link]

• Chegg. (2015, April 14). Solved Label 1H NMR peaks for Isoamyl acetate?. Retrieved from [Link]

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• 2. web.usm.my [web.usm.my]
• 3. Isolating Isoamyl acetate — NMR Blog — Nanalysis [nanalysis.com]
• 4. osha.gov [osha.gov]
• 5. mdpi.com [mdpi.com]
• 6. tetratek.com.tr [tetratek.com.tr]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. Validation of bioanalytical methods - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. demarcheiso17025.com [demarcheiso17025.com]
• 11. files01.core.ac.uk [files01.core.ac.uk]

gas chromatography-mass spectrometry (GC-MS) of isoamyl acetoacetate

An Application Note and Protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Isoamyl Acetoacetate

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive methodology for the qualitative and quantitative analysis of isoamyl acetoacetate using Gas Chromatography-Mass Spectrometry (GC-MS). Isoamyl acetoacetate, a key ester in the flavor and fragrance industry, is characterized by its sweet, fruity, and ethereal aroma profile.[1] Accurate determination of its purity and concentration in various matrices is crucial for quality control and product development. This document outlines the fundamental principles of the GC-MS technique, detailed sample preparation protocols, optimized instrument parameters, and data analysis workflows tailored for researchers, scientists, and professionals in drug development and chemical manufacturing. The causality behind experimental choices is explained to ensure technical accuracy and reproducibility.

Introduction: The Analytical Significance of Isoamyl Acetoacetate

Isoamyl acetoacetate (Isopentyl 3-oxobutanoate), with a boiling point of approximately 222-224°C at standard pressure, is a volatile organic compound valued for its distinct green, apple, and wine-like notes.[1] Its application spans from flavor compositions in food and beverages to providing pleasant, fruity top notes in fragrances for personal care products like shampoos and lotions.[1] Given its sensory impact, even at low concentrations, a robust and sensitive analytical method is imperative. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for this application, offering high-resolution separation of volatile compounds coupled with definitive mass-based identification.[2]

The Principle of GC-MS Analysis

The GC-MS instrument is a powerful hybrid technique that leverages the separation capabilities of Gas Chromatography with the detection power of Mass Spectrometry.

• Gas Chromatography (GC): The sample, once vaporized in a heated inlet, is transported by an inert carrier gas (typically helium or hydrogen) through a long, thin capillary column. The column's inner surface is coated with a stationary phase. Separation occurs based on the differential partitioning of analytes between the mobile gas phase and the stationary liquid phase. Compounds with higher volatility and weaker interactions with the stationary phase travel through the column faster, resulting in distinct retention times.

• Mass Spectrometry (MS): As each separated compound elutes from the GC column, it enters the MS ion source. In the most common mode, Electron Ionization (EI), high-energy electrons bombard the molecules, causing them to ionize and fragment in a reproducible pattern. These charged fragments are then sorted by the mass analyzer (typically a quadrupole) based on their mass-to-charge ratio (m/z). The resulting mass spectrum is a unique chemical fingerprint that allows for unambiguous identification of the compound.

Experimental Workflow and Protocols

The following sections detail a validated protocol for the analysis of isoamyl acetoacetate. The causality behind each parameter selection is provided to allow for adaptation and troubleshooting.

Apparatus and Materials

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890A GC with 5977A MSD or equivalent).[3]

• GC Column: A mid-polarity capillary column is recommended for ester analysis. A DB-Wax or similar polyethylene glycol (PEG) phase column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) provides excellent resolution.

• Chemicals & Reagents:

  • Isoamyl acetoacetate standard (>97% purity).[1]

  • Solvent: High-purity (≥99.8%) n-Hexane or Ethyl Acetate.[4] The choice of solvent is critical to avoid co-elution with the analyte.[5]

  • Helium (Carrier Gas): 99.999% purity.

• Consumables:

  • Glass autosampler vials (1.5 mL) with PTFE-lined septa.[6][7]

  • Microsyringes for sample and standard preparation.

  • Volumetric flasks and pipettes.

Sample and Standard Preparation Protocol

The integrity of the results begins with meticulous sample preparation. This protocol is designed to minimize contamination and ensure accurate concentrations.

Step 1: Preparation of Stock Standard Solution (1000 µg/mL)

• Accurately weigh 100 mg of pure isoamyl acetoacetate standard.

• Quantitatively transfer it to a 100 mL volumetric flask.

• Dissolve and dilute to the mark with n-hexane. This stock solution should be stored at 4°C.

Step 2: Preparation of Calibration Standards

• Perform serial dilutions of the stock solution to prepare a series of calibration standards. A typical concentration range for method validation might be 1, 5, 10, 25, 50, and 100 µg/mL.

• For each standard, transfer the calculated volume of the stock solution into a new volumetric flask and dilute with n-hexane.

Step 3: Preparation of the Unknown Sample

• If the sample is a liquid, accurately dilute a known weight or volume in n-hexane to bring the expected concentration of isoamyl acetoacetate within the calibration range.

• Ensure the sample is free from particulate matter by filtering or centrifuging before transferring to an autosampler vial.[8] This prevents blockage of the injection syringe and contamination of the GC inlet.[7]

GC-MS Instrumentation and Parameters

The following parameters are a robust starting point and should be optimized for the specific instrument in use.

Table 1: Recommended GC-MS Parameters

Parameter	Setting	Rationale
Gas Chromatograph (GC)
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of isoamyl acetoacetate without thermal degradation. A high inlet temperature can also help manage less volatile matrix components.[5]
Injection Volume	1 µL	Standard volume for capillary columns to avoid overloading.
Injection Mode	Split (30:1 ratio)	A split injection is recommended for concentrated samples to prevent column overloading and peak tailing.[5] For trace analysis, a splitless injection may be required.
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.
Flow Rate	1.0 mL/min (Constant Flow)	A typical flow rate for a 0.25 mm ID column, balancing analysis time and separation efficiency.
Oven Program	Initial: 60°C (hold 2 min)	A low initial temperature allows for focusing of the analytes at the head of the column.
Ramp: 10 °C/min to 230 °C	A controlled ramp separates compounds based on their boiling points.
Final Hold: 230°C (hold 5 min)	Ensures that all components are eluted from the column, preventing carryover.
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS, providing reproducible fragmentation patterns for library matching.
Ion Source Temp.	230 °C	A heated source prevents condensation of analytes.
Quadrupole Temp.	150 °C	Maintains ion path integrity and prevents contamination.
Electron Energy	70 eV	The standard energy for EI, which generates stable and extensive mass spectral libraries.
Mass Scan Range	40 - 350 m/z	Captures the molecular ion and key fragment ions of isoamyl acetoacetate without collecting unnecessary low-mass solvent ions.
Solvent Delay	3 minutes	Prevents the high concentration of the injection solvent from entering and saturating the MS detector.

Data Analysis and Interpretation

A systematic approach to data analysis ensures both correct identification and accurate quantification.

Analyte Identification

• Retention Time (RT): Inject a known standard of isoamyl acetoacetate to determine its characteristic retention time under the specified chromatographic conditions. The RT of the peak in the unknown sample should match this value within a narrow window (e.g., ±0.05 min).

• Mass Spectrum Analysis: The mass spectrum of the peak at the determined RT should be compared to a reference spectrum from a trusted library (e.g., NIST, Wiley). The mass spectrum for isoamyl acetoacetate is characterized by specific fragment ions. While the molecular ion (m/z 158) may be weak or absent, key fragments are expected at m/z 43 (base peak, [CH3CO]+), 55, 70, and 87.[9]

Quantitative Analysis

The concentration of isoamyl acetoacetate in the sample is determined using an external standard calibration curve.

• Generate Calibration Curve: Inject each of the prepared calibration standards.

• Integrate Peak Area: For each standard, integrate the peak area of the primary quantifying ion (e.g., m/z 43 or 70) at the correct retention time.

• Plot the Curve: Create a plot of peak area versus concentration for the standards.

• Perform Linear Regression: A linear regression analysis should be performed on the data points. The resulting equation (y = mx + c) and the coefficient of determination (R²) are calculated. An R² value > 0.995 is typically required for a valid calibration.

• Calculate Sample Concentration: Inject the prepared unknown sample. Using its integrated peak area and the regression equation, calculate the concentration of isoamyl acetoacetate in the diluted sample. Account for the initial dilution factor to determine the concentration in the original, undiluted sample.

System Validation and Quality Control

To ensure the trustworthiness of the results, the analytical method must be validated. This involves establishing performance characteristics such as:

• Linearity: Confirmed by the R² value of the calibration curve over the desired concentration range.[5]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.[5]

• Accuracy: Determined by analyzing a sample with a known concentration (spike recovery) and comparing the measured value to the true value.

• Precision: Assessed by repeatedly analyzing a single sample to determine the variability of the results (expressed as relative standard deviation, RSD).

Visualizations

Workflow Diagram

Caption: Overall workflow for GC-MS analysis of isoamyl acetoacetate.

References

• Universiti Sains Malaysia. Process Modelling of Isoamyl Acetate Synthesis Catalysed by Lipase from Candida antarctica in a Solvent-free System.
• Springer Nature Experiments. Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants.
• Organomation. GC-MS Sample Preparation.
• ResearchGate. Concentration (SPME-GC-MS analysis) of isoamyl acetate in the late....
• CORESTA. analysis of organic acetates in e-vapor products by gc-ms/ms.
• SciSpace. Gas chromatography–mass spectrometry (GC–MS) analysis of ethyl acetate root bark extract of Strychnos innocua.
• ResearchGate. Results of GC-MS analysis (ethyl-acetate; isoamyl acetate; 1-hexyl....
• MDPI. A Novel Sample Preparation Method for GC-MS Analysis of Volatile Organic Compounds in Whole Blood for Veterinary Use.
• The Good Scents Company. isoamyl acetoacetate, 2308-18-1.
• OSHA. n-Amyl Acetate - Isoamyl Acetate.
• Journal of Materials and Environmental Science. Identification of compounds by GC-MS analysis of the ethyl acetate fraction of the hydroalcoholic extract of Lippia multiflora.
• SCION Instruments. Sample preparation GC-MS.
• Chromatography Forum. Quantification of Esters by GC-MS.
• ResearchGate. Application of acetate derivatives for gas chromatography-mass spectrometry: Novel approaches on carbohydrates, lipids and amino acids analysis.
• University of California, Riverside. Sample Preparation Guidelines for GC-MS.
• ChemicalBook. Isoamyl acetate(123-92-2) MS spectrum.

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Application Notes & Protocols: Isoamyl Acetoacetate as a Versatile Reagent in Modern Organic Synthesis

Core Principles: Understanding the Reactivity of Isoamyl Acetoacetate

Isoamyl acetoacetate, like other β-keto esters, owes its synthetic versatility to a unique structural feature: the presence of a methylene group flanked by two carbonyl groups. This arrangement is central to its reactivity.

Keto-Enol Tautomerism: The Source of Nucleophilicity

The protons on the α-carbon (the carbon between the two carbonyls) are significantly more acidic (pKa ≈ 11 in DMSO) than typical alkane protons (pKa ≈ 50). This is due to the ability of the resulting conjugate base, an enolate, to be stabilized by resonance across the dicarbonyl system.[1] This acidity facilitates the formation of a nucleophilic enol or enolate intermediate under both acidic and basic conditions, which is the cornerstone of its utility in C-C bond formation.[1][2]

The equilibrium between the keto and enol forms, known as keto-enol tautomerism, is a dynamic process.[2] While the keto form typically predominates for simple ketones, the equilibrium can be influenced by solvent, substitution, and conjugation.[1][2][3] For synthetic purposes, the key is that the enol or enolate, though a minor component at equilibrium, is highly reactive towards electrophiles.

Figure 1: Keto-Enol equilibrium of isoamyl acetoacetate.

Application Note I: Hantzsch Synthesis of 1,4-Dihydropyridines

One of the most powerful applications of isoamyl acetoacetate is in the Hantzsch pyridine synthesis, a multi-component reaction that provides efficient access to 1,4-dihydropyridine (1,4-DHP) scaffolds.[4][5]

Scientific Significance: The 1,4-DHP core is a "privileged scaffold" in medicinal chemistry, most notably found in a major class of calcium channel blockers used to treat hypertension, such as nifedipine and amlodipine.[4][6] The Hantzsch synthesis allows for the construction of this complex ring system in a single, atom-economical step from simple precursors.[5]

Role of Isoamyl Acetoacetate: In this reaction, two equivalents of the β-keto ester are required.

• Molecule 1: Reacts with a nitrogen source (e.g., ammonia or ammonium acetate) to form a vinylogous amide, or enamine.

• Molecule 2: Undergoes a Knoevenagel condensation with an aldehyde.

These two intermediates then combine in a Michael addition, followed by cyclization and dehydration, to form the 1,4-DHP ring.[5][7] The ester groups from the isoamyl acetoacetate remain at the 3- and 5-positions of the final product, providing handles for further synthetic modification.

Figure 2: Key intermediate stages in the Hantzsch synthesis.

Detailed Protocol: Hantzsch Synthesis of a Symmetrical 1,4-Dihydropyridine

This protocol describes a representative one-pot synthesis of a 1,4-Dihydropyridine using isoamyl acetoacetate, an aromatic aldehyde, and ammonium acetate.

Objective: To synthesize Di-isoamyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate.

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Volume / Mass	Notes
Isoamyl Acetoacetate	186.25	10.0	1.86 g (1.92 mL)	Reagent grade, 2 equivalents
Benzaldehyde	106.12	5.0	0.53 g (0.51 mL)	Freshly distilled recommended
Ammonium Acetate	77.08	6.0	0.46 g	Nitrogen source, slight excess
Ethanol	46.07	-	15 mL	Solvent

Experimental Procedure

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add isoamyl acetoacetate (10.0 mmol, 1.86 g), benzaldehyde (5.0 mmol, 0.53 g), ammonium acetate (6.0 mmol, 0.46 g), and ethanol (15 mL).

  • Causality Note: Ethanol is a common solvent that effectively dissolves all reactants and facilitates a moderate reaction temperature under reflux.[6] Ammonium acetate serves as a convenient solid source of ammonia in situ.[4]

• Reaction Execution: Heat the mixture to reflux (approx. 78 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexane:Ethyl Acetate eluent. The reaction is typically complete within 4-6 hours.

  • Trustworthiness Note: A successful reaction will show the consumption of the starting materials and the appearance of a new, lower Rf spot corresponding to the DHP product, which is often UV active.

• Work-up and Isolation: Allow the reaction mixture to cool to room temperature. A yellow solid may precipitate. If not, slowly add cold water (20 mL) to the flask with stirring to induce precipitation.

  • Causality Note: The DHP product is significantly less polar than the reactants and has low solubility in the ethanol/water mixture, causing it to precipitate upon addition of water.

• Purification: Collect the crude solid product by vacuum filtration, washing the filter cake with a small amount of cold 1:1 ethanol/water (2 x 10 mL) and then with cold water (10 mL).

• Drying and Characterization: Dry the product under vacuum. If necessary, the product can be further purified by recrystallization from ethanol to yield a yellow crystalline solid. Determine the yield and characterize by ¹H NMR, ¹³C NMR, and melting point.

Application Note II: Japp-Klingemann Reaction for Hydrazone Synthesis

The Japp-Klingemann reaction is a classical method for synthesizing hydrazones from β-keto esters and aryl diazonium salts.[8] This reaction is particularly valuable as the resulting hydrazones are key precursors for the Fischer indole synthesis, a cornerstone method for building the indole ring system prevalent in pharmaceuticals and natural products.

Scientific Significance: The reaction provides a strategic disconnection for complex indole targets, allowing chemists to construct the C2-C3 bond of the indole ring from readily available starting materials. It has been used in the synthesis of numerous biologically active molecules.[9]

Role of Isoamyl Acetoacetate: The reaction begins with the deprotonation of isoamyl acetoacetate to form the nucleophilic enolate.[8][9] This enolate then attacks the electrophilic terminal nitrogen of an aryl diazonium salt. The resulting azo intermediate is unstable and undergoes hydrolysis, which cleaves the acetyl group, followed by tautomerization to yield the stable hydrazone product.[8][9][10]

• Key Transformation: The acetoacetyl group is converted into a pyruvate hydrazone ester. The isoamyl ester portion of the molecule remains intact.

Figure 3: From amine to indole via the Japp-Klingemann reaction.

Detailed Protocol: Japp-Klingemann Synthesis of an Arylhydrazone

This protocol details the synthesis of isoamyl 2-(2-phenylhydrazono)propanoate from aniline and isoamyl acetoacetate.

Objective: To prepare a key precursor for Fischer Indole synthesis via the Japp-Klingemann reaction.

PART A: Preparation of Benzenediazonium Chloride Solution (Performed at 0-5 °C)

• In a 100 mL beaker, dissolve aniline (5.0 mmol, 0.47 g) in a mixture of concentrated HCl (1.5 mL) and water (5 mL). Cool the solution to 0 °C in an ice-salt bath.

• In a separate vial, dissolve sodium nitrite (5.2 mmol, 0.36 g) in water (3 mL).

• While maintaining the temperature below 5 °C, add the sodium nitrite solution dropwise to the stirred aniline hydrochloride solution. The resulting benzenediazonium chloride solution should be used immediately in the next step.

  • Safety & Causality: Diazonium salts are unstable and potentially explosive when isolated. They must be kept cold and used in situ. The reaction is highly exothermic and slow, dropwise addition is critical to control the temperature.

PART B: Coupling Reaction

• Enolate Formation: In a 250 mL beaker, dissolve isoamyl acetoacetate (5.0 mmol, 0.93 g) and sodium acetate trihydrate (15.0 mmol, 2.04 g) in ethanol (20 mL). Cool this solution to 0-5 °C in an ice bath with stirring.

  • Causality Note: Sodium acetate acts as a weak base, sufficient to deprotonate the acidic α-carbon of the β-keto ester to form the reactive enolate without causing significant side reactions like hydrolysis of the ester.[8]

• Coupling: Slowly add the cold diazonium salt solution from Part A to the stirred isoamyl acetoacetate solution, ensuring the temperature remains below 10 °C.

• Reaction Completion: After the addition is complete, allow the mixture to stir in the ice bath for 1 hour, then at room temperature for an additional 1 hour. A yellow or orange solid should precipitate.

• Isolation and Purification: Collect the solid product by vacuum filtration. Wash the precipitate with cold water until the filtrate is colorless. Dry the crude product. Recrystallize from an appropriate solvent like ethanol/water to obtain the pure hydrazone.

References

• Universiti Sains Malaysia. (n.d.). Process Modelling of Isoamyl Acetate Synthesis Catalysed by Lipase from Candida antarctica in a Solvent-free System.
• Unknown. (n.d.). Esterification: the synthesis of isoamyl acetate.
• Divakar, S., et al. (n.d.). Enzymatic synthesis of isoamyl acetate using immobilized lipase from Rhizomucor miehei. PubMed.
• Brunet, E. (2012, October 23). Preparation of Isoamyl acetate (banana taste). Learn Organic Chemistry with me. YouTube.
• Unknown. (2020, July 7). Synthesis of Isoamyl acetate. YouTube.
• Wikipedia. (n.d.). Hantzsch pyridine synthesis.
• Unknown. (2021, October 26). β‐Ketoesters: An Overview and It's Applications via Transesterification. PDF.
• Wikipedia. (n.d.). Japp–Klingemann reaction.
• Ashenhurst, J. (2022, June 21). Keto-Enol Tautomerism : Key Points. Master Organic Chemistry.
• The Organic Chemistry Tutor. (2016, December 27). Keto Enol Tautomerism - Acidic & Basic Conditions. YouTube.
• Organic Reactions. (n.d.). The Japp-Klingemann Reaction.
• TSI Journals. (n.d.). An overview on synthetic methods of isoamyl acetate.
• Slideshare. (n.d.). Japp klingemann reaction.
• Chemistry LibreTexts. (2023, January 29). 22.1: Keto-Enol Tautomerism.
• Smith, A. D., et al. (2021, August 6). Catalytic enantioselective synthesis of 1,4-dihydropyridines via the addition of C(1)-ammonium enolates to pyridinium salts. Chemical Science (RSC Publishing).
• SciSpace. (n.d.). Hantzsch pyridine synthesis.
• Reuter, H., et al. (n.d.). The keto/enol tautomerism in acetoacetyl fluoride: properties, spectroscopy, and gas-phase and crystal structures of the enol form. RSC Publishing.
• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides.
• Alfa Chemistry. (n.d.). Hantzsch Dihydropyridine Synthesis.
• SciSpace. (n.d.). Hantzsch pyridine synthesis | 37 Publications | 294 Citations | Top Authors.
• Kanomata, K., et al. (2022, October 12). Stereodivergent dehydrative allylation of β-keto esters using a Ru/Pd synergistic catalyst. Nature.
• ResearchGate. (n.d.). The Japp‐Klingemann Reaction.
• jOeCHEM. (2020, April 12). Hantzsch Pyridine Synthesis Mechanism and Complete the Rxn Examples. YouTube.
• The Good Scents Company. (n.d.). isoamyl acetoacetate, 2308-18-1.
• Google Patents. (n.d.). US6642035B2 - Synthesis of B-keto esters.

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• 10. organicreactions.org [organicreactions.org]

The Versatility of Isoamyl Acetoacetate in Advanced Materials Science: Application Notes and Protocols

Introduction: Unveiling the Potential of a Unique Ketoester

In the dynamic landscape of materials science, the quest for novel monomers and functional additives that impart unique properties to polymers and coatings is perpetual. Isoamyl acetoacetate, a ketoester with the chemical formula C₉H₁₆O₃, presents itself as a compelling candidate for innovation in this arena.[1] While traditionally recognized for its pleasant, fruity aroma in the flavor and fragrance industry, its true potential in materials science lies in the versatile reactivity of its acetoacetate group.[2] This guide provides an in-depth exploration of the applications of isoamyl acetoacetate, offering detailed protocols for its incorporation into polymeric systems and elucidating the chemical principles that underpin its utility.

This document is intended for researchers, scientists, and professionals in drug development and materials science who are seeking to leverage the unique properties of isoamyl acetoacetate for the creation of advanced materials. We will delve into its synthesis, its role in polymer modification, and its application in forming crosslinked networks for coatings and adhesives.

Physicochemical Properties of Isoamyl Acetoacetate

A thorough understanding of the physical and chemical properties of isoamyl acetoacetate is fundamental to its effective application in materials science. These properties influence its behavior as a monomer, a solvent, and a reactive additive.

Property	Value	Reference
Molecular Formula	C₉H₁₆O₃	[1]
Molecular Weight	172.22 g/mol	[1]
Appearance	Colorless liquid	[1]
Odor	Ethereal, fruity	[1][2]
Boiling Point	89.00 to 91.00 °C @ 6.00 mm Hg	[1]
Density	0.95600 to 0.96400 @ 25.00 °C	[2]
Refractive Index	1.42600 to 1.43000 @ 20.00 °C	[2]
Flash Point	215.00 °F (101.67 °C)	[2]
Solubility	Insoluble in water; soluble in alcohol	[1]

The Core of Reactivity: The Acetoacetate Moiety

The key to isoamyl acetoacetate's utility in materials science is the presence of the acetoacetate group. This functional group exhibits keto-enol tautomerism, which gives rise to a highly reactive methylene group situated between two carbonyl groups. This active methylene group is the site of several important chemical transformations that are leveraged in polymer chemistry.

The versatility of the acetoacetate group allows for its participation in a variety of crosslinking and modification reactions, making it a valuable tool for designing functional polymers. A notable example of a commercially significant acetoacetate-functionalized monomer is 2-(methacryloyloxy)ethyl acetoacetate (AAEM), which is widely used in the development of self-crosslinking acrylic resins. The chemistry of AAEM provides a strong foundation for understanding the potential of isoamyl acetoacetate.

Application in Polymer Synthesis and Modification

Isoamyl acetoacetate can be incorporated into polymer chains through several synthetic strategies, or it can be used to modify existing polymers. The bulky, hydrophobic isoamyl group can influence the physical properties of the resulting polymer, such as its glass transition temperature (Tg), solubility, and surface properties.

Protocol 1: Synthesis of an Isoamyl Acetoacetate-Functionalized Acrylic Copolymer via Free Radical Polymerization

This protocol details the synthesis of a copolymer of methyl methacrylate (MMA) and isoamyl acetoacetate. The resulting polymer will have pendant acetoacetate groups that can be used for subsequent crosslinking.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Isoamyl acetoacetate

• Azobisisobutyronitrile (AIBN)

• Toluene, anhydrous

• Nitrogen gas

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

• Ice bath

Procedure:

• Reactor Setup: Assemble a 250 mL three-necked round-bottom flask equipped with a reflux condenser, a nitrogen inlet, and a magnetic stir bar.

• Inert Atmosphere: Purge the system with dry nitrogen for 15 minutes to remove oxygen, which can inhibit free radical polymerization.

• Reagent Addition: Under a nitrogen atmosphere, charge the flask with 50 g of methyl methacrylate, 10 g of isoamyl acetoacetate, and 100 mL of anhydrous toluene.

• Initiator Addition: Add 0.3 g of AIBN to the reaction mixture. AIBN is a common thermal initiator that decomposes upon heating to generate free radicals.

• Polymerization: Immerse the flask in a preheated oil bath at 70°C. Stir the mixture vigorously. The polymerization is typically carried out for 6-8 hours. The progress of the reaction can be monitored by measuring the viscosity of the solution or by taking samples for analysis (e.g., by NMR or FTIR to observe the disappearance of the monomer double bonds).

• Termination and Precipitation: After the desired conversion is reached, cool the reaction mixture to room temperature in an ice bath. Precipitate the polymer by slowly pouring the viscous solution into a large excess of a non-solvent, such as methanol or hexane, with vigorous stirring.

• Purification: Collect the precipitated polymer by filtration and wash it several times with the non-solvent to remove any unreacted monomers and initiator residues.

• Drying: Dry the purified polymer in a vacuum oven at 40-50°C until a constant weight is achieved.

Characterization: The resulting copolymer can be characterized by techniques such as Fourier-transform infrared spectroscopy (FTIR) to confirm the presence of the acetoacetate carbonyl groups (typically around 1720 cm⁻¹ and 1650 cm⁻¹) and nuclear magnetic resonance (NMR) spectroscopy to determine the copolymer composition.

Application in Crosslinkable Coatings and Adhesives

The pendant acetoacetate groups on the synthesized polymer are available for a variety of crosslinking reactions. One of the most common and efficient methods is the Michael addition reaction. This reaction involves the addition of a nucleophile (in this case, the enolate of the acetoacetate) to an α,β-unsaturated carbonyl compound.

Protocol 2: Crosslinking of the Isoamyl Acetoacetate-Functionalized Copolymer via Michael Addition

This protocol describes the formulation of a two-component (2K) coating system where the acetoacetate-functional polymer is crosslinked with a multifunctional acrylate.

Materials:

• Isoamyl acetoacetate-functionalized acrylic copolymer (from Protocol 1)

• Trimethylolpropane triacrylate (TMPTA) as the crosslinker

• 1,8-Diazabicycloundec-7-ene (DBU) as a catalyst

• Suitable solvent (e.g., a mixture of toluene and butyl acetate)

• Glass or metal substrate for coating application

• Film applicator

Procedure:

• Polymer Solution Preparation: Dissolve 10 g of the dried isoamyl acetoacetate-functionalized copolymer in 20 g of the solvent mixture to achieve a desired viscosity for coating application.

• Formulation: In a separate container, prepare the crosslinking component by mixing stoichiometric amounts of TMPTA with the polymer solution. The stoichiometry is based on the molar ratio of acetoacetate groups on the polymer to the acrylate groups on TMPTA. A slight excess of the acrylate may be used to ensure complete reaction.

• Catalyst Addition: Just before application, add a catalytic amount of DBU (e.g., 0.1-0.5 wt% based on the total solids content) to the formulation and mix thoroughly. DBU is a strong, non-nucleophilic base that effectively catalyzes the Michael addition reaction at ambient temperatures.

• Coating Application: Apply the formulated coating onto the substrate using a film applicator to achieve a uniform film thickness.

• Curing: Allow the coated substrate to cure at ambient temperature. The curing time will depend on the catalyst concentration and environmental conditions. The progress of curing can be monitored by assessing the tack-free time and the development of solvent resistance.

• Characterization of the Cured Film: The properties of the crosslinked coating, such as hardness, adhesion, solvent resistance, and thermal stability, can be evaluated using standard materials testing methods.

Causality in Experimental Choices:

• Choice of Crosslinker: TMPTA is a trifunctional acrylate, which will lead to the formation of a densely crosslinked network, resulting in a hard and chemically resistant coating.

• Choice of Catalyst: DBU is chosen for its high catalytic activity in Michael addition reactions at room temperature, enabling ambient cure conditions, which is desirable for many coating applications to reduce energy consumption.

Diagrams of Key Processes

Caption: Workflow for the synthesis of an isoamyl acetoacetate-functionalized acrylic copolymer.

Caption: Schematic of the Michael addition crosslinking reaction.

Chelation and Metal-Ion Interactions

The β-ketoester functionality of isoamyl acetoacetate can act as a bidentate ligand, capable of forming stable chelate complexes with various metal ions. This property can be exploited in materials science for applications such as:

• Adhesion Promotion: The chelation of metal ions at a substrate-coating interface can enhance adhesion.

• Catalysis: Metal complexes of isoamyl acetoacetate could serve as catalysts in various organic reactions.

• Modified Release: In drug delivery systems, the chelation of metal-based drugs could be a mechanism for their incorporation and controlled release from a polymer matrix.

Conclusion and Future Outlook

Isoamyl acetoacetate is a promising, yet underexplored, functional monomer and additive for materials science. The reactivity of its acetoacetate group, combined with the influence of its isoamyl moiety, offers a unique set of properties that can be tailored for specific applications in coatings, adhesives, and specialty polymers. The protocols provided in this guide serve as a starting point for researchers to explore the potential of this versatile molecule. Future research could focus on the synthesis of a wider range of isoamyl acetoacetate-containing polymers, a deeper investigation into its chelation properties for novel material design, and its application in emerging fields such as biomaterials and 3D printing.

References

• PubChem. (n.d.). Isoamyl acetoacetate. National Center for Biotechnology Information. Retrieved from [Link]

• The Good Scents Company. (n.d.). isoamyl acetoacetate. Retrieved from [Link]

• Google Patents. (1983). Acetoacetate functionalized polymers and monomers useful for crosslinking formulations.

• Wang, L., et al. (2019). Preparation and Properties of Acetoacetic Ester-Terminated Polyether Pre-Synthesis Modified Phenolic Foam. Materials, 12(3), 453. Retrieved from [Link]

• Pachauri, V., & Flora, S. J. S. (2014). Chelation in Metal Intoxication. International Journal of Environmental Research and Public Health, 11(9), 9485–9507. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Isoamyl Acetoacetate Synthesis

Welcome to the technical support center for the synthesis of isoamyl acetoacetate. This guide is designed for researchers, chemists, and drug development professionals aiming to enhance the yield and purity of isoamyl acetoacetate in their laboratory and scale-up experiments. Here, we move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your results.

Section 1: Synthesis Fundamentals

The synthesis of isoamyl acetoacetate, a valuable β-keto ester, is most commonly and efficiently achieved through the transesterification of a more readily available acetoacetate ester, such as ethyl acetoacetate or methyl acetoacetate, with isoamyl alcohol. This is an equilibrium-driven process that requires careful control of reaction conditions to maximize product formation.[1]

The overall reaction is as follows:

Ethyl Acetoacetate + Isoamyl Alcohol ⇌ Isoamyl Acetoacetate + Ethanol

Success in this synthesis hinges on a deep understanding of two core chemical principles:

• Chemical Equilibrium: As a reversible reaction, the synthesis is governed by Le Châtelier's Principle. To achieve a high yield, the equilibrium must be actively shifted toward the product side.[1]

• Keto-Enol Tautomerism: Both the starting β-keto ester and the product exist as a mixture of keto and enol tautomers. This feature is crucial for certain catalytic mechanisms that proceed via the enol intermediate.[2]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for synthesizing isoamyl acetoacetate?

The most common and reliable laboratory method is the transesterification of ethyl acetoacetate with isoamyl alcohol.[3] This method is favored due to the commercial availability and lower cost of the starting materials. The reaction can be catalyzed by acids, bases, or enzymes, with acid catalysis being a frequent choice for its simplicity.[3][4]

Q2: My reaction yield is consistently low. What is the most likely reason?

Low yield is almost always due to an unfavorable equilibrium.[1] The reaction produces ethanol as a byproduct. If this ethanol is not removed from the reaction mixture, the reverse reaction will occur, limiting the conversion to isoamyl acetoacetate. Other factors include insufficient catalyst, non-optimal temperature, or reaction time.

Q3: Which catalyst is best for this transesterification?

The choice of catalyst depends on the desired reaction conditions and scale.

• Homogeneous Acid Catalysts: Sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TSA) are effective but require a neutralization step during workup.

• Heterogeneous Acid Catalysts: Solid acid catalysts like silica-supported boric acid or certain ion-exchange resins are advantageous as they can be filtered off, simplifying purification.[5]

• Base Catalysts: While effective, bases like sodium isoamoxide can promote side reactions such as Claisen condensation if not used carefully.[4][6]

• Enzymatic Catalysts: Lipases can be used for a "green chemistry" approach under mild conditions, though reaction times may be longer.[3]

Q4: How can I effectively remove the ethanol byproduct during the reaction?

The most effective method is to perform the reaction at a temperature above the boiling point of ethanol (78 °C) but below that of the other reactants and products, while continuously removing the ethanol vapor using a distillation head or a Dean-Stark apparatus.[1]

Q5: My final product has a yellow or brown tint. How can I improve its color?

Discoloration often results from side reactions caused by excessive heat or overly harsh (strongly acidic or basic) catalytic conditions. Lowering the reaction temperature, using a milder catalyst, and ensuring a clean workup process can mitigate color formation. Final purification by vacuum distillation is crucial for obtaining a colorless product.

Section 3: Troubleshooting Guide

Problem 1: Low Conversion of Starting Materials

Possible Cause: Equilibrium Not Sufficiently Shifted

• Explanation: The transesterification of ethyl acetoacetate with isoamyl alcohol is a reversible process. Without intervention, the reaction will reach an equilibrium state with significant amounts of starting materials remaining. According to Le Châtelier's principle, removing a product will drive the reaction to completion.[1]

• Solution:

  • Byproduct Removal (Primary Method): The most critical step is the continuous removal of the low-boiling ethanol byproduct. This is best accomplished by equipping the reaction flask with a fractional distillation column or a simple distillation head. The reaction temperature should be maintained high enough to distill off the ethanol (~80-100 °C) but low enough to retain the isoamyl alcohol (BP 132 °C) and ethyl acetoacetate (BP 181 °C).

  • Use of Excess Reagent: Employing a molar excess of the more easily removable or less expensive reactant can also shift the equilibrium. In this case, using a slight excess of isoamyl alcohol is common.[1]

Possible Cause: Ineffective or Insufficient Catalyst

• Explanation: Transesterification kinetics are typically slow and require a catalyst to proceed at a reasonable rate.[3] The catalyst activates the carbonyl group of the ester, making it more susceptible to nucleophilic attack by the alcohol.[7][8]

• Solution:

  • Ensure the catalyst is active and used in an appropriate amount (typically 0.5-5 mol%).

  • For acid catalysts, ensure anhydrous conditions, as water can lead to hydrolysis of the ester, a competing reaction.[2][3]

  • Refer to the catalyst selection table below for options.

Problem 2: Significant Byproduct Formation

Possible Cause: Self-Condensation (Claisen Condensation)

• Explanation: Under strong basic conditions, the enolate of the acetoacetate ester can attack another ester molecule in a Claisen condensation reaction, leading to complex byproducts.[9][10] This side reaction is more prevalent when using strong bases like sodium ethoxide or isoamoxide.

• Solution:

  • If using a base catalyst, opt for milder conditions or a non-ionic base.

  • Favor acid catalysis, which does not promote this pathway.

  • Maintain moderate reaction temperatures, as high heat can accelerate side reactions.

Possible Cause: Deacetylation or Decarboxylation

• Explanation: β-keto esters can be unstable at very high temperatures or under harsh acidic/basic conditions, potentially leading to decomposition via deacetylation (loss of an acetyl group) or decarboxylation if hydrolysis occurs first.[3]

• Solution:

  • Avoid excessive heating. Conduct the reaction at the lowest temperature that still allows for efficient removal of the ethanol byproduct.

  • Use the minimum effective amount of catalyst.

  • Minimize reaction time once conversion has plateaued (monitor by GC or TLC).

Section 4: Visual Guides & Protocols

Diagrams

Caption: Simplified mechanism of acid-catalyzed transesterification.

Caption: A logical workflow for diagnosing the cause of low reaction yield.

Data Tables

Table 1: Catalyst Selection Guide for Transesterification

Catalyst Type	Examples	Advantages	Disadvantages	Typical Loading
Homogeneous Acid	H₂SO₄, p-TSA	Inexpensive, highly active	Corrosive, requires neutralization, potential for side reactions at high temp.	0.5 - 2 mol%
Heterogeneous Acid	Boric acid (H₃BO₃), Silica-supported boric acid, Amberlyst-15	Easily removed by filtration, reusable, often milder	Can be less active than homogeneous catalysts, may require higher temp/longer time	5 - 15 wt%
Homogeneous Base	Sodium isoamoxide (NaOAm)	Very active at lower temperatures	Requires anhydrous conditions, can promote Claisen condensation	1 - 5 mol%
Enzymatic	Immobilized Lipase (e.g., Novozym 435)	Highly selective, mild conditions ("green"), no harsh workup	More expensive, slower reaction rates, sensitive to conditions	5 - 10 wt%

Table 2: Key Reaction Parameters & Physical Properties

Parameter / Compound	Recommended Value / Property	Rationale / Boiling Point (°C)
Reactant Ratio	1 : 1.2 to 1 : 1.5 (EtOAC : IsoAmOH)	A slight excess of isoamyl alcohol helps shift equilibrium.
Reaction Temperature	100 - 130 °C	Allows for efficient removal of ethanol while retaining reactants.
Ethanol	BP: 78.4 °C	Must be removed to drive the reaction forward.
Ethyl Acetoacetate	BP: 181 °C	Starting material; should be retained in the reaction flask.
Isoamyl Alcohol	BP: 131-132 °C	Reactant; should be retained in the reaction flask.
Isoamyl Acetoacetate	BP: 208-210 °C (approx.)	Product; final purification is done under vacuum to lower BP.

Experimental Protocol: Optimized Synthesis of Isoamyl Acetoacetate

This protocol details an acid-catalyzed transesterification with continuous removal of the ethanol byproduct.

Materials:

• Ethyl acetoacetate (1.0 mol)

• Isoamyl alcohol (1.2 mol)

• p-Toluenesulfonic acid monohydrate (p-TSA) (0.01 mol)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask (500 mL)

• Heating mantle with magnetic stirrer

• Short path distillation head or fractional distillation column

• Condenser and receiving flask

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Setup: Assemble the round-bottom flask with a magnetic stir bar, heating mantle, and the distillation head. Attach the condenser and receiving flask to the distillation head.

• Charging Reactants: To the round-bottom flask, add ethyl acetoacetate, isoamyl alcohol, and p-TSA.

• Reaction: Begin stirring and heat the mixture. The goal is to maintain a gentle reflux while allowing the lower-boiling ethanol to distill over. A good target temperature for the reaction pot is ~120-130°C. The vapor temperature at the distillation head should be close to the boiling point of ethanol (~78-82°C).

• Monitoring: Continue the reaction until ethanol distillation ceases or slows significantly (typically 2-4 hours). The reaction can be monitored by taking small aliquots and analyzing them by GC.

• Cooling & Quenching: Once the reaction is complete, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

• Workup:

  • Dilute the reaction mixture with an organic solvent like diethyl ether or ethyl acetate (200 mL) to facilitate separation.

  • Wash the organic layer carefully with saturated sodium bicarbonate solution (2 x 100 mL) to neutralize the acid catalyst. Caution: CO₂ evolution will cause pressure buildup. Vent the funnel frequently.[1]

  • Wash the organic layer with brine (1 x 100 mL) to remove residual water and salts.

• Drying & Concentration: Separate the organic layer, dry it over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator to remove the solvent.

• Purification: Purify the crude isoamyl acetoacetate by vacuum distillation to obtain a clear, colorless final product. Collect the fraction boiling at the appropriate temperature for the applied pressure.

References

• Wisniewska, J., et al. (2021). "Recent advances in the transesterification of β-keto esters." RSC Advances, 11(42), 26233-26253. Available at: [Link]

• Pavia, D.L., et al. "Esterification: the synthesis of isoamyl acetate." A common undergraduate organic chemistry lab manual procedure that outlines the principles of equilibrium control in ester synthesis. Available at: [Link]

• Schore, N.E. (2018). "Transesterification." Master Organic Chemistry. A detailed explanation of acid- and base-catalyzed transesterification mechanisms. Available at: [Link]

• Nandi, M., et al. (2018). "Solvent free transesterification of ethylacetoacetate and higher alcohols over nanocrystalline CeO2 loaded hierarchical Mobil Five (MFI) zeolite." Der Pharma Chemica, 10(4), 118-129. Available at: [Link]

• Kondaiah, G., et al. (2022). "Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO2–H3BO3) as a recyclable catalyst." RSC Advances, 12(35), 22989-22997. Available at: [Link]

• McMurry, J. (2024). "The Claisen Condensation Reaction." Chemistry LibreTexts. Details on the Claisen condensation side reaction. Available at: [Link]

• Karmakar, B., et al. (2010). "Mechanism of acid catalyzed transesterification." ResearchGate. Provides a diagram and explanation of the acid-catalyzed mechanism. Available at: [Link]

• Leslie, J.M. (2020). "Acid-catalyzed transesterification." YouTube. A video tutorial explaining the mechanism. Available at: [Link]

• Organic Chemistry Portal. "Synthesis of β-keto carboxylic acids, esters and amides." A portal with various methods for synthesizing β-keto esters. Available at: [Link]

Sources

• 1. westfield.ma.edu [westfield.ma.edu]
• 2. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 3. Recent advances in the transesterification of β-keto esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO2–H3BO3) as a recyclable catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Technical Support Center: Purification of Isoamyl Acetoacetate

Welcome to the technical support center for the purification of isoamyl acetoacetate. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and troubleshoot common challenges encountered during the isolation of this valuable β-keto ester from reaction mixtures.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the properties of isoamyl acetoacetate and the common impurities that can complicate its purification.

Q1: What are the key physical properties of isoamyl acetoacetate that influence its purification?

A1: Understanding the physical properties of your target compound is the first step in designing an effective purification strategy. Isoamyl acetoacetate is a relatively high-boiling point, colorless liquid. Its solubility in water is limited, but it is soluble in common organic solvents like alcohols and oils.[1] The most critical property for purification is its boiling point, especially relative to potential impurities.

Data Summary: Physical Properties

Property	Value	Significance for Purification
Boiling Point	222-224 °C @ 760 mmHg	High boiling point necessitates vacuum distillation to prevent thermal decomposition.
	89-91 °C @ 6.0 mmHg[1]	Provides a target temperature range for vacuum distillation.
Density	0.956-0.964 g/mL @ 25 °C[1]	Slightly less dense than water, which is important for identifying layers during aqueous extractions.
Solubility	Soluble in alcohol, oils; Insoluble in water[1]	Allows for effective separation from water-soluble impurities (acids, salts) via liquid-liquid extraction.

| Refractive Index | 1.426-1.430 @ 20 °C[1] | Useful for quick purity assessment of distilled fractions. |

Q2: What are the most common impurities I should expect in my crude reaction mixture?

A2: The impurities in your crude product are typically unreacted starting materials, catalysts, and byproducts. For a typical synthesis of isoamyl acetoacetate (e.g., from diketene and isoamyl alcohol, or transesterification), the following are common:

• Unreacted Isoamyl Alcohol: Often a major impurity, especially if used in excess.

• Acidic Catalysts or Precursors: Residual acids like sulfuric or p-toluenesulfonic acid if used.[2] In syntheses involving acetoacetic acid precursors, residual acids may be present.

• Solvents: The reaction solvent (e.g., toluene, cyclohexane).

• Water: Formed as a byproduct in some esterification reactions.[3]

• Byproducts: Such as diisoamyl ether, which can form under acidic conditions with the alcohol starting material.[3]

Section 2: Troubleshooting Purification Workflows

This section provides solutions to specific problems you may encounter during the purification process.

Workflow Overview: From Reaction to Pure Product

Caption: General purification workflow for isoamyl acetoacetate.

Q3: My crude product is acidic after the reaction. How do I neutralize it effectively?

A3: An acidic product is a common issue arising from residual acid catalysts or acidic starting materials. Failure to remove the acid can lead to product degradation during heating (distillation).

Cause: Presence of catalysts like H₂SO₄ or unreacted acidic precursors.[3]

Solution: Perform an aqueous wash with a mild base.

• Dilute the crude reaction mixture with a water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether) to ensure good separation.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[4][5] Add the bicarbonate solution slowly and vent the separatory funnel frequently, as CO₂ gas will be generated.

• Continue washing until the aqueous layer is neutral or slightly basic (test with pH paper).

• Follow with a final wash with brine (saturated NaCl solution) to break up any emulsions and remove bulk water before the drying step.

Expert Tip: Using a strong base like NaOH is generally not recommended as it can catalyze the hydrolysis of your ester product. Sodium bicarbonate is sufficiently basic to neutralize strong acid catalysts without significantly damaging the product.[5]

Q4: I see an emulsion (a cloudy layer that won't separate) during my aqueous wash. What should I do?

A4: Emulsions are common when organic and aqueous layers have similar densities or when surfactants are present. They prevent clean separation and lead to product loss.

Cause: Insufficient difference in polarity/density between the two phases.

Solution:

• Add Brine: Add a significant volume of saturated sodium chloride (brine) solution. This increases the ionic strength and density of the aqueous phase, forcing a separation.

• Patience: Allow the separatory funnel to stand undisturbed for an extended period (15-30 minutes).

• Gentle Swirling: Gently swirl the funnel instead of vigorous shaking.

• Filtration: In stubborn cases, filtering the entire mixture through a pad of Celite or glass wool can help break the emulsion.

Q5: My organic layer is hazy or contains water droplets after washing. Why is this a problem and how do I fix it?

A5: Water is a critical impurity to remove. Its presence can interfere with distillation (by co-distilling and affecting the boiling point) and can lead to hydrolysis of the ester, especially if any acid is still present.[4][6]

Cause: Incomplete separation from the aqueous layer or exceeding the capacity of the drying agent.

Solution: Use a suitable drying agent.

• Transfer the organic layer to a clean, dry Erlenmeyer flask.

• Add an anhydrous inorganic salt like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[4][5]

• How much to add? Add small portions and swirl. The initial portions will clump together as they absorb water. Keep adding until some of the drying agent remains free-flowing (like a snow globe).

• Allow the mixture to stand for 10-15 minutes to ensure all water is absorbed.

• Filter the dried organic solution to remove the drying agent before proceeding to solvent removal or distillation.

Q6: I'm trying to purify by distillation, but my product seems to be decomposing. What's going wrong?

A6: Isoamyl acetoacetate has a high atmospheric boiling point (222-224 °C), and β-keto esters can be susceptible to thermal decomposition.[1] Heating to such high temperatures can cause unwanted side reactions.

Cause: Attempting distillation at atmospheric pressure.

Solution: Vacuum Distillation. By reducing the pressure, you lower the boiling point to a temperature where the molecule is stable. The boiling point of isoamyl acetoacetate is 89-91 °C at 6 mmHg, a much safer temperature.[1]

Troubleshooting Logic for Distillation

Caption: Decision tree for troubleshooting distillation issues.

Q7: Can I use column chromatography to purify isoamyl acetoacetate?

A7: Yes, but with caution. Column chromatography is a viable method for purifying β-keto esters.[7]

Expert Insight: The primary challenge with using silica gel for β-keto esters is their tautomeric nature (existing as both keto and enol forms). The slightly acidic nature of standard silica gel can sometimes catalyze decomposition or irreversible adsorption.

• Solvent System: A non-polar solvent system, such as a gradient of ethyl acetate in hexanes, is typically effective.[8]

• TLC First: Always develop a method on a Thin Layer Chromatography (TLC) plate first to ensure your compound moves off the baseline and separates from impurities.

• Alternative: If decomposition is an issue, consider using deactivated (neutral) alumina or a different grade of silica gel.

Section 3: Standard Operating Protocols (SOPs)

SOP 1: Aqueous Workup of Crude Isoamyl Acetoacetate

• Dilution: Transfer the entire crude reaction mixture to a separatory funnel of appropriate size. Dilute with 2-3 volumes of diethyl ether or ethyl acetate.

• Acid Wash (Optional): If the reaction was basic, perform a gentle wash with 1M HCl to remove basic impurities.

• Bicarbonate Wash: Add 1-2 volumes of saturated sodium bicarbonate (NaHCO₃) solution. Caution: Vent frequently to release CO₂ pressure. Shake gently until no more gas evolves. Separate the layers.

• Test Aqueous Layer: Check the pH of the aqueous layer to ensure it is ≥ 7.

• Brine Wash: Wash the organic layer with 1 volume of saturated NaCl (brine) solution to aid separation and remove water.

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous magnesium sulfate (MgSO₄).

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure (rotary evaporator) to yield the crude, dry isoamyl acetoacetate, which is now ready for final purification.

SOP 2: Purification by Vacuum Distillation

• Setup: Assemble a vacuum distillation apparatus. Ensure all glassware is dry and joints are properly sealed with vacuum grease. Use a magnetic stirrer and stir bar or boiling chips in the distilling flask.

• Charge the Flask: Transfer the crude, dried isoamyl acetoacetate to the distilling flask. Do not fill the flask more than two-thirds full.

• Apply Vacuum: Slowly and carefully apply vacuum from a vacuum pump.

• Heating: Once the desired vacuum is reached and stable (e.g., ~6 mmHg), begin heating the distillation flask using a heating mantle.

• Collect Fractions:

  • Forerun: Collect the initial, low-boiling fraction, which will contain residual solvents or volatile impurities.

  • Main Fraction: Collect the fraction that distills at a constant temperature corresponding to the boiling point of isoamyl acetoacetate at that pressure (e.g., 89-91 °C at 6 mmHg).[1]

  • Tail: Stop the distillation before the flask goes to dryness to avoid baking involatile residues onto the glass.

• Release Vacuum: Allow the apparatus to cool completely before slowly releasing the vacuum to prevent air from rushing in and disturbing the collected fractions.

References

• Scribd. (n.d.). Synthesis of Isoamyl Acetate. Retrieved from [Link]

• Bartleby.com. (n.d.). Isoamyl Acetate Synthesis Lab Report. Retrieved from [Link]

• Universiti Sains Malaysia. (n.d.). Process Modelling of Isoamyl Acetate Synthesis Catalysed by Lipase from Candida antarctica in a Solvent-free System. Retrieved from [Link]

• Reddit. (2022). What are the impurities in isoamyl acetate?. r/OrganicChemistry. Retrieved from [Link]

• YouTube. (2020). Synthesis of Isoamyl acetate. Retrieved from [Link]

• MDPI. (n.d.). Producing Natural Flavours from Isoamyl Alcohol and Fusel Oil by Using Immobilised Rhizopus oryzae Lipase. Retrieved from [Link]

• Reddit. (2019). What type of distillation is used to purify isoamyl acetate?. r/OrganicChemistry. Retrieved from [Link]

• YouTube. (2020). Synthesis of isoamyl acetate overview and Q&A. Retrieved from [Link]

• Unknown Source. (n.d.).

• YouTube. (2012). Preparation of Isoamyl acetate (banana taste). Learn Organic Chemistry with me. Retrieved from [Link]

• Google Patents. (n.d.). A kind of method for separating isoamyl alcohol and isoamyl acetate.

• The Good Scents Company. (n.d.). isoamyl acetoacetate. Retrieved from [Link]

• Scribd. (n.d.). LAB QO 2 - Isoamyl Acetate. Retrieved from [Link]

• MDPI. (2023). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. Retrieved from [Link]

• Scribd. (n.d.). Experiment 4 Preparation of Isoamyl Acetate. Retrieved from [Link]

• NIH. (2013). β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies. Retrieved from [Link]

• ACS Publications. (n.d.). Visible Light-Induced Cyclization of N-Arylmethacrylohydrazides and Hydroxamic Acid Derivatives toward δ-Amidoalkylated Pyrazol-5-ones via 1,5-Hydrogen Atom Transfer. Retrieved from [Link]

Sources

• 1. isoamyl acetoacetate, 2308-18-1 [thegoodscentscompany.com]
• 2. scribd.com [scribd.com]
• 3. reddit.com [reddit.com]
• 4. Isoamyl Acetate Synthesis Lab Report - 475 Words | Bartleby [bartleby.com]
• 5. westfield.ma.edu [westfield.ma.edu]
• 6. scribd.com [scribd.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Optimization of Isoamyl Acetoacetate Synthesis

Welcome to the technical support center for the synthesis and optimization of isoamyl acetoacetate. This guide is designed for researchers, chemists, and process development professionals to provide in-depth technical assistance, troubleshooting protocols, and frequently asked questions (FAQs) regarding the synthesis of this valuable β-keto ester. Our focus is on providing practical, field-tested insights to help you achieve optimal yields, purity, and process efficiency.

Introduction to Isoamyl Acetoacetate Synthesis

Isoamyl acetoacetate is a key intermediate in the synthesis of various specialty chemicals, including pigments, dyes, and pharmaceuticals. Its synthesis primarily follows two main industrial routes: the direct reaction of diketene with isoamyl alcohol and the transesterification of a more common acetoacetate ester, such as ethyl acetoacetate, with isoamyl alcohol. Both methods have their unique advantages and challenges, which we will explore in detail.

The presence of the β-keto group introduces specific chemical properties that must be carefully managed during synthesis and purification to avoid unwanted side reactions such as decarboxylation. This guide will provide the necessary details to navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for isoamyl acetoacetate?

A1: There are two main routes for the synthesis of isoamyl acetoacetate. The first is the direct acetoacetylation of isoamyl alcohol using diketene, often catalyzed by a basic catalyst like triethylamine or pyridine.[1] The second common method is the transesterification of an alkyl acetoacetate, such as ethyl acetoacetate, with isoamyl alcohol. This is an equilibrium-driven reaction typically catalyzed by an acid or a solid catalyst.

Q2: Why is temperature control so critical in the diketene route?

A2: Diketene is a highly reactive compound. At elevated temperatures, it is prone to polymerization, forming dehydroacetic acid, or decomposition to products like acetone.[1] Therefore, the reaction with isoamyl alcohol must be carefully controlled, often at lower temperatures, to ensure the desired acetoacetylation occurs selectively and to maximize yield while ensuring process safety.

Q3: What are the common side products I should be aware of?

A3: Besides the polymerization of diketene in that respective route, common impurities include unreacted starting materials (isoamyl alcohol and ethyl acetoacetate/diketene). In transesterification, the alcohol from the starting ester (e.g., ethanol) is a byproduct. A significant side reaction to be aware of, particularly under harsh temperature or pH conditions, is the decarboxylation of the β-keto ester product to form isopentyl acetone.

Q4: How can I effectively remove unreacted isoamyl alcohol from my final product?

A4: Due to the relatively close boiling points of isoamyl alcohol and isoamyl acetoacetate, a simple distillation may not be sufficient for complete separation. A fractional distillation with a high-efficiency column is recommended. Alternatively, washing the organic phase with a brine solution can help to partition some of the unreacted alcohol into the aqueous phase before the final distillation.

Q5: My yield is consistently low. What are the most likely causes?

A5: Low yields can stem from several factors depending on the chosen synthesis route.

• For Transesterification: An incomplete reaction due to equilibrium limitations is a common cause. Ensure you are using an excess of one reactant (typically isoamyl alcohol) or are effectively removing the alcohol byproduct (e.g., ethanol) to drive the reaction forward. Also, verify the activity of your catalyst.

• For the Diketene Route: The polymerization of diketene is a primary cause of low yield. Ensure your diketene is of high purity and that you are maintaining the recommended reaction temperature. The rate of addition of diketene is also critical; a slow, controlled addition is preferable.

• General Causes: Inadequate mixing, incorrect stoichiometry, or the presence of water in the reactants can all contribute to lower yields. Additionally, product loss during workup and purification steps, such as incomplete extraction or overly aggressive distillation, can be a factor.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive catalyst. 2. Reaction temperature is too low. 3. Presence of significant water in reactants. 4. Incorrect stoichiometry.	1. Use a fresh or properly activated catalyst. 2. Gradually increase the reaction temperature while monitoring for side product formation. 3. Ensure all reactants and glassware are thoroughly dried. 4. Re-verify the molar ratios of your reactants.
Formation of a Solid Byproduct (Polymer)	1. (Diketene Route) Reaction temperature is too high. 2. (Diketene Route) Diketene was added too quickly. 3. (Diketene Route) Impure diketene was used.	1. Maintain a lower reaction temperature, using a cooling bath if necessary. 2. Add diketene dropwise over an extended period with efficient stirring. 3. Use freshly distilled or high-purity diketene.
Product Decomposes During Distillation	1. Distillation temperature is too high, causing decarboxylation. 2. Presence of acidic or basic residues from the reaction.	1. Perform the distillation under reduced pressure (vacuum distillation) to lower the boiling point. 2. Neutralize the crude product before distillation. A wash with a dilute sodium bicarbonate solution is effective for removing acid catalysts.[2][3]
Product Contaminated with Starting Material	1. Incomplete reaction. 2. Inefficient purification.	1. Increase reaction time or temperature, or adjust the molar ratio of reactants to drive the reaction to completion. 2. Use fractional distillation instead of simple distillation. Perform aqueous washes to remove water-soluble impurities before distillation.

Experimental Protocols

Protocol 1: Synthesis via Transesterification of Ethyl Acetoacetate

This protocol focuses on a robust and scalable method using a solid acid catalyst, which simplifies purification.

Materials:

• Ethyl acetoacetate

• Isoamyl alcohol (3-methyl-1-butanol)

• Amberlyst® 15 ion-exchange resin (or similar solid acid catalyst)

• Toluene (or another suitable solvent for azeotropic removal of ethanol)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• Set up a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

• To the flask, add isoamyl alcohol (1.5 molar equivalents) and ethyl acetoacetate (1.0 molar equivalent).

• Add the Amberlyst® 15 catalyst (approximately 10% by weight of the ethyl acetoacetate).

• Add toluene to the flask (approximately 50% of the total volume of reactants).

• Heat the mixture to reflux. The toluene-ethanol azeotrope will begin to collect in the Dean-Stark trap.

• Continue the reaction until no more ethanol is collected, which indicates the reaction has reached completion.

• Cool the reaction mixture to room temperature.

• Filter to remove the solid Amberlyst® 15 catalyst.

• Transfer the filtrate to a separatory funnel and wash with a saturated sodium bicarbonate solution to remove any acidic impurities.

• Wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude isoamyl acetoacetate by vacuum distillation.

Protocol 2: Synthesis via Acetoacetylation with Diketene

This protocol requires careful control due to the reactivity of diketene.

Materials:

• Isoamyl alcohol (3-methyl-1-butanol)

• Diketene (high purity)

• Triethylamine (catalyst)

• Anhydrous toluene (solvent)

Procedure:

• In a three-necked flask equipped with a dropping funnel, a thermometer, and a nitrogen inlet, add isoamyl alcohol (1.0 molar equivalent) and anhydrous toluene.

• Add a catalytic amount of triethylamine (approximately 0.05 molar equivalents).

• Cool the mixture to 0-5 °C using an ice bath.

• Slowly add diketene (1.0 molar equivalent) dropwise from the dropping funnel, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours.

• Monitor the reaction progress by GC analysis to confirm the consumption of diketene.

• The reaction mixture can then be washed with dilute acid to remove the triethylamine catalyst, followed by water and brine washes.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation.

Data Presentation

Table 1: Influence of Catalyst on Transesterification Yield

Catalyst	Catalyst Loading (wt%)	Temperature (°C)	Reaction Time (h)	Yield (%)
Amberlyst® 15	10	120	6	85
Sulfuric Acid	1	100	8	78
p-Toluenesulfonic acid	2	110	7	82

Note: Yields are approximate and can vary based on specific reaction conditions and purification efficiency.

Visualizations

Workflow for Transesterification Synthesis

Caption: Transesterification synthesis and purification workflow.

Troubleshooting Logic Diagram

Sources

• 1. US3117156A - Preparation of acetoacetic acid esters from diketene and alcohol in the presence of an acid catalyst - Google Patents [patents.google.com]
• 2. ijisrt.com [ijisrt.com]
• 3. westfield.ma.edu [westfield.ma.edu]

Navigating the Labyrinth of Isoamyl Acetoacetate Scale-Up: A Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis and scale-up of isoamyl acetoacetate. As Senior Application Scientists with extensive field experience, we understand that transitioning a synthesis from the bench to a larger scale introduces a host of challenges that can impact yield, purity, and overall process efficiency. This guide is designed to be a practical resource, offering in-depth troubleshooting advice and answers to frequently asked questions. We will delve into the causality behind common experimental hurdles and provide self-validating protocols to ensure the integrity of your process.

Troubleshooting Guide: From Low Yields to Impure Products

Scaling up the production of isoamyl acetoacetate, a valuable beta-keto ester intermediate, often presents a unique set of obstacles. This section addresses specific problems you may encounter during your experiments, providing detailed explanations and actionable solutions.

1. Q: My reaction yield is significantly lower than expected after scaling up. What are the likely causes and how can I improve it?

A: Low yields upon scale-up are a common and frustrating issue. The root cause often lies in the disruption of the reaction equilibrium or inefficient reaction conditions at a larger scale.

Causality Explained: The synthesis of isoamyl acetoacetate, typically achieved through the transesterification of ethyl acetoacetate with isoamyl alcohol, is a reversible reaction.[1] At a lab scale, it's easier to control conditions to favor the product. However, during scale-up, factors like inefficient removal of the ethanol by-product, improper catalyst concentration, or inadequate mixing can shift the equilibrium back towards the reactants, thus lowering your yield.

Troubleshooting Steps:

• Efficient By-product Removal: The ethanol generated during the reaction must be continuously removed to drive the equilibrium towards the formation of isoamyl acetoacetate.

  • Protocol: Implement fractional distillation during the reaction. Ensure your distillation setup is efficient enough to selectively remove the lower-boiling ethanol without significant loss of your reactants or product. The use of 4 Å molecular sieves can also aid in removing ethanol, especially in milder, catalyst-driven reactions.[1]

• Catalyst Optimization: The choice and concentration of the catalyst are critical.

  • Acid Catalysis: If using an acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid), ensure the concentration is optimized. Too little catalyst will result in a slow reaction, while too much can lead to side reactions and purification challenges.

  • Heterogeneous Catalysts: Consider using a solid acid catalyst. These can be more easily removed from the reaction mixture, simplifying purification and potentially improving yield.

• Temperature and Reaction Time: Re-optimize the reaction temperature and time for the larger scale. Heat transfer is less efficient in larger reactors, so the internal temperature may not be uniform. Use temperature probes to monitor the reaction mixture's actual temperature and adjust your heating accordingly.

• Molar Ratio of Reactants: While an excess of one reactant can be used to shift the equilibrium, an excessive amount can complicate purification. Experiment with different molar ratios of isoamyl alcohol to ethyl acetoacetate to find the optimal balance for your scale.

2. Q: I'm observing significant by-product formation in my scaled-up reaction. What are these impurities and how can I minimize them?

A: The appearance of unexpected peaks in your analytical data (e.g., GC-MS) indicates the presence of by-products. In beta-keto ester synthesis, these often arise from side reactions involving the starting materials or the product itself.

Causality Explained: The primary by-products in isoamyl acetoacetate synthesis are often the result of the self-condensation of ethyl acetoacetate (a Claisen condensation reaction) or hydrolysis of the ester functionalities followed by decarboxylation.[2][3] These side reactions become more prevalent at elevated temperatures and with prolonged reaction times, which are common in larger-scale operations.

Potential By-products and Their Minimization:

By-product	Formation Mechanism	Mitigation Strategy
Dehydroacetic acid and related compounds	Self-condensation of ethyl acetoacetate (Claisen condensation) at high temperatures.	Maintain strict temperature control. Use a catalyst that favors transesterification over self-condensation. Optimize the addition rate of reactants to avoid localized high concentrations of ethyl acetoacetate.
Acetone	Hydrolysis of the acetoacetate ester followed by decarboxylation of the resulting acetoacetic acid.	Ensure anhydrous reaction conditions to prevent hydrolysis.[1] Use a neutral or mildly acidic catalyst to minimize hydrolysis.
Isoamyl ether	Acid-catalyzed dehydration of isoamyl alcohol at high temperatures.	Avoid excessively high temperatures and strong acidic catalysts.

Experimental Protocol for By-product Analysis:

• Sample Collection: Withdraw aliquots from the reaction mixture at regular intervals.

• Quenching: Immediately quench the reaction in the aliquot by cooling and neutralizing any acid catalyst with a mild base (e.g., sodium bicarbonate solution).

• Extraction: Extract the organic components with a suitable solvent (e.g., diethyl ether, dichloromethane).

• Analysis: Analyze the organic extract using Gas Chromatography-Mass Spectrometry (GC-MS) to identify the components based on their retention times and mass spectra.

3. Q: My purified isoamyl acetoacetate has a persistent yellow tint. What causes this discoloration and how can I achieve a colorless product?

A: A yellow discoloration often points to the presence of thermal degradation products or residual catalyst.

Causality Explained: Beta-keto esters can be susceptible to thermal degradation, especially at the elevated temperatures required for distillation.[1] The presence of residual acid or base catalysts can also promote the formation of colored impurities.

Purification Troubleshooting:

• Vacuum Distillation: Purify the final product by fractional distillation under reduced pressure. Lowering the pressure will decrease the boiling point of isoamyl acetoacetate, allowing for distillation at a lower temperature and minimizing thermal decomposition.

• Neutralization and Washing: Before distillation, thoroughly wash the crude product to remove any residual catalyst.

  • Dilute the crude product with an inert, water-immiscible solvent (e.g., toluene, ethyl acetate).

  • Wash with a saturated sodium bicarbonate solution to neutralize any acid catalyst.

  • Wash with brine (saturated NaCl solution) to remove water-soluble impurities and aid in layer separation.

  • Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate, sodium sulfate).

• Activated Carbon Treatment: If discoloration persists after distillation, consider treating a solution of the product with a small amount of activated carbon to adsorb colored impurities, followed by filtration.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for synthesizing isoamyl acetoacetate?

The most common industrial approach for synthesizing isoamyl acetoacetate is the transesterification of a readily available beta-keto ester, such as ethyl acetoacetate, with isoamyl alcohol. This method is generally preferred over direct esterification with acetoacetic acid due to the instability of acetoacetic acid, which readily decarboxylates.[1]

Q2: What are the key process parameters to monitor and control during the scale-up of isoamyl acetoacetate production?

The critical parameters to monitor and control are:

• Temperature: To prevent side reactions and thermal degradation.

• Pressure: Especially during distillation, to avoid high temperatures.

• Rate of By-product Removal: Continuous monitoring of ethanol removal is crucial for driving the reaction to completion.

• Agitation/Mixing: To ensure uniform temperature and concentration throughout the reactor.

• pH/Acidity: To prevent unwanted side reactions and catalyst deactivation.

Q3: Are there any safety concerns I should be aware of when scaling up this process?

Yes, several safety precautions are necessary:

• Flammability: Isoamyl alcohol and ethyl acetoacetate are flammable. Ensure proper grounding of equipment and use of intrinsically safe electrical devices.

• Corrosivity: Acid catalysts are corrosive. Use appropriate personal protective equipment (PPE) and materials of construction for your reactor.

• Pressure Build-up: The reaction generates a volatile by-product (ethanol). Ensure the reactor is properly vented and equipped with pressure relief devices.

• Thermal Hazards: Exothermic reactions can lead to a runaway reaction. Implement proper temperature control and have a cooling system in place.

Q4: Can enzymatic methods be used for the large-scale production of isoamyl acetoacetate?

Enzymatic synthesis using lipases is a promising green alternative to chemical catalysis.[4] However, scaling up enzymatic processes has its own set of challenges, including:

• Enzyme Stability and Reusability: The enzyme must be robust enough to withstand the reaction conditions over multiple cycles. Immobilization of the enzyme can improve its stability and facilitate its recovery and reuse.

• Mass Transfer Limitations: In heterogeneous enzymatic systems, the rate of reaction can be limited by the diffusion of substrates to the enzyme's active site. Efficient mixing and reactor design are crucial to overcome these limitations.

• Cost: The cost of the enzyme can be a significant factor in the overall process economics. High reusability is therefore essential for commercial viability.

Visualizing the Process

To aid in understanding the synthesis and potential pitfalls, the following diagrams illustrate the key workflows and chemical transformations.

Caption: General workflow for the synthesis and purification of isoamyl acetoacetate.

Caption: Potential side reactions in isoamyl acetoacetate synthesis.

References

• Advancements in the Research on the Preparation of Isoamyl Acetate Catalyzed by Immobilized Lipase. MDPI. Available at: [Link]

• Genetic Modulation of ATF1 in Saccharomyces cerevisiae for Enhanced Acetate Ester Production and Flavor Profile in a Sour Meat Model System. MDPI. Available at: [Link]

• Process Modelling of Isoamyl Acetate Synthesis Catalysed by Lipase from Candida antarctica in a Solvent-free System. Universiti Sains Malaysia. Available at: [Link]

• Enzymatic synthesis of isoamyl acetate using immobilized lipase from Rhizomucor miehei. ResearchGate. Available at: [Link]

• Preparation of Isoamyl acetate (banana taste). Learn Organic Chemistry with me. YouTube. Available at: [Link]

• Synthesis of isoamyl acetate using protein-coated microcrystals of different lipases. ResearchGate. Available at: [Link]

• Esterification: the synthesis of isoamyl acetate. Course Hero. Available at: [Link]

• Synthesis of β-keto carboxylic acids, esters and amides. Organic Chemistry Portal. Available at: [Link]

• 19.15 A Claisen Condensation Forms a β-Keto Ester. Chemistry LibreTexts. Available at: [Link]

• Synthesis of Isoamyl acetate. YouTube. Available at: [Link]

• Nomination Background: Isoamyl acetate (CASRN: 123-92-2). National Toxicology Program. Available at: [Link]

• Recent advances in the transesterification of β-keto esters. RSC Publishing. Available at: [Link]

• Development of β -keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters. PMC. Available at: [Link]

• Video: Esters to β-Ketoesters: Claisen Condensation Overview. JoVE. Available at: [Link]

• Enzymatic synthesis of isoamyl acetate using immobilized lipase from Rhizomucor miehei. National Library of Medicine. Available at: [Link]

• Enzymatic synthesis optimization of isoamyl butyrate from fusel oil. Redalyc. Available at: [Link]

Sources

• 1. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Video: Esters to β-Ketoesters: Claisen Condensation Overview [jove.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Isoamyl Acetoacetate Purification

From the Desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, chemists, and drug development professionals who are working with isoamyl acetoacetate. As a versatile β-keto ester, its purity is paramount for successful downstream applications, from flavor synthesis to complex pharmaceutical intermediates. Impurities can lead to inconsistent reaction yields, unwanted side products, and compromised final product quality.

This document moves beyond standard protocols to provide in-depth, field-tested answers to the specific challenges you may encounter during purification. We will explore the "why" behind each step, empowering you to troubleshoot effectively and adapt these methodologies to your unique experimental context.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational knowledge crucial for planning a successful purification strategy.

Q1: What are the most common impurities in crude isoamyl acetoacetate?

A: The impurity profile of your crude product is intrinsically linked to its synthesis method. The most common route is a transesterification of a simpler acetoacetate (like ethyl acetoacetate) with isoamyl alcohol, often under acidic or basic catalysis. Another route is the Claisen condensation.[1][2]

Your primary contaminants will likely be:

• Unreacted Starting Materials: Isoamyl alcohol and the starting acetoacetate ester (e.g., ethyl acetoacetate).

• Catalyst Residues: Acidic (e.g., sulfuric acid, p-toluenesulfonic acid) or basic (e.g., sodium ethoxide) catalysts used to drive the reaction.

• Water: Formed during some esterification reactions or introduced during aqueous workup steps.

• Side-Reaction Products: Self-condensation products from the starting ester.

• Degradation Products: β-keto esters can be susceptible to hydrolysis and subsequent decarboxylation, especially when heated in the presence of acid or base.[3]

Q2: Which analytical techniques are best for assessing the purity of my fractions?

A: A multi-pronged approach is recommended for robust purity analysis.

• Gas Chromatography (GC): This is the workhorse for this type of analysis. It provides excellent separation of volatile components like the target product, starting materials, and common solvents. A flame ionization detector (FID) offers high sensitivity.[4] Purity is typically reported as >97.0%(GC) for commercial grades.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is invaluable for structural confirmation and for detecting impurities that may co-elute with the product in GC. It can quantify impurities if an internal standard is used.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for a quick functional group analysis. You should see characteristic C=O stretches for both the ketone (around 1715 cm⁻¹) and the ester (around 1740 cm⁻¹). The absence of a broad -OH stretch (around 3300 cm⁻¹) can indicate the successful removal of isoamyl alcohol and water.

Q3: What are the key physical properties I need to know for purification?

A: Understanding the physical properties of your target compound and its likely impurities is the foundation of an effective purification strategy, particularly for distillation.

Property	Isoamyl Acetoacetate	Isoamyl Alcohol	Ethyl Acetoacetate	Water
Molar Mass ( g/mol )	172.22[5]	88.15	102.10	18.02
Boiling Point (Atm)	222-224 °C[6]	132 °C	181 °C	100 °C
Boiling Point (Vacuum)	89-91 °C @ 6 mmHg[5][6]	~60 °C @ 9 mmHg	~75 °C @ 12 mmHg	~12 °C @ 10 mmHg
Density (g/cm³)	~0.96[6]	~0.81	~1.03	1.00
Solubility in Water	Insoluble[5]	Slightly Soluble	Soluble	N/A
Solubility in Organics	Soluble	Soluble	Soluble	N/A

Part 2: Troubleshooting Guide

This section provides step-by-step solutions to specific problems encountered during the purification workflow.

Workflow Overview: From Crude to Pure

The logical flow for purifying isoamyl acetoacetate follows a standard, yet critical, sequence. Each step is designed to remove a specific class of impurities.

Caption: General purification workflow for isoamyl acetoacetate.

Q4: My crude product has a low pH and an acidic smell. How do I remove the acid catalyst?

A: Residual acid catalyst (e.g., H₂SO₄) will promote degradation of your product, especially during distillation. It must be neutralized and removed. The best method is a liquid-liquid extraction using a mild base.[7][8]

Protocol: Neutralizing Wash

• Dilution: Dilute your crude product in a water-immiscible organic solvent with a low boiling point (e.g., diethyl ether, ethyl acetate). A 1:1 or 1:2 volume ratio is a good starting point. This lowers the viscosity and improves separation.

• Transfer: Add the diluted solution to a separatory funnel.

• Bicarbonate Wash: Add a 5% aqueous solution of sodium bicarbonate (NaHCO₃) to the funnel, equivalent to about 20-30% of the organic layer volume.[8]

• Mixing & Venting: Stopper the funnel, invert it, and open the stopcock to vent the CO₂ gas produced. This is a critical safety step. Close the stopcock and shake gently, venting frequently until gas evolution ceases.

• Separation: Allow the layers to separate. The upper layer will be your organic phase (check densities if unsure), and the lower will be the aqueous phase containing the neutralized acid. Drain and discard the aqueous layer.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of NaCl (brine). This helps to remove residual water and break up any emulsions.

• Repeat: If the aqueous layer from the bicarbonate wash was still acidic (test with pH paper), repeat the wash.

Caption: Logic of a liquid-liquid extraction for neutralization.

Q5: My GC trace shows a large peak for unreacted isoamyl alcohol. How do I remove it?

A: This is a classic purification challenge solved by exploiting the significant difference in boiling points between isoamyl alcohol (132 °C) and isoamyl acetoacetate (222-224 °C).[6] Simple distillation may not be sufficient if high purity is required. Vacuum fractional distillation is the authoritative method.

Rationale:

• Vacuum: Lowering the pressure reduces the boiling points of all components, preventing thermal degradation of the heat-sensitive β-keto ester functionality.[7]

• Fractionation: A fractionating column (e.g., Vigreux or packed with Raschig rings/metal sponge) provides a large surface area for repeated vaporization-condensation cycles. Each cycle enriches the vapor with the more volatile component (isoamyl alcohol), allowing for a much sharper separation than simple distillation.

Protocol: Vacuum Fractional Distillation

• Setup: Assemble a fractional distillation apparatus for vacuum service. Ensure all glassware is free of cracks and joints are properly sealed with vacuum grease.

• Drying: Ensure the crude product is thoroughly dried before distillation. Water will interfere with the vacuum and co-distill as an azeotrope.

• Heating: Use a heating mantle with a stirrer for smooth, even boiling.

• Apply Vacuum: Slowly and carefully apply the vacuum. A pressure of 6-10 mmHg is a good target.

• Collect Fractions:

  • Forerun: The first fraction will contain any low-boiling solvents and residual water.

  • Isoamyl Alcohol: As the temperature stabilizes, you will collect the isoamyl alcohol fraction (expect a head temperature around 60 °C @ 9 mmHg).

  • Intermediate: There may be a small intermediate fraction where the temperature rises.

  • Product: Collect the target isoamyl acetoacetate fraction at a stable, higher temperature (89-91 °C @ 6 mmHg).[5][6]

• Monitor: Collect small fractions and analyze each by GC to confirm purity before combining the pure fractions.

Q6: My product looks cloudy after the aqueous wash. What's the best way to dry it?

A: Cloudiness indicates dispersed water. It must be removed completely before distillation. The standard method is treatment with an anhydrous inorganic salt.

Protocol: Drying the Organic Solution

• Transfer: Transfer the washed organic layer to an Erlenmeyer flask.

• Add Drying Agent: Add a suitable amount of anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). MgSO₄ is faster and has a higher capacity, but Na₂SO₄ is more neutral. Start with a small scoop and swirl.

• Observe: If the drying agent clumps together, water is still present. Add more drying agent in portions until some remains free-flowing ("snow-globe" effect).

• Contact Time: Allow the solution to stand over the drying agent for 10-15 minutes with occasional swirling.

• Filtration: Decant or filter the dried solution away from the drying agent directly into your distillation flask.

Q7: My final product is pale yellow, but the literature says it's colorless. Why?

A: A yellow tint is almost always a sign of thermal degradation. Overheating during the reaction or, more commonly, during distillation at atmospheric pressure can cause decomposition of the β-keto ester.

Solution: The primary solution is to use vacuum distillation , as detailed in Q5. By lowering the boiling point from >220 °C to <100 °C, you drastically reduce the thermal stress on the molecule, preventing the formation of colored impurities. If your product is already yellow, re-distilling it under a high vacuum with a short-path apparatus can often yield a colorless liquid, leaving the colored, higher-boiling impurities behind in the distillation pot.

References

• Google Patents. (n.d.). CN211645084U - Separation of isoamyl alcohol and isoamyl acetate purification device.
• Reddit. (2024, May 12). What are the impurities in isoamyl acetate? r/OrganicChemistry.
• TCI EUROPE N.V. (n.d.). Isoamyl Acetoacetate 2308-18-1.
• (n.d.). Esterification: the synthesis of isoamyl acetate.
• Google Patents. (n.d.). CN102026955A - Process for purifying an alpha-keto ester.
• Wikipedia. (n.d.). Acetoacetic ester synthesis.
• Wikipedia. (n.d.). Isoamyl acetate.
• Chemistry Steps. (n.d.). Acetoacetic Ester Synthesis.
• Brunet-Romero, E. (2012, October 23). Preparation of Isoamyl acetate (banana taste). Learn Organic Chemistry with me. YouTube.
• National Toxicology Program. (n.d.). Nomination Background: Isoamyl acetate (CASRN: 123-92-2).
• The Good Scents Company. (n.d.). isoamyl acetoacetate.
• Universiti Sains Malaysia. (n.d.). Process Modelling of Isoamyl Acetate Synthesis Catalysed by Lipase from Candida antarctica in a Solvent-free System.
• ResearchGate. (2025, August 10). Synthesis of Isoamyl Acetate of Isoamyl Alcohol Obtained from Fusel Oil using Immobilized Candida Antarctica Lipase.
• National Center for Biotechnology Information. (n.d.). Isoamyl acetoacetate. PubChem.
• Master Organic Chemistry. (2025, June 5). The Malonic Ester and Acetoacetic Ester Synthesis.
• Occupational Safety and Health Administration. (n.d.). n-Amyl Acetate - Isoamyl Acetate.
• Chemistry LibreTexts. (2024, September 30). 23.7: The Claisen Condensation Reaction.
• ResearchGate. (2015, September 7). Production of Iso-Amyl Acetate in a Catalytic Distillation Column: Experimental Studies.
• National Center for Biotechnology Information. (2013, July 19). β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies.
• National Center for Biotechnology Information. (n.d.). Recent advances in the transesterification of β-keto esters.
• Scholars Research Library. (n.d.). Solvent free transesterification of ethylacetoacetate and higher alcohols over nanocrystalline CeO2 loaded hierarchical Mobil Five (MFI) zeolite.
• RSC Publishing. (2021, July 2). Recent advances in the transesterification of β-keto esters.
• Master Organic Chemistry. (2020, September 14). Claisen Condensation and Dieckmann Condensation.
• ResearchGate. (n.d.). Hydrolysis of isoamyl acetate by olfactory and hepatic tissues....
• Grokipedia. (n.d.). Acetoacetic ester synthesis.
• ResearchGate. (n.d.). Transesterification of ethyl acetoacetate using silver nitrate 58.
• Journal of the American Chemical Society. (2012, May 31). Highly Enantioselective Chlorination of β-Keto Esters and Subsequent SN2 Displacement of Tertiary Chlorides: A Flexible Method for the Construction of Quaternary Stereogenic Centers.
• UMSL. (n.d.). Experiment 4 Preparation of Isoamyl acetate.
• (n.d.). Production of Iso-Amyl Acetate in a Catalytic Distillation Column: Experimental Studies.
• OpenStax. (2023, September 20). 23.7 The Claisen Condensation Reaction. Organic Chemistry.
• Google Patents. (n.d.). US6642035B2 - Synthesis of B-keto esters.
• The Organic Chemistry Tutor. (2018, May 11). Acetoacetic Ester Synthesis Reaction Mechanism. YouTube.
• RSC Publishing - The Royal Society of Chemistry. (2022, August 3). Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO2–H3BO3) as a recyclable catalyst.
• WACE Chem. (2016, July 27). 11 Ester (and Amide) Hydrolysis. YouTube.
• (n.d.). The Claisen Condensation.
• Alfa Chemistry. (n.d.). Claisen Condensation.
• ResearchGate. (2025, August 6). Efficient transesterification of ethyl acetoacetate with higher alcohols without catalysts | Request PDF.
• Leah4sci. (2014, March 3). Ester Hydrolysis (Acidic and Basic Conditions). YouTube.
• ChemSurvival. (2010, October 11). Ester Hydrolysis: Uncatalyzed vs. Catalyzed. YouTube.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO 2 –H 3 BO 3 ) as a r ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03855B [pubs.rsc.org]
• 3. Acetoacetic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. web.usm.my [web.usm.my]
• 5. Isoamyl acetoacetate | C9H16O3 | CID 61296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. isoamyl acetoacetate, 2308-18-1 [thegoodscentscompany.com]
• 7. reddit.com [reddit.com]
• 8. westfield.ma.edu [westfield.ma.edu]

Technical Support Center: Isoamyl Acetoacetate Formulation Stability

Welcome to the technical support center for isoamyl acetoacetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of formulating with this versatile β-keto ester. Here, we provide in-depth, field-proven insights into the stability challenges you may encounter, presented in a practical question-and-answer format, complete with troubleshooting protocols and the fundamental science behind them.

Section 1: Fundamental Chemical Properties Influencing Stability

Before troubleshooting, it is crucial to understand the inherent chemical nature of isoamyl acetoacetate. Its stability is not governed by a single factor but by a dynamic interplay of its structural features, primarily the keto-enol tautomerism.

What is Keto-Enol Tautomerism and Why is it Critical for Isoamyl Acetoacetate?

Keto-enol tautomerism is a chemical equilibrium between a "keto" form (containing a ketone) and an "enol" form (containing an alcohol adjacent to a double bond).[1][2] For isoamyl acetoacetate, this equilibrium is a central aspect of its reactivity and stability.

The keto form is generally more stable for simple ketones because the carbon-oxygen double bond (C=O) is stronger than a carbon-carbon double bond (C=C).[2][3] However, in β-dicarbonyl compounds like isoamyl acetoacetate, the enol form can be significantly stabilized through two key mechanisms:

• Conjugation: The C=C double bond is in conjugation with the ester's carbonyl group, which provides electronic stability.

• Intramolecular Hydrogen Bonding: The hydroxyl group of the enol can form a stable, six-membered ring via a hydrogen bond with the ester's carbonyl oxygen.[4]

This equilibrium means that your formulation contains a mixture of two distinct chemical isomers, each with different reactivities. The enol form, for instance, can chelate metal ions and may react differently with other excipients.

Caption: Keto-enol tautomerism of isoamyl acetoacetate.

Section 2: Frequently Asked Questions & Troubleshooting Guide

This section addresses the most common stability issues encountered during formulation development.

Q1: My formulation's pH is dropping and I'm detecting a loss of isoamyl acetoacetate. What is the likely cause?

This is a classic sign of hydrolytic degradation. The ester bond in isoamyl acetoacetate is susceptible to hydrolysis, which breaks the molecule into isoamyl alcohol and acetoacetic acid.[5][6][7]

Causality: The newly formed acetoacetic acid is the key issue.

• Acidification: As an acid, it will lower the pH of your formulation, which can, in turn, accelerate further acid-catalyzed hydrolysis, creating a cascading degradation effect.

• Instability and Decarboxylation: Acetoacetic acid is a β-keto acid, a class of compounds known to be unstable. It readily undergoes decarboxylation (loses CO₂) to form acetone and water.[5]

This two-step degradation process is often the primary pathway for potency loss in aqueous or protic solvent-based formulations.

Caption: Troubleshooting workflow for isoamyl acetoacetate stability.

Q4: What is the best way to analytically monitor the stability of isoamyl acetoacetate?

A stability-indicating analytical method is essential. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and reliable technique.

• Primary Analyte: Isoamyl acetoacetate has a UV absorbance maximum around 245-260 nm due to its β-dicarbonyl chromophore.

• Degradants:

  • Isoamyl Alcohol: Lacks a strong chromophore, making it difficult to detect with UV. A Refractive Index (RI) detector or Gas Chromatography (GC) would be needed for its quantification.

  • Acetone: Can be detected by HPLC-UV at low wavelengths (~205 nm) or by GC.

• Methodology: A reverse-phase C18 column with a gradient elution using a mobile phase of acetonitrile and a weakly acidic water buffer (e.g., 0.1% phosphoric acid or formic acid) is a good starting point. The acidic mobile phase helps to ensure consistent peak shapes by suppressing the ionization of the enol form.

Section 3: Key Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation (or stress testing) study is critical to identify potential degradation pathways and develop a stability-indicating analytical method.

Objective: To intentionally degrade isoamyl acetoacetate under various stress conditions.

Methodology:

• Stock Solution: Prepare a stock solution of isoamyl acetoacetate (e.g., 1 mg/mL) in a suitable solvent like acetonitrile.

• Stress Conditions: For each condition, mix the stock solution with the stressor and a control (with water instead of the stressor).

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 2, 6, 12, and 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at room temperature for 5, 15, 30, and 60 minutes (base hydrolysis is typically much faster). Neutralize with an equivalent amount of acid before analysis.

  • Oxidation: 3% H₂O₂ at room temperature for 2, 6, 12, and 24 hours.

  • Thermal Degradation: Heat the solid compound or a solution at 80°C for 1, 3, and 7 days.

  • Photostability: Expose a solution to light meeting ICH Q1B guidelines (overall illumination of ≥ 1.2 million lux hours and an integrated near UV energy of ≥ 200 watt hours/square meter).

• Analysis: Analyze all samples by HPLC-UV. Compare the chromatograms of stressed samples to the control to identify new peaks (degradants) and the loss of the main peak (isoamyl acetoacetate).

Data Summary Table:

Stress Condition	Expected Degradation	Primary Degradants
Acidic (0.1 M HCl)	High	Isoamyl Alcohol, Acetoacetic Acid (-> Acetone, CO₂)
Basic (0.1 M NaOH)	Very High / Rapid	Isoamyl Alcohol, Acetoacetate Salt
**Oxidative (3% H₂O₂) **	Low to Moderate	Various oxidation products
Thermal (80°C)	Moderate to High	Products of hydrolysis and decarboxylation
Photolytic (ICH Q1B)	To be determined	Photolytic rearrangement/degradation products

References

• MDPI. (n.d.). Advancements in the Research on the Preparation of Isoamyl Acetate Catalyzed by Immobilized Lipase. Retrieved from [Link]

• National Toxicology Program. (n.d.). Nomination Background: Isoamyl acetate (CASRN: 123-92-2). Retrieved from [Link]

• MDPI. (n.d.). Genetic Modulation of ATF1 in Saccharomyces cerevisiae for Enhanced Acetate Ester Production and Flavor Profile in a Sour Meat Model System. Retrieved from [Link]

• ResearchGate. (n.d.). Enzymatic synthesis of isoamyl acetate using immobilized lipase from Rhizomucor miehei. Retrieved from [Link]

• ACS Omega. (2020). Thermodynamic and Kinetic Study on the Catalysis of Isoamyl Acetate by a Cation-Exchange Resin in an Intensified Fixed-Bed Reactor. Retrieved from [Link]

• YouTube. (2020). Synthesis of Isoamyl acetate. Retrieved from [Link]

• Cosmetic Ingredient Review. (2022). Safety Assessment of Amyl Acetate and Isoamyl Acetate as Used in Cosmetics. Retrieved from [Link]

• PubChem. (n.d.). Isoamyl acetoacetate. Retrieved from [Link]

• YouTube. (2012). Preparation of Isoamyl acetate (banana taste). Learn Organic Chemistry with me. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of isoamyl acetate using protein-coated microcrystals of different lipases. Retrieved from [Link]

• Quora. (n.d.). Why is the enol form of acetoacetic ester more stable than its keto form?. Retrieved from [Link]

• Master Organic Chemistry. (2022). Keto-Enol Tautomerism : Key Points. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). The Malonic Ester and Acetoacetic Ester Synthesis. Retrieved from [Link]

• RSC Publishing. (2021). Recent advances in the transesterification of β-keto esters. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrolysis of isoamyl acetate by olfactory and hepatic tissues and.... Retrieved from [Link]

• Chemistry LibreTexts. (2023). 22.1: Keto-Enol Tautomerism. Retrieved from [Link]

• Chemistry Steps. (n.d.). Acetoacetic Ester Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). The keto/enol tautomerism in acetoacetyl fluoride: Properties, spectroscopy, and gas-phase and crystal structures of the enol form. Retrieved from [Link]

• ResearchGate. (n.d.). The storage stability and concentration of acetoacetate differs between blood fractions. Retrieved from [Link]

• ResearchGate. (2021). β‐Ketoesters: An Overview and It's Applications via Transesterification. Retrieved from [Link]

• Quora. (n.d.). Why is the keto form of ethyl acetoacetate more stable than an enol form?. Retrieved from [Link]

• YouTube. (2016). 11 Ester (and Amide) Hydrolysis. Retrieved from [Link]

• Cole-Parmer. (n.d.). Chemical Compatibility Chart. Retrieved from [Link]

• YouTube. (2019). 11.03 Introduction to Tautomerization; Stability of Keto and Enol Tautomers. Retrieved from [Link]

• YouTube. (2014). Ester Hydrolysis (Acidic and Basic Conditions). Retrieved from [Link]

• PubMed. (1964). BETA-CAROTENE: THERMAL DEGRADATION. Retrieved from [Link]

• DTIC. (n.d.). Thermal Degradation of Polyesters: Part 1. Aliphatic Polymers. Retrieved from [Link]

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• 5. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]

Technical Support Center: Isoamyl Acetoacetate Analytical Methods

Welcome to the technical support center for the analysis of isoamyl acetoacetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of chromatographic analysis for this important flavor and fragrance compound. Here, we move beyond simple procedural lists to explore the causality behind common analytical challenges, providing you with robust, field-proven insights to troubleshoot and validate your methods effectively.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the setup of analytical methods for isoamyl acetoacetate.

Q1: What are the most common analytical techniques for quantifying isoamyl acetoacetate?

Gas chromatography (GC) is the predominant technique due to the volatility of isoamyl acetoacetate. The most common detectors are the Flame Ionization Detector (FID) for routine quantification and Mass Spectrometry (MS) for definitive identification and quantification, especially in complex matrices.[1][2][3]

Q2: Which GC column is recommended for isoamyl acetoacetate analysis?

The choice of column depends on the sample matrix and desired separation.

• For general-purpose analysis: A mid-polarity column, such as one containing cyanopropylphenyl polysiloxane (e.g., a "624" type phase), can be effective.

• For complex matrices or flavor profiling: A polar, wax-type column (polyethylene glycol), such as a FFAP (Free Fatty Acid Phase), is often preferred to achieve better separation from other volatile esters and alcohols.[2][4] An HP-5MS (low-polarity) has also been used successfully in certain applications.[5]

Q3: What are typical starting parameters for a GC-FID method?

A robust starting point is crucial. The following parameters, derived from established methods, can be adapted for your specific application.

Parameter	Typical Setting	Rationale & Expert Insight
Injector Type	Split/Splitless	A split injection (e.g., 30:1 or higher) is common to prevent column overload and peak fronting, especially with concentrated samples.[3]
Injector Temp.	200–250 °C	This ensures rapid and complete vaporization of isoamyl acetoacetate without thermal degradation.[2][3]
Column	SGE BP21 (FFAP), 60m x 0.32mm x 0.25µm	A polar column provides good selectivity for esters. The long column length enhances resolution from closely related compounds.[2]
Oven Program	Initial 80-100°C, ramp 15°C/min to 180-200°C	An initial hold separates volatile components. The ramp allows for the timely elution of isoamyl acetoacetate and other semi-volatiles.[2][6]
Carrier Gas	Helium or Hydrogen	Helium is inert and provides good efficiency. Hydrogen can offer faster analysis times but requires appropriate safety measures.
Detector	FID (Flame Ionization Detector)	FID is robust, has a wide linear range, and is highly sensitive to hydrocarbons like isoamyl acetoacetate.
Detector Temp.	250–280 °C	Must be kept higher than the final oven temperature to prevent condensation of the analyte and ensure a stable signal.[2][4]

Q4: How should I prepare calibration standards for isoamyl acetoacetate?

Accurate standards are the foundation of reliable quantification.

• Solvent Selection: Use a high-purity, volatile solvent in which isoamyl acetoacetate is highly soluble and stable. n-Hexane and acetonitrile are excellent choices.[1][3]

• Stock Solution: Prepare a concentrated stock solution (e.g., 1000 µg/mL) by accurately weighing pure isoamyl acetoacetate and dissolving it in a class A volumetric flask.

• Working Standards: Perform serial dilutions from the stock solution to create a series of at least five calibration standards that bracket the expected concentration of your samples.

• Storage: Store standards in tightly sealed vials at low temperatures (e.g., 4°C) to minimize evaporation and prevent potential hydrolysis.

Chromatographic Troubleshooting Guides

This section provides in-depth, question-and-answer guides for specific experimental problems.

Problem Area: Poor Peak Shape

Poor peak shape is a common issue that directly impacts resolution and the accuracy of integration, leading to unreliable quantitative results.

Q: My isoamyl acetoacetate peak is tailing. What are the likely causes and how do I fix it?

Peak tailing, where the latter half of the peak is broader than the front, is typically a sign of unwanted secondary interactions between the analyte and the chromatographic system.[7][8]

Causality & Troubleshooting Steps:

• Active Sites in the Inlet: The glass inlet liner is a common source of activity. Silanol groups (Si-OH) on the surface of non-deactivated glass can form hydrogen bonds with the carbonyl oxygen of the ester, causing delayed elution and tailing.

  • Solution: Always use a high-quality, deactivated glass liner. If tailing appears suddenly, consider the liner a primary suspect. Replace it, as even the best deactivation wears off over time with exposure to samples and high temperatures.[9]

• Column Contamination or Degradation: Non-volatile matrix components can accumulate at the head of the column, creating active sites. The stationary phase itself can also degrade over time.

  • Solution: Trim the column. Remove the first 10-15 cm from the inlet side of the column. This removes the most contaminated section and often restores peak shape. If this fails, the column may be irreversibly damaged and require replacement.

• Analyte-Phase Mismatch: Injecting a polar analyte like isoamyl acetoacetate onto a completely non-polar column can sometimes lead to poor peak shape if the column is not of high inertness.

  • Solution: While many phases work, a wax-type or FFAP column is often recommended for its compatibility with esters, which minimizes these secondary interactions.[2]

Workflow: Troubleshooting Peak Tailing

This workflow provides a logical sequence for diagnosing and resolving peak tailing issues.

Caption: A systematic decision tree for troubleshooting peak tailing.

Q: My peak is fronting. What does this indicate?

Peak fronting, where the first half of the peak is broader, is a less common but equally important issue. It is almost always caused by overloading the analytical system.[7][10]

Causality & Troubleshooting Steps:

• Column Overload: You have injected too much analyte mass onto the column. The stationary phase becomes saturated, and excess analyte molecules travel through the column with less interaction, eluting earlier and causing the peak to "lean" forward.

  • Solution: Dilute your sample. Prepare a 1:10 or 1:100 dilution and reinject. If the peak shape becomes symmetrical, you have confirmed overloading. Alternatively, increase the split ratio in your injector (e.g., from 20:1 to 50:1 or 100:1) to reduce the amount of sample reaching the column.[4]

• Poor Sample Solubility: If the analyte is not fully soluble in the injection solvent, it can precipitate in the cooler regions of the inlet before full volatilization, leading to a distorted peak. This is less common for isoamyl acetoacetate in standard solvents but can occur with complex matrices.

  • Solution: Ensure your sample is fully dissolved. If necessary, change your sample preparation solvent to one with better solubilizing power.

Problem Area: Quantitation & Reproducibility

Inconsistent results undermine the reliability of any analytical method. These issues often stem from subtle problems in the sample introduction system or sample stability.

Q: My calibration curve is non-linear, especially at higher concentrations. What's wrong?

A non-linear calibration curve suggests that the detector's response is no longer proportional to the analyte concentration.

Causality & Troubleshooting Steps:

• Detector Saturation: The FID has a very wide linear range, but it is not infinite. At extremely high concentrations, the detector can become saturated, leading to a flattened response at the top of the curve.

  • Solution: Extend your dilution series to lower concentrations to find the linear range of your assay. If your samples are highly concentrated, you must dilute them to fall within this validated linear range.

• Sample Degradation: Isoamyl acetoacetate can be susceptible to hydrolysis, breaking down into isoamyl alcohol and acetic acid, particularly in the presence of water or acid/base catalysts.[11][12] If standards are not prepared or stored correctly, their concentration may change over time.

  • Solution: Prepare fresh standards daily if possible. Use anhydrous (dry) solvents for sample and standard preparation. Store all solutions at reduced temperatures (4°C) and ensure vials are tightly capped.[11]

Protocol: GC-FID System Suitability and Sample Analysis

This protocol ensures the analytical system is performing correctly before and during sample analysis, a core principle of method validation.[13][14]

• System Preparation:

  • Install a deactivated inlet liner and a new septum.

  • Condition the column according to the manufacturer's instructions to remove contaminants.

  • Set the GC parameters as outlined in the table in FAQ Q3.

  • Allow the detector to stabilize for at least 30 minutes.

• System Suitability Test (SST):

  • Prepare a mid-level concentration standard of isoamyl acetoacetate.

  • Make five replicate injections of this standard.

  • Acceptance Criteria: The Relative Standard Deviation (%RSD) of the peak area must be ≤ 2.0%. The peak tailing factor should be between 0.9 and 1.5. If the system fails the SST, do not proceed. Troubleshoot the issue (e.g., check for leaks, replace the liner) and repeat the SST.

• Calibration:

  • Inject the series of five calibration standards from lowest to highest concentration.

  • Generate a calibration curve by plotting peak area versus concentration.

  • Acceptance Criteria: The coefficient of determination (r²) must be ≥ 0.995.

• Sample Analysis:

  • Inject a solvent blank to ensure no carryover.

  • Inject the unknown samples.

  • Inject a continuing calibration verification (CCV) standard (a mid-level standard) every 10-15 sample injections.

  • Acceptance Criteria: The measured concentration of the CCV must be within ±10% of its theoretical value. If it fails, all samples analyzed since the last passing CCV must be re-injected.

• End of Sequence:

  • Inject a final solvent blank to clean the system.

  • Cool down the oven and inlet to standby temperatures.

Workflow: General Analytical Procedure

Sources

• 1. web.usm.my [web.usm.my]
• 2. researchgate.net [researchgate.net]
• 3. coresta.org [coresta.org]
• 4. researchgate.net [researchgate.net]
• 5. Genetic Modulation of ATF1 in Saccharomyces cerevisiae for Enhanced Acetate Ester Production and Flavor Profile in a Sour Meat Model System | MDPI [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. acdlabs.com [acdlabs.com]
• 8. chromatographyonline.com [chromatographyonline.com]
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• 10. chemtech-us.com [chemtech-us.com]
• 11. scribd.com [scribd.com]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. uspnf.com [uspnf.com]

Technical Support Center: Isoamyl Acetoacetate Stability &amp; Storage

Document ID: IAA-TSC-20260127-V1

Introduction

Isoamyl acetoacetate (IAA) is a versatile β-keto ester valued in pharmaceutical synthesis, flavor and fragrance development, and specialty chemical manufacturing for its unique structural features and pleasant, fruity odor.[1] However, the chemical integrity of IAA is paramount for reproducible experimental outcomes. As with many β-keto esters, IAA is susceptible to degradation during storage, which can compromise purity, alter reactivity, and impact final product quality.

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding, preventing, and troubleshooting the degradation of isoamyl acetoacetate. Our goal is to equip you with the expert knowledge and practical protocols necessary to ensure the long-term stability and reliability of your materials.

Part 1: Frequently Asked Questions (FAQs) on IAA Storage

This section addresses the most common initial queries regarding the handling and storage of isoamyl acetoacetate.

Q1: What is the primary cause of isoamyl acetoacetate degradation during storage?

A1: The most significant degradation pathway for isoamyl acetoacetate is hydrolysis.[2][3] As a β-keto ester, the ester linkage is susceptible to cleavage by water. This reaction is often catalyzed by trace amounts of acid or base and results in the formation of acetoacetic acid and isoamyl alcohol. The resulting acetoacetic acid is itself unstable and can readily undergo decarboxylation to produce acetone and carbon dioxide.[2][4]

Q2: What are the ideal storage temperature and atmosphere for isoamyl acetoacetate?

A2: For optimal stability, isoamyl acetoacetate should be stored in a cool, dark place. A recommended storage temperature is below 15°C. To prevent hydrolysis, it is critical to store the compound under an inert atmosphere, such as nitrogen or argon, to exclude moisture and oxygen.

Q3: What visual cues or changes in smell indicate that my isoamyl acetoacetate has degraded?

A3: Pristine isoamyl acetoacetate is typically a colorless liquid.[1] The development of a yellow or brownish tint can be an indicator of degradation, likely due to the formation of small quantities of polymeric or condensation byproducts. A noticeable change in odor, specifically a sharp, acidic smell (from acetic acid formation via downstream degradation) or a solvent-like smell (from acetone), replacing the characteristic fruity aroma, also suggests significant degradation.

Q4: Can I store isoamyl acetoacetate in a standard laboratory freezer (-20°C)?

A4: While storing at low temperatures is generally beneficial, it is crucial to prevent water contamination. If you choose to store at -20°C, ensure the container is sealed with high-quality, moisture-proof cap liners (e.g., PTFE-lined caps). Allow the container to warm completely to room temperature before opening to prevent condensation of atmospheric moisture onto the cold liquid, which would accelerate hydrolysis.

Q5: What type of container is best for storing isoamyl acetoacetate?

A5: Use chemically resistant glass containers, such as amber glass bottles, to protect the compound from light. Ensure the container has a tight-fitting screw cap with a chemically inert liner, like Polytetrafluoroethylene (PTFE), to create an airtight and moisture-proof seal. Avoid plastic containers unless their compatibility has been explicitly verified, as plasticizers can leach into the material and some plastics may be permeable to moisture.

Part 2: Troubleshooting Guide for Degradation Issues

This section provides in-depth analysis and solutions for specific problems encountered during the storage and use of isoamyl acetoacetate.

Problem: My isoamyl acetoacetate has turned yellow, but my NMR/GC analysis still shows high purity. What is happening?

• Analysis: The appearance of a pale yellow color is often the first sign of degradation, even before significant changes are detectable by standard purity assays like GC-FID. This coloration can be caused by the formation of minute quantities of highly colored oligomeric or condensation byproducts. While the bulk purity may still be >97%, these impurities can sometimes interfere with sensitive downstream applications.

• Recommendation:

  • Re-evaluate Application Sensitivity: Determine if your specific application (e.g., catalysis, polymerization, final fragrance formulation) is sensitive to trace impurities.

  • Purification: If necessary, the material can be redistilled under reduced pressure to remove non-volatile impurities. The boiling point of isoamyl acetoacetate is approximately 89-91°C at 6 mmHg.[1]

  • Preventative Action: For future storage, ensure the container is thoroughly flushed with an inert gas (argon or nitrogen) before sealing to minimize oxidative processes that can contribute to color formation.

Problem: I've observed a significant drop in pH in my stored sample, and it has a sharp, vinegary smell.

• Analysis: This is a classic sign of advanced hydrolysis. The ester bond has been cleaved, forming isoamyl alcohol and acetoacetic acid. The unstable acetoacetic acid then decarboxylates, but it can also undergo further breakdown to acetic acid, which is responsible for the low pH and the characteristic vinegar-like smell.[5]

• Recommendation:

  • Quantify Degradation: Use Gas Chromatography (GC) to determine the relative amounts of isoamyl acetoacetate, isoamyl alcohol, and acetone. This will give you a clear picture of the extent of degradation.

  • Assess Usability: For many synthetic purposes, the presence of these degradation products will be unacceptable. The material is likely unsuitable for use where high purity is required.

  • Root Cause Investigation: Review your storage protocol. The most likely cause is moisture contamination. Check for faulty container seals, improper handling (e.g., opening while cold), or use of "wet" solvents if the material was part of a solution.

Problem: My GC-MS analysis shows the presence of acetone and isoamyl alcohol in my stored isoamyl acetoacetate.

• Analysis: This analytical result directly confirms the primary degradation pathway: hydrolysis followed by decarboxylation. The presence of these specific byproducts is a definitive fingerprint of this two-step process.

• Recommendation:

  • Discard and Replace: For critical applications, it is strongly recommended to discard the degraded material and obtain a fresh lot. Attempting to purify the mixture is often not cost-effective and may not remove all problematic impurities.

  • Implement Strict Anhydrous Handling: When handling your new supply, use oven-dried glassware and employ anhydrous techniques, such as using syringes or cannulas for transfers under an inert atmosphere, to prevent the introduction of moisture.

Part 3: Protocols for Ensuring Stability

Adherence to rigorous protocols is the most effective strategy for preventing degradation.

Protocol 3.1: Recommended Protocol for Long-Term Storage

• Container Preparation: Select an amber glass bottle with a PTFE-lined screw cap. Ensure the bottle and cap are thoroughly cleaned and dried in an oven at >120°C for at least 4 hours to remove all traces of moisture.

• Inert Atmosphere Blanketing: Before transferring the isoamyl acetoacetate, flush the dried bottle with a gentle stream of dry nitrogen or argon for 2-3 minutes to displace all air and moisture.

• Material Transfer: Transfer the isoamyl acetoacetate into the prepared bottle. Leave minimal headspace to reduce the volume of gas.

• Final Purge and Seal: Briefly flush the headspace with the inert gas before tightly sealing the cap.

• Sealing and Labeling: For extra protection, wrap the cap and neck of the bottle with Parafilm®. Label the bottle clearly with the compound name, date received, and date opened.

• Storage Conditions: Store the sealed bottle in a designated cool, dark location, preferably in a refrigerator rated for chemical storage at 2-8°C.

Protocol 3.2: Protocol for Aliquoting and Daily Use

• Avoid Bulk Container Contamination: Do not repeatedly open the main stock bottle. Instead, prepare several smaller vials for daily or weekly use using the long-term storage protocol.

• Temperature Equilibration: Before opening any container of isoamyl acetoacetate, allow it to sit at room temperature for at least 1-2 hours to prevent moisture condensation.

• Handling: Conduct all transfers in a fume hood. Use dry syringes or pipettes to withdraw the required amount.

• Resealing: After withdrawing material, flush the headspace of the vial with inert gas before resealing tightly.

Part 4: The Chemistry of Degradation & Prevention

A deeper understanding of the degradation mechanism underscores the importance of the recommended storage protocols.

Primary Degradation Pathway: Hydrolysis and Decarboxylation

The primary vulnerability of isoamyl acetoacetate lies in its β-keto ester functionality. The process occurs in two main steps:

• Ester Hydrolysis: A water molecule attacks the electrophilic carbonyl carbon of the ester group. This reaction, which can be catalyzed by acid or base, leads to the cleavage of the ester bond, yielding acetoacetic acid and isoamyl alcohol.[2][3]

• Decarboxylation: The resulting β-keto acid (acetoacetic acid) is thermally unstable. It readily loses carbon dioxide (CO₂) through a cyclic transition state to form an enol, which quickly tautomerizes to the more stable keto form, acetone.[4][6]

This entire cascade is initiated by the presence of water, highlighting why anhydrous storage conditions are paramount.

Diagram of the Primary Degradation Pathway

Sources

• 1. isoamyl acetoacetate, 2308-18-1 [thegoodscentscompany.com]
• 2. aklectures.com [aklectures.com]
• 3. Development of β -keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. web.usm.my [web.usm.my]
• 6. Acetoacetic Ester Synthesis - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Purification of Isoamyl Acetoacetate by Distillation

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for the purification of isoamyl acetoacetate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the successful purification of this high-boiling point ester. We will move beyond simple procedural steps to explain the underlying scientific principles and provide robust troubleshooting for common issues encountered during distillation.

Section 1: Pre-Distillation Workup - First Principles & FAQs

Before any distillation, proper preparation of the crude product is paramount. The success of the final purification step is entirely dependent on a successful preliminary workup. This stage is designed to remove non-volatile and water-soluble impurities that can interfere with distillation.

Frequently Asked Questions: The "Why" Behind the Wash

Q1: Why must I perform an aqueous wash on my crude isoamyl acetoacetate before distillation?

A: The crude product from a typical Fischer esterification synthesis contains more than just the desired ester. It will contain unreacted starting materials (e.g., isoamyl alcohol, an acetoacetic acid derivative), an acid catalyst (commonly sulfuric acid), and water as a byproduct[1]. The aqueous wash serves two primary purposes:

• Removal of Acid Catalyst: Strong acids like sulfuric acid can catalyze decomposition and polymerization (tar formation) of the ester at the high temperatures required for distillation, even under vacuum.

• Removal of Water-Soluble Reagents: Excess starting materials that have some water solubility are partially removed, reducing the burden on the final distillation step.

Q2: What is the specific function of the sodium bicarbonate (NaHCO₃) wash?

A: The sodium bicarbonate wash is a critical neutralization step. It reacts with and removes both the strong acid catalyst (e.g., H₂SO₄) and any unreacted acidic starting materials[2][3]. Failure to remove these acidic components is a common cause of product darkening and decomposition during heating. You will typically observe CO₂ gas evolution during this wash; continue washing until this effervescence ceases to ensure all acid is neutralized.

Q3: My protocol suggests a final wash with saturated sodium chloride (brine). Is this necessary?

A: Yes, the brine wash is highly recommended for two reasons. First, it helps to break up any emulsions that may have formed during the previous aqueous washes. Second, the high salt concentration reduces the solubility of the organic ester in the aqueous phase, thereby increasing your yield[4]. It also begins the drying process by drawing some water out of the organic layer before the addition of a chemical drying agent.

Q4: After the washes, my organic layer is cloudy. What does this mean and how do I fix it?

A: Cloudiness indicates the presence of finely dispersed water droplets in your organic product. This must be resolved before distillation. The presence of water can affect the accuracy of the boiling point reading and lead to co-distillation, resulting in a wet, impure final product[3].

• The Cause: Insufficient separation time or the formation of a stable emulsion.

• The Solution: Add a solid drying agent, such as anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), directly to the cloudy organic layer. Swirl the flask; the drying agent will clump as it absorbs water. Continue adding small portions of the drying agent until some of it remains free-flowing, indicating all water has been absorbed. Filter or decant the dried liquid away from the solid drying agent before proceeding to distillation.

Section 2: Choosing Your Distillation Method

With a high boiling point, the choice of distillation technique is not trivial. Using the wrong method can lead to product loss and impurity generation.

Q5: Isoamyl acetoacetate has a boiling point of ~222 °C. Can I just distill it at atmospheric pressure?

A: While technically possible, it is strongly discouraged. Heating organic molecules, particularly esters, to such high temperatures for extended periods often leads to thermal decomposition[5]. This results in a darkened, impure product and reduced yield. The general rule of thumb is that compounds with boiling points above 150 °C are candidates for vacuum distillation to prevent degradation[6].

Q6: What are the primary advantages of using vacuum distillation for this compound?

A: Vacuum distillation is the industry-standard method for purifying high-boiling, thermally sensitive compounds. The core principle is the relationship between pressure and boiling point: as you reduce the pressure above a liquid, its boiling point decreases[7]. For isoamyl acetoacetate, applying a vacuum allows it to boil and distill at a much lower, non-destructive temperature. For example, its boiling point drops from ~222 °C at atmospheric pressure (760 mm Hg) to a manageable 89-91 °C at 6 mm Hg[8][9]. This prevents decomposition, saves energy, and typically results in a much purer final product[10].

Experimental Protocol 1: Pre-Distillation Workup

• Transfer: Transfer the crude reaction mixture to a separatory funnel of appropriate size.

• Dilute (Optional): Dilute the crude mixture with a water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate) to facilitate easier layer separation.

• Bicarbonate Wash: Add a saturated solution of sodium bicarbonate. Stopper the funnel, invert, and vent frequently to release the pressure from CO₂ evolution. Shake gently, allow the layers to separate, and drain the lower aqueous layer. Repeat until no more gas evolves upon addition of the bicarbonate solution.

• Water Wash: Wash the organic layer with deionized water to remove any remaining bicarbonate and other water-soluble impurities.

• Brine Wash: Perform a final wash with a saturated NaCl (brine) solution to aid in drying and break any emulsions[4].

• Dry: Drain the organic layer into an Erlenmeyer flask. Add a suitable drying agent (e.g., anhydrous Na₂SO₄), and swirl until the liquid is clear and the agent no longer clumps.

• Isolate: Filter or carefully decant the dried liquid into a round-bottom flask suitable for distillation. If you used a volatile solvent for dilution, remove it now using a rotary evaporator.

Data Presentation: Physical Properties

The table below summarizes the physical properties of isoamyl acetoacetate and common impurities, highlighting the rationale for purification by distillation.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C) at 760 mmHg	Boiling Point (°C) at Reduced Pressure	Rationale for Separation
Isoamyl Acetoacetate	172.22	~222 °C[8]	89-91 °C @ 6 mmHg [8][9]	Target Product. Vacuum distillation is required to prevent thermal decomposition.
Isoamyl Alcohol	88.15	~131 °C	~45 °C @ 10 mmHg	Precursor. Removed by fractional vacuum distillation if present in large amounts.
Acetic Acid	60.05	~118 °C	~29 °C @ 15 mmHg	Precursor/Byproduct. Primarily removed by pre-distillation bicarbonate wash.
Water	18.02	100 °C	~18 °C @ 15 mmHg	Byproduct. Removed by pre-distillation drying to prevent co-distillation.
Sulfuric Acid	98.08	~337 °C (decomposes)	N/A (non-volatile)	Catalyst. Removed by pre-distillation bicarbonate wash to prevent product decomposition.

Visualization: Overall Purification Workflow

The following diagram illustrates the complete process from crude product to purified isoamyl acetoacetate.

Caption: Workflow for the purification of isoamyl acetoacetate.

Section 3: Troubleshooting Your Vacuum Distillation

Even with a perfect workup, challenges can arise during the distillation itself. Here are solutions to the most common problems.

Problem 1: I can't achieve or maintain the target vacuum pressure.

• Cause: This is almost always due to a leak in the system. Air leaking in compromises the vacuum level, leading to a higher-than-expected boiling point.

• Solution:

  • Check All Joints: Ensure all ground glass joints are properly seated and clamped. Use a minimal amount of vacuum grease or, preferably, PTFE sleeves to ensure a good seal. Using the crude ester itself to grease the joints can sometimes prevent contamination.

  • Inspect Glassware: Check for hairline cracks in the flasks, condenser, or adapters, which are common sources of leaks.

  • Check Tubing: Ensure the vacuum tubing is thick-walled and not collapsed. Check for cracks and ensure it is securely attached to the vacuum pump and the distillation adapter.

Problem 2: The liquid is bumping violently instead of boiling smoothly.

• Cause: The liquid is superheating and then boiling in a single, large burst. This happens when there are no nucleation sites for smooth bubble formation. This is dangerous as it can cause the apparatus to come apart.

• Solution:

  • Add Boiling Chips/Stir Bar: Before heating, add a few fresh boiling chips or a magnetic stir bar to the distillation flask. Never add boiling chips to hot liquid, as it will cause violent boiling over.

  • Ensure Adequate Stirring: If using a stir bar, ensure the stir plate is on and rotating at a speed sufficient to create a vortex.

Problem 3: Nothing is distilling over into the receiving flask.

• Cause: This can be due to insufficient heating, too high a vacuum (leading to a boiling point below the condenser water temperature), or a fundamental setup issue.

• Solution:

  • Check Thermometer Placement: The top of the thermometer bulb must be level with the bottom of the side-arm leading to the condenser to accurately measure the temperature of the vapor entering the condenser[11].

  • Increase Heat: Gradually increase the temperature of the heating mantle. There is often a significant temperature difference required between the flask and the vapor head, especially in fractional distillation[12].

  • Check for Condenser Issues: If the condenser water is excessively cold and the vacuum is very high, the product may be solidifying in the condenser. Use slightly warmer coolant water if this is the case.

  • Insulate (Fractional Columns): If using a fractionating column, vapors may be cooling and refluxing back into the pot before reaching the condenser. Insulate the column by wrapping it in glass wool and then aluminum foil to ensure the vapor can ascend to the condenser[12].

Visualization: Troubleshooting "No Distillate"

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• 9. Isoamyl acetoacetate | C9H16O3 | CID 61296 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Managing Byproducts in Isoamyl Acetoacetate Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of isoamyl acetoacetate. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of managing side reactions and byproducts during this critical synthesis. Our goal is to provide you with the expertise and practical solutions needed to optimize your reaction outcomes, ensuring high purity and yield.

The synthesis of isoamyl acetoacetate, a valuable β-keto ester intermediate, is most commonly achieved through the transesterification of ethyl acetoacetate with isoamyl alcohol. While the primary reaction is straightforward, a spectrum of potential side reactions can lead to impurities that complicate purification and compromise the quality of the final product. This guide offers a structured, question-and-answer approach to troubleshoot common issues and answer frequently asked questions, grounded in established chemical principles.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems encountered during the synthesis and purification of isoamyl acetoacetate. Each answer provides a causal explanation and a validated protocol for resolution.

Q1: My final product is contaminated with significant amounts of unreacted starting materials (ethyl acetoacetate and isoamyl alcohol). How can I improve reaction conversion?

A1: Low conversion is a common issue in equilibrium-driven reactions like transesterification. The presence of unreacted starting materials points to the reaction not reaching completion. To drive the equilibrium towards the product, you can leverage Le Châtelier's Principle.[1][2]

Causality and Solutions:

• Molar Ratio Adjustment: The reaction involves the equilibrium between four components. By increasing the concentration of one of the reactants, you can shift the equilibrium to favor the products. Since isoamyl alcohol is often more expensive and harder to separate than ethyl acetoacetate, consider using a molar excess of ethyl acetoacetate.[3] A molar ratio of 1.2:1 (ethyl acetoacetate to isoamyl alcohol) can significantly improve conversion without introducing excessive separation challenges.[3]

• Byproduct Removal: The primary byproduct of this transesterification is ethanol. As ethanol is the lowest boiling point component in the mixture, its continuous removal via distillation during the reaction (using a fractional distillation setup) is a highly effective strategy to prevent the reverse reaction and drive the synthesis to completion.[1][4]

• Catalyst Activity: An inefficient or deactivated catalyst will result in slow reaction rates and poor conversion. If using a solid acid catalyst (e.g., cation-exchange resin), ensure it is properly activated and has not been poisoned from previous use. For liquid acid catalysts like sulfuric or phosphoric acid, ensure the correct catalytic amount is used.[3][5]

• Reaction Time and Temperature: Esterification reactions are often slow.[1] Increasing the reaction time or temperature can improve yield, but excessively high temperatures can promote byproduct formation (see Q3 and Q4). Monitor the reaction progress using techniques like GC-MS to determine the optimal reaction time for reaching equilibrium without degrading the product.

Troubleshooting Summary Table

Problem	Probable Cause(s)	Recommended Solution(s)	Scientific Principle
High levels of unreacted starting materials	Reaction equilibrium not favoring products	Use a molar excess of one reactant (e.g., 1.2:1 ethyl acetoacetate to isoamyl alcohol).[3]	Le Châtelier's Principle
Reverse reaction occurring	Remove ethanol byproduct during the reaction via distillation.[4]	Le Châtelier's Principle
Insufficient catalyst activity	Ensure catalyst is fresh/activated; consider alternative catalysts.[3]	Reaction Kinetics
Inadequate reaction time/temperature	Monitor reaction progress (e.g., via GC) to optimize time and temperature.[3]	Reaction Kinetics

Q2: I'm observing a significant peak in my GC-MS analysis corresponding to 5-methyl-2-hexanone. What is causing the formation of this ketone impurity?

A2: The presence of 5-methyl-2-hexanone is a clear indicator of the decarboxylation of your isoamyl acetoacetate product. As a β-keto ester, the product is susceptible to hydrolysis followed by decarboxylation, especially under harsh conditions like high heat in the presence of acidic or basic catalysts.[6][7]

Mechanism of Formation:

The process involves two main steps:

• Ester Hydrolysis: Any water present in the reaction mixture (or introduced during work-up) can hydrolyze the isoamyl acetoacetate back to its corresponding β-keto acid.

• Decarboxylation: The resulting β-keto acid is thermally unstable and readily loses carbon dioxide (CO₂) through a six-membered ring transition state to form an enol, which then tautomerizes to the more stable ketone, 5-methyl-2-hexanone.[6]

Prevention Strategies:

• Moderate Reaction Temperature: Avoid excessive heating. The optimal temperature should be sufficient to drive the reaction without initiating significant decarboxylation. A study on a similar esterification noted that above 323.15 K (50°C), the reaction approached equilibrium, and further heating had a diminishing effect on conversion.[3]

• Choice of Catalyst: Strong mineral acids (e.g., concentrated H₂SO₄) can aggressively promote this side reaction. Consider using milder, solid acid catalysts like cation-exchange resins (e.g., Amberlyst-15) or enzymatic catalysts (lipases), which operate under less harsh conditions and improve selectivity.[3][8]

• Anhydrous Conditions: Ensure all reactants and glassware are thoroughly dry to minimize the potential for ester hydrolysis, which is the first step toward decarboxylation.

Byproduct Formation: Decarboxylation

Caption: Decarboxylation pathway of isoamyl acetoacetate.

Q3: My purified product contains a high-boiling, non-polar impurity identified as diisoamyl ether. How can I prevent its formation?

A3: The formation of diisoamyl ether is a classic side reaction that occurs when alcohols are heated in the presence of a strong acid catalyst, particularly protic acids like concentrated sulfuric acid (H₂SO₄).[9]

Mechanism of Formation:

This is an acid-catalyzed dehydration reaction. One molecule of isoamyl alcohol is protonated by the acid catalyst, forming a good leaving group (water). A second molecule of isoamyl alcohol then acts as a nucleophile, attacking the protonated alcohol in an SN2 reaction to form the ether and regenerate the acid catalyst.

Prevention Strategies:

• Avoid Strong Protic Acids: The most effective way to prevent ether formation is to avoid using concentrated H₂SO₄ or similar strong acids.

• Use Alternative Catalysts:

  • Solid Acid Catalysts: Ion-exchange resins provide acidic sites for catalysis but are generally less prone to causing dehydration than their homogeneous counterparts.[10]

  • Enzymatic Catalysts: Lipases are highly selective and operate at mild temperatures, completely avoiding the conditions that lead to ether formation.[11]

• Control Temperature: If a strong acid must be used, maintain the lowest possible reaction temperature that still allows for a reasonable reaction rate to minimize this temperature-dependent side reaction.

Byproduct Formation: Diisoamyl Ether

Caption: Acid-catalyzed formation of diisoamyl ether from isoamyl alcohol.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for purifying isoamyl acetoacetate after the reaction?

A1: A multi-step purification workflow is essential to remove unreacted starting materials, the catalyst, and any byproducts. The recommended procedure is a sequence of washing, drying, and fractional distillation under reduced pressure.

Purification Workflow

• Neutralization Wash: After the reaction is complete, cool the mixture to room temperature. Transfer it to a separatory funnel and wash with a 5% aqueous sodium bicarbonate (NaHCO₃) solution.[1] This step neutralizes the acid catalyst and removes any acidic impurities. Check the aqueous layer with pH paper to ensure it is neutral or slightly basic (pH 7-8).[12]

• Water Wash: Perform a subsequent wash with deionized water or brine to remove any remaining water-soluble impurities and salts.

• Drying: Separate the organic layer and dry it over an anhydrous drying agent, such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), to remove residual water.[1]

• Fractional Vacuum Distillation: Filter off the drying agent and purify the crude product by fractional distillation under reduced pressure.[9] Vacuum distillation is crucial because isoamyl acetoacetate has a relatively high boiling point, and distillation at atmospheric pressure may require temperatures that lead to thermal decomposition and decarboxylation.

Purification Workflow Diagram

Caption: Recommended workflow for the purification of isoamyl acetoacetate.

Q2: How does the choice of catalyst influence byproduct formation in isoamyl acetoacetate synthesis?

A2: The catalyst is arguably the most critical factor influencing both reaction efficiency and the byproduct profile. The choice between a strong homogeneous acid, a solid acid resin, or an enzyme involves significant trade-offs.

Catalyst Comparison Table

Catalyst Type	Examples	Advantages	Disadvantages	Common Byproducts
Strong Homogeneous Acid	Conc. H₂SO₄, H₃PO₄	Inexpensive, high activity.[5]	Difficult to remove, corrosive, promotes side reactions.[3]	Diisoamyl ether, decarboxylation products, charring.[9]
Solid Acid Resin	Amberlyst-15, TULSION T-63	Easily separated by filtration, reusable, lower equipment corrosion.[3][10]	Lower activity than H₂SO₄, potential for thermal instability.	Minimal ether formation, possible decarboxylation at high temp.
Enzymatic (Lipase)	Candida antarctica lipase (Novozym 435), Rhizopus oryzae lipase	High selectivity (few byproducts), mild reaction conditions (low temp), environmentally friendly.[8][13]	Higher cost, potential for deactivation, slower reaction rates.	Primarily unreacted starting materials if conversion is incomplete.

Experimental Protocols

Protocol 1: Synthesis via Transesterification using a Solid Acid Catalyst

• Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a heating mantle, and a fractional distillation head connected to a condenser and receiving flask. Ensure all glassware is oven-dried.

• Reactants: Charge the flask with isoamyl alcohol (1.0 mol), ethyl acetoacetate (1.2 mol), and a solid acid catalyst (e.g., Amberlyst-15, 5-10% by weight of the limiting reactant).

• Reaction: Heat the mixture to a gentle reflux (approx. 100-120°C). The lower-boiling ethanol byproduct will begin to distill off. Continue the reaction, collecting the ethanol, until the distillation ceases or reaction monitoring (e.g., GC analysis of an aliquot) shows that the reaction has reached completion (typically 4-8 hours).

• Cooldown: Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

Protocol 2: Post-Reaction Work-up and Purification

• Catalyst Removal: Filter the cooled reaction mixture to remove the solid acid catalyst. The catalyst can be washed with a solvent (e.g., ethyl acetate), dried, and stored for reuse.

• Neutralization: Transfer the filtrate to a separatory funnel. Add an equal volume of 5% aqueous sodium bicarbonate solution, shake gently, and vent frequently.[1] Separate the aqueous layer.

• Washing: Wash the organic layer with an equal volume of deionized water, followed by an equal volume of brine.

• Drying: Transfer the organic layer to an Erlenmeyer flask and add anhydrous sodium sulfate.[1] Swirl occasionally for 15-20 minutes.

• Distillation: Filter the dried organic layer into a suitable distillation flask. Purify the isoamyl acetoacetate by fractional distillation under reduced pressure. Collect the fraction corresponding to the boiling point of the product.

References

• Esterification: the synthesis of isoamyl acetate. (n.d.).

• Synthesis of Isoamyl acetate. (2020). YouTube. Retrieved from [Link]

• Acetoacetic Ester Synthesis Reaction Mechanism. (2018). YouTube. Retrieved from [Link]

• Li, Y., et al. (2020). Thermodynamic and Kinetic Study on the Catalysis of Isoamyl Acetate by a Cation-Exchange Resin in an Intensified Fixed-Bed Reactor. ACS Omega. Retrieved from [Link]

• Torres, S., et al. (2021). Producing Natural Flavours from Isoamyl Alcohol and Fusel Oil by Using Immobilised Rhizopus oryzae Lipase. MDPI. Retrieved from [Link]

• Brunet-Romero, E. (2012). Preparation of Isoamyl acetate (banana taste). YouTube. Retrieved from [Link]

• Hashim, A. (2020). Synthesis of isoamyl acetate overview and Q&A. YouTube. Retrieved from [Link]

• The Malonic Ester and Acetoacetic Ester Synthesis. (2025). Master Organic Chemistry. Retrieved from [Link]

• Process Modelling of Isoamyl Acetate Synthesis Catalysed by Lipase from Candida antarctica in a Solvent-free System. (2014). Universiti Sains Malaysia.

• Ch21: Acetoacetic esters. (n.d.). University of Calgary. Retrieved from [Link]

• Reaction synthesis and kinetic modeling of isoamyl acetate via enzymatic esterific
• Separation of isoamyl alcohol and isoamyl acetate purification device. (n.d.). Google Patents.

• Ethyl acetoacetate. (n.d.). Wikipedia. Retrieved from [Link]

• Transesterification of Isoamyl Acetate: An Experiment in Green Organic Chemistry. (2022). ACS Publications. Retrieved from [Link]

• Acetoacetic ester synthesis. (n.d.). Grokipedia.
• Reactive Distillation for Esterification Reaction of Isoamyl Alcohol and Acetic Acid: Simulation and Experimental Studies. (n.d.).

• Claisen Condensation Reaction | Ethyl Acetoacetate Synthesis. (2023). YouTube. Retrieved from [Link]

• Enhanced synthesis of isoamyl acetate using liquid-gas biphasic system by the transesterification reaction of isoamyl alcohol obtained
• Fisher Esterification Synthesis of Isopentyl Acet

• 23.11: Decarboxylation Reactions. (2020). Chemistry LibreTexts. Retrieved from [Link]

• Self condensation of two moles of ethyl acetate in the presence of sodium ethoxide yields. (2018).
• ESTERIFICATION OF ACETIC ACID WITH ALCOHOL ISOAMYL IN THE PRESENCE OF ENZYMATIC C

• Acetoacetic Ester Synthesis. (n.d.). Chemistry Steps. Retrieved from [Link]

• Acetoacetic ester synthesis. (n.d.). Wikipedia. Retrieved from [Link]

• Condensation of ethyl acetate. (n.d.). Google Patents.

• What are the impurities in isoamyl acetate? (2024). Reddit. Retrieved from [Link]

• Esterification of Artificial Flavors. Synthesis of Isoamyl Acetate. (2021).
• Solvent free transesterification of ethylacetoacetate and higher alcohols over nanocrystalline CeO2 loaded hierarchical Mobil Five (MFI) zeolite. (n.d.). Scholars Research Library.

• 23.7: The Claisen Condensation Reaction. (2024). Chemistry LibreTexts. Retrieved from [Link]

• Advancements in the Research on the Preparation of Isoamyl Acetate Catalyzed by Immobilized Lipase. (n.d.). MDPI. Retrieved from [Link]

• 11.6: Nucleophilic Acyl Substitution Reactions in the Laboratory. (2019). Chemistry LibreTexts. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Isoamyl Acetoacetate

For researchers, scientists, and professionals in drug development, the robust validation of analytical methods is the bedrock of reliable and reproducible results. This guide provides an in-depth comparison of analytical methodologies for the quantification of isoamyl acetoacetate, a key ester in various chemical and pharmaceutical processes. We will delve into the principles of method validation, compare the performance of Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), and provide actionable protocols grounded in established regulatory frameworks.

The Imperative of Method Validation

Analytical method validation is the documented process that establishes, through laboratory studies, that the performance characteristics of a method meet the requirements for its intended analytical application.[1][2] The objective is to demonstrate that the analytical procedure is fit for its intended purpose.[2][3] This is not merely a regulatory hurdle but a critical component of scientific integrity, ensuring the accuracy, precision, and reliability of quantitative data. The principles and parameters of validation are harmonized globally through guidelines from the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP).[4][5][6][7]

This guide will focus on the most common validation characteristics as defined by ICH Q2(R2):[5][8]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[9]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[1]

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[10]

Choosing the Right Tool: GC vs. HPLC for Isoamyl Acetoacetate Analysis

The selection of the primary analytical technique is the first critical decision. For a semi-volatile ester like isoamyl acetoacetate, both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are viable options. The choice depends on the sample matrix, the required sensitivity, and the available instrumentation.

Gas Chromatography (GC): The Power of Volatility

GC is a powerful technique for separating and analyzing compounds that can be vaporized without decomposition.[11] Coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), GC offers high resolution and sensitivity.[2][10][12]

• Causality Behind the Choice: GC is often preferred for its high efficiency, leading to narrower and sharper peaks, which is excellent for precise quantification of volatile compounds.[8][11] For isoamyl acetoacetate, its inherent volatility makes it an ideal candidate for GC analysis. GC-MS, in particular, provides exceptional specificity through mass fragmentation patterns, aiding in peak identification and purity assessment.[7][13]

High-Performance Liquid Chromatography (HPLC): Versatility for Non-Volatiles

HPLC separates components of a mixture in a liquid mobile phase through a solid stationary phase.[3] For compounds that are not sufficiently volatile or are thermally labile, HPLC is the method of choice.[3]

• Causality Behind the Choice: While isoamyl acetoacetate is volatile, HPLC can still be a suitable technique, particularly when dealing with complex matrices where derivatization for GC might be cumbersome. An HPLC method for isoamyl acetoacetate would likely employ a reversed-phase C18 column.[14] Since isoamyl acetoacetate lacks a strong UV chromophore, detection can be challenging. A Refractive Index Detector (RID) or a UV detector at a low wavelength (around 205-210 nm) would be necessary.[14]

Comparative Performance Data

While direct comparative validation data for isoamyl acetoacetate is not extensively published, we can extrapolate expected performance from studies on similar esters, such as isoamyl acetate.[10][15] The following tables summarize the anticipated performance characteristics for validated GC-FID/MS and HPLC-RID/UV methods for isoamyl acetoacetate.

Table 1: Comparison of GC and HPLC Method Validation Parameters for Isoamyl Acetoacetate Analysis

Validation Parameter	Gas Chromatography (GC-FID/MS)	High-Performance Liquid Chromatography (HPLC-RID/UV)	Rationale/Causality
Specificity	High to Very High	Moderate to High	GC-MS provides mass spectral data for definitive peak identification. HPLC specificity can be limited by co-eluting impurities with similar refractive indices or UV absorbance.
Linearity (r²)	> 0.999	> 0.998	Both techniques can achieve excellent linearity. GC often exhibits a slightly better correlation coefficient due to higher efficiency.[16]
Range	Wide (e.g., 1 - 500 µg/mL)	Moderate (e.g., 10 - 1000 µg/mL)	GC methods can often achieve lower limits of quantitation, allowing for a wider dynamic range.
Accuracy (% Recovery)	98 - 102%	97 - 103%	Both methods are capable of high accuracy when properly validated.
Precision (%RSD)	< 2%	< 3%	GC typically offers slightly better precision due to sharper peaks and more stable baseline with FID/MS detectors.[8]
LOD	Low (ng/mL range)	Moderate (µg/mL range)	GC-MS is generally more sensitive than HPLC with RID or low-wavelength UV detection.
LOQ	Low (ng/mL to low µg/mL)	Moderate (µg/mL range)	The higher sensitivity of GC-MS translates to a lower limit of quantitation.[15]

Experimental Protocols: A Self-Validating System

The following protocols are designed to be self-validating, meaning the experimental design inherently generates the data needed to assess the method's performance against predefined acceptance criteria.

Workflow for Analytical Method Validation

Caption: A generalized workflow for the validation of an analytical method.

Detailed Protocol 1: GC-FID/MS Method Validation

• Specificity:

  • Inject a blank solvent (e.g., hexane or ethyl acetate).

  • Inject a standard solution of isoamyl acetoacetate.

  • Inject a sample matrix spiked with isoamyl acetoacetate.

  • Rationale: This confirms that no interfering peaks are present at the retention time of the analyte. For GC-MS, the mass spectrum of the peak in the spiked sample should match that of the standard.

• Linearity and Range:

  • Prepare a stock solution of isoamyl acetoacetate (e.g., 1 mg/mL).

  • Create a series of at least five calibration standards by serial dilution, covering the expected working range (e.g., 1, 10, 50, 100, 250, 500 µg/mL).[1]

  • Inject each standard in triplicate.

  • Plot the average peak area against the concentration and perform a linear regression analysis.

  • Acceptance Criteria: Correlation coefficient (r²) ≥ 0.999.

• Accuracy (Recovery):

  • Prepare a sample matrix at three concentration levels (low, medium, high) across the defined range (e.g., 50%, 100%, 150% of the target concentration).[4]

  • Spike each level with a known amount of isoamyl acetoacetate standard.

  • Analyze each spiked sample in triplicate.

  • Calculate the percentage recovery.

  • Acceptance Criteria: Mean recovery of 98-102%.

• Precision:

  • Repeatability: Analyze a minimum of nine determinations covering the specified range (e.g., three concentrations, three replicates each) or a minimum of six determinations at 100% of the test concentration.[2]

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the Relative Standard Deviation (%RSD) for each set of measurements.

  • Acceptance Criteria: %RSD ≤ 2%.[4]

• LOD and LOQ:

  • Estimate LOD and LOQ based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S).

  • Alternatively, determine the concentration that yields a signal-to-noise ratio of approximately 3 for LOD and 10 for LOQ.

  • Confirm the LOQ by analyzing samples at this concentration and demonstrating acceptable precision and accuracy.

Detailed Protocol 2: HPLC-RID/UV Method Validation

The validation protocol for HPLC is analogous to the GC protocol, with adjustments for the instrumentation.

• Specificity:

  • Follow the same procedure as for GC, using the HPLC mobile phase as the blank.

  • Rationale: This is particularly crucial for HPLC-RID, as any compound with a different refractive index from the mobile phase will produce a signal. For HPLC-UV at low wavelengths, many organic molecules may absorb, necessitating careful evaluation of potential interferences.

• Linearity and Range:

  • Prepare standards in the mobile phase. A wider range may be required due to potentially lower sensitivity (e.g., 10 - 1000 µg/mL).

  • Acceptance Criteria: Correlation coefficient (r²) ≥ 0.998.

• Accuracy (Recovery):

  • Follow the GC protocol.

  • Acceptance Criteria: Mean recovery of 97-103%.

• Precision:

  • Follow the GC protocol.

  • Acceptance Criteria: %RSD ≤ 3%.

• LOD and LOQ:

  • Follow the GC protocol, using the appropriate HPLC data.

Logical Relationship of Validation Parameters

Caption: Interdependencies of analytical method validation parameters.

Conclusion and Recommendations

Both GC and HPLC are suitable techniques for the quantitative analysis of isoamyl acetoacetate.

• GC, particularly GC-MS, is the recommended primary technique due to its superior sensitivity, specificity, and precision for this class of volatile compounds. It is the more authoritative choice when low-level quantification is required.

• HPLC with RID or low-wavelength UV detection is a viable alternative, especially when GC is unavailable or when dealing with complex, non-volatile sample matrices that would otherwise require extensive sample preparation for GC analysis.

The choice of method must be guided by the specific requirements of the analysis, as defined in the Analytical Target Profile (ATP).[17] Regardless of the chosen technique, a thorough validation following the principles outlined in this guide and in accordance with ICH, FDA, and USP guidelines is essential to ensure the generation of trustworthy and scientifically sound data.[1][4][5][6][7]

References

• Eide, M. (2005). n-Amyl Acetate - Isoamyl Acetate. OSHA Salt Lake Technical Center. [Link]

• Reis, M. M., et al. (2012). Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Journal of the Brazilian Chemical Society, 23(4), 763-769. [Link]

• Zhang, Y., et al. (2024). Advancements in the Research on the Preparation of Isoamyl Acetate Catalyzed by Immobilized Lipase. Molecules, 29(3), 698. [Link]

• Chaudhary, A. K., & Vora, D. N. (2016). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Journal of Analytical & Pharmaceutical Research, 3(5). [Link]

• Li, Y., et al. (2020). Analysis of Organic Acetates in E-Vapor Products by GC-MS/MS. CORESTA. [Link]

• International Council for Harmonisation. (2022). Validation of Analytical Procedures Q2(R2). ICH. [Link]

• Prusova, B., et al. (2024). Effect of New Methods for Inhibiting Malolactic Fermentation on the Analytical and Sensory Parameters of Wines. Foods, 13(5), 738. [Link]

• Salvador, A., et al. (2007). Validation of HPLC method for the simultaneous and quantitative determination of 12 UV-filters in cosmetics. Journal of Pharmaceutical and Biomedical Analysis, 45(3), 428-436. [Link]

• United States Pharmacopeia. General Chapter <1225> Validation of Compendial Procedures. USP-NF. [Link]

• Food Safety Institute. (2024). Comparing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). [Link]

• Le-Bourse, L., et al. (2020). Validation of a stability-indicating HPLC-UV method for the quantification of acetazolamide in Oral-Mix and Oral-Mix SF. MethodsX, 7, 100786. [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. [Link]

• Lab Manager. (2024). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• National Toxicology Program. (1998). Nomination Background: Isoamyl acetate. NTP. [Link]

• Le-Bourse, L., et al. (2020). Validation of a stability-indicating HPLC-UV method for the quantification of acetazolamide in Oral-Mix and Oral-Mix SF. Data in Brief, 29, 105214. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA. [Link]

• de Souza, R. O., et al. (2019). Green sample preparations for the bioanalysis of drugs of abuse in complex matrices. Bioanalysis, 11(4), 275-289. [Link]

• United States Pharmacopeia. (2017). General Chapter, <1225> Validation of Compendial Procedures. USP-NF. [Link]

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Introduction: Beyond the Structure, A Tale of Two Reactivities

An In-Depth Guide to the Comparative Reactivity of Isoamyl Acetoacetate vs. Ethyl Acetoacetate

In the realm of organic synthesis, β-keto esters are cornerstone intermediates, prized for their versatility in forming carbon-carbon bonds. Among these, ethyl acetoacetate is a canonical reagent, its utility cemented in decades of research and application, most notably in the acetoacetic ester synthesis for the production of ketones.[1][2][3] Its cousin, isoamyl acetoacetate, while structurally similar, presents a fascinating case study in how subtle molecular changes can profoundly impact chemical behavior.

This guide moves beyond a simple cataloging of properties. As a senior application scientist, my objective is to provide a nuanced comparison of the reactivity between isoamyl acetoacetate and ethyl acetoacetate. We will delve into the core chemical principles—steric hindrance, electronic effects, and tautomerism—that dictate their behavior. By grounding this analysis in mechanistic understanding and providing robust experimental protocols, this document will equip researchers, scientists, and drug development professionals to make informed decisions in their synthetic designs, anticipating the kinetic and yield implications of choosing one reagent over the other.

Foundational Properties: A Comparative Overview

At first glance, the two molecules differ only in their ester alkyl group: a compact ethyl group versus a more branched and bulky isoamyl group. This seemingly minor variation is the primary driver of their differing reactivities.

Before exploring their chemical dynamics, a review of their fundamental physical properties provides essential context.

Property	Ethyl Acetoacetate	Isoamyl Acetoacetate
IUPAC Name	Ethyl 3-oxobutanoate	3-Methylbutyl 3-oxobutanoate
Molecular Formula	C₆H₁₀O₃	C₉H₁₆O₃
Molecular Weight	130.14 g/mol	172.22 g/mol
Boiling Point	180.8 °C[4]	222-224 °C[5]
Density	1.030 g/cm³[4]	0.956-0.964 g/cm³ @ 25°C[5]
Appearance	Colorless liquid, fruity odor[6][7]	Colorless liquid[5]
pKa (α-protons)	~10.7 (in H₂O)[4]	~11 (estimated)

The Chemical Pivot: Keto-Enol Tautomerism and Acidity

The reactivity of acetoacetic esters is fundamentally governed by the acidity of the α-protons (the protons on the CH₂ group flanked by two carbonyls) and the resulting keto-enol tautomerism.[8]

The two electron-withdrawing carbonyl groups significantly increase the acidity of the α-protons (pKa ≈ 11), making them readily removable by a suitable base, such as an alkoxide.[9][10] This deprotonation generates a resonance-stabilized enolate ion, which is the key nucleophilic species in most reactions involving these molecules.

While both esters exhibit this tautomerism, the nature of the ester's alkyl group does not significantly alter the pKa of the α-protons. Therefore, the fundamental driving force for their reactivity remains the same. The difference lies in the accessibility of this reactive center.

A Clash of Bulk: Steric Hindrance as the Decisive Factor

The primary distinction in reactivity between isoamyl acetoacetate and ethyl acetoacetate stems from steric hindrance . The branched, five-carbon isoamyl group occupies significantly more space around the ester carbonyl than the two-carbon ethyl group. This steric bulk has profound consequences for reaction kinetics.

Alkylation via Acetoacetic Ester Synthesis

The acetoacetic ester synthesis is a classic method for producing substituted ketones.[3][9] The core of this synthesis involves the SN2 alkylation of the enolate.[11]

Comparative Analysis:

• Ethyl Acetoacetate: The smaller ethyl group presents minimal steric interference. The enolate's α-carbon is relatively exposed, allowing for a rapid and efficient SN2 attack on a primary or secondary alkyl halide.

• Isoamyl Acetoacetate: The bulky isoamyl group acts as a steric shield. It can impede the approach of the alkyl halide electrophile to the nucleophilic α-carbon. This hindrance is expected to decrease the reaction rate. For highly branched alkyl halides, the reaction may be significantly slower or may require more forcing conditions (e.g., higher temperatures, longer reaction times) to achieve comparable yields to its ethyl counterpart.[12]

Hydrolysis and Decarboxylation

The synthesis is typically concluded by hydrolysis of the ester to a β-keto acid, which is then decarboxylated upon heating.[13]

Comparative Analysis:

• Ester Hydrolysis (Saponification): This reaction involves the nucleophilic attack of a hydroxide ion at the ester's carbonyl carbon. The steric bulk of the isoamyl group can hinder this attack, potentially slowing the rate of hydrolysis compared to the more accessible ethyl ester. While this effect is generally less pronounced than in the alkylation step, it can be a factor in overall reaction time. Studies on the hydrolysis rates of various esters confirm that increased steric bulk in the alkyl group slows down the reaction.[14][15]

Japp-Klingemann Reaction

This reaction involves the coupling of a β-keto ester with an aryl diazonium salt to form a hydrazone, a valuable intermediate for indole synthesis.[16][17] The mechanism begins with the formation of the enolate, which then attacks the electrophilic diazonium salt.[18]

Comparative Analysis:

• The same principle of steric hindrance applies. The approach of the relatively large diazonium salt to the α-carbon of the isoamyl acetoacetate enolate will likely be more restricted than with the ethyl acetoacetate enolate. This could lead to lower yields or require optimized reaction conditions to be effective.[19]

Experimental Protocol: Alkylation of an Acetoacetic Ester

This protocol provides a self-validating framework for the C-alkylation of an acetoacetic ester. The choice of alkoxide base should match the ester's alcohol to prevent transesterification, a competing reaction.

Methodology:

• Preparation: A flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel is assembled under a nitrogen or argon atmosphere.

• Solvent and Base: Anhydrous ethanol (for ethyl acetoacetate) or isoamyl alcohol (for isoamyl acetoacetate) is added to the flask, followed by the careful addition of sodium metal (1.0 eq) in small portions to generate the corresponding sodium alkoxide in situ. Alternatively, a commercially available solution of the alkoxide can be used. The solution is cooled to 0°C in an ice bath.

• Enolate Formation: The acetoacetic ester (1.0 eq) is added dropwise via the dropping funnel to the cooled alkoxide solution over 15 minutes. The mixture is stirred at 0°C for 30 minutes, then allowed to warm to room temperature and stirred for an additional 30 minutes to ensure complete formation of the enolate.

• Alkylation: The chosen alkyl halide (1.0-1.1 eq) is added dropwise. An exothermic reaction may be observed.

• Reaction: The reaction mixture is heated to reflux. The progress is monitored periodically by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Causality Note: For isoamyl acetoacetate, a longer reflux time is anticipated compared to ethyl acetoacetate to achieve a similar conversion, due to the slower kinetics imposed by steric hindrance.

• Workup: After completion, the mixture is cooled to room temperature and the solvent is removed under reduced pressure. The residue is partitioned between water and a suitable organic solvent (e.g., diethyl ether or ethyl acetate). The aqueous layer is extracted twice more with the organic solvent.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated. The crude product is purified by vacuum distillation or column chromatography.

• Validation: The structure and purity of the final product are confirmed by ¹H-NMR, ¹³C-NMR, and IR spectroscopy. The yield is calculated.

Summary of Expected Reactivity

Reaction Type	Reactivity Driver	Ethyl Acetoacetate	Isoamyl Acetoacetate	Rationale
Enolate Formation	α-Proton Acidity	Fast	Fast	pKa is nearly identical for both compounds.
SN2 Alkylation	Steric Hindrance	Faster	Slower	The bulky isoamyl group impedes the approach of the electrophile to the α-carbon.[12]
Ester Hydrolysis	Steric Hindrance	Faster	Slower	The isoamyl group sterically shields the ester carbonyl from nucleophilic attack.[14][15]
Japp-Klingemann	Steric Hindrance	Faster / Higher Yield	Slower / Lower Yield	The large diazonium salt's approach to the α-carbon is more hindered by the isoamyl group.

Conclusion: A Strategic Choice for Synthesis

While isoamyl acetoacetate and ethyl acetoacetate are both powerful C-C bond-forming reagents, they are not interchangeable. The choice between them is a strategic one that must account for the impact of steric hindrance. Ethyl acetoacetate remains the workhorse for its rapid kinetics and high reactivity in standard transformations like the acetoacetic ester synthesis.

Isoamyl acetoacetate, conversely, offers a different profile. Its reduced reaction rate can be a disadvantage, requiring more vigorous conditions or longer reaction times. However, in complex syntheses, this attenuated reactivity could potentially be exploited to achieve greater selectivity. For the drug development professional and research scientist, understanding this fundamental difference is key to optimizing reaction design, managing expectations for yield and reaction time, and ultimately, achieving the desired synthetic outcome with precision and efficiency.

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A Comparative Guide to Acetoacetate Esters: Choosing the Optimal Reagent for Your Synthesis

For researchers, scientists, and professionals in drug development and organic synthesis, the selection of the appropriate starting materials is paramount to the success of a synthetic route. Acetoacetate esters are workhorse C-C bond-forming reagents, valued for the versatility of their active methylene group. While ethyl acetoacetate is the most commonly encountered, its methyl and tert-butyl counterparts offer unique advantages in specific applications. This guide provides an in-depth comparative analysis of methyl, ethyl, and tert-butyl acetoacetate, supported by established chemical principles and available data, to empower you in making an informed decision for your next synthetic challenge.

Physicochemical Properties: A Foundation for Reactivity

The choice of an acetoacetate ester can be guided by its fundamental physical properties, which influence reaction conditions and product purification.

Property	Methyl Acetoacetate	Ethyl Acetoacetate	tert-Butyl Acetoacetate
Molecular Formula	C₅H₈O₃	C₆H₁₀O₃[1]	C₈H₁₄O₃[2]
Molecular Weight	116.12 g/mol	130.14 g/mol [1]	158.19 g/mol [2]
Boiling Point	169-171 °C	180.8 °C[1]	184 °C
Density	1.076 g/mL	1.028 g/mL	0.97 g/mL
pKa (α-H)	~10.7	~11[3]	~11
Solubility in Water	Slightly soluble	2.86 g/100 mL (20 °C)[1]	Limited solubility[1]

The Acetoacetic Ester Synthesis: A Comparative Workflow

The acetoacetic ester synthesis is a classic and highly effective method for the preparation of substituted methyl ketones.[5][6] The general mechanism involves the deprotonation of the α-carbon, followed by alkylation and subsequent hydrolysis and decarboxylation.[4][5]

Figure 1: General workflow of the acetoacetic ester synthesis.

The choice of the ester (methyl, ethyl, or tert-butyl) can influence several aspects of this synthesis:

• Rate of Deprotonation: The steric bulk of the ester group has a minimal effect on the rate of proton abstraction from the α-carbon.

• Alkylation: The nature of the ester can influence the choice of base to avoid transesterification. It is a common practice to use an alkoxide base with the same alkyl group as the ester (e.g., sodium ethoxide with ethyl acetoacetate).[4]

• Hydrolysis and Decarboxylation: The steric hindrance of the ester group significantly impacts the rate of hydrolysis. The bulky tert-butyl group can hinder the approach of hydroxide or water molecules, making tert-butyl acetoacetate more resistant to hydrolysis under certain conditions. Conversely, the tert-butoxycarbonyl group can be removed under milder, non-hydrolytic conditions, often by heating with a catalytic amount of acid, which can be advantageous when other acid-sensitive functional groups are present.[4]

Steric Hindrance: The Decisive Role of the tert-Butyl Group

The most significant point of differentiation between the acetoacetate esters is the steric bulk of the alkyl group. The tert-butyl group in tert-butyl acetoacetate introduces considerable steric hindrance, which can be both an advantage and a disadvantage depending on the desired transformation.

This steric hindrance can influence the nucleophilicity of the enolate, potentially favoring reactions at less hindered sites or influencing the stereochemical outcome of reactions.

Comparative Performance in Key Organic Reactions

Acetoacetic Ester Synthesis

While direct, side-by-side comparative yield data for the acetoacetic ester synthesis with all three esters is scarce in the literature, we can infer performance based on chemical principles. For the synthesis of simple, unhindered ketones, methyl and ethyl acetoacetate are generally preferred due to their lower cost and ease of handling. However, for the synthesis of more complex or sterically hindered ketones, tert-butyl acetoacetate may offer advantages in controlling side reactions.

Transacetoacetylation

A notable difference in reactivity is observed in transacetoacetylation reactions. The reaction of alcohols and amines with tert-butyl acetoacetate to form other acetoacetate esters and amides is reportedly 15 to 20 times faster than with methyl or ethyl acetoacetate. This enhanced reactivity is attributed to a different reaction mechanism that is facilitated by the bulky tert-butyl group.

Hantzsch Pyridine Synthesis

The Hantzsch pyridine synthesis is a multi-component reaction used to generate dihydropyridines, which can then be oxidized to pyridines.[7] Acetoacetate esters are common starting materials in this synthesis. While ethyl acetoacetate is traditionally used, methyl and tert-butyl acetoacetate can also be employed. The choice of ester can influence the reaction rate and the properties of the resulting Hantzsch ester. The steric bulk of the tert-butyl group may lead to longer reaction times but could also influence the regioselectivity in unsymmetrical Hantzsch syntheses.

Figure 3: Workflow for the comparative synthesis of 2-heptanone.

Step-by-Step Procedure:

• Deprotonation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, dissolve sodium ethoxide (1.1 equivalents) in anhydrous ethanol. To this solution, add the respective acetoacetate ester (1.0 equivalent; methyl, ethyl, or tert-butyl) dropwise at room temperature. Stir the mixture for 30 minutes to ensure complete enolate formation.

• Alkylation: Add 1-bromobutane (1.05 equivalents) to the reaction mixture via the dropping funnel. Heat the mixture to reflux. Monitor the reaction progress by thin-layer chromatography (TLC). Record the time required for the disappearance of the starting acetoacetate ester.

• Hydrolysis and Decarboxylation: After the alkylation is complete, cool the reaction mixture to room temperature. Slowly add a 3 M aqueous solution of hydrochloric acid until the mixture is acidic (pH ~1). Heat the mixture to reflux for 1-2 hours to effect hydrolysis and decarboxylation.

• Workup: Cool the mixture to room temperature. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL). Wash the combined organic layers with saturated sodium chloride solution, dry over anhydrous magnesium sulfate, and filter.

• Purification and Analysis: Remove the solvent by rotary evaporation. Purify the crude 2-heptanone by fractional distillation. Determine the yield and purity of the product by gas chromatography-mass spectrometry (GC-MS).

By performing this experiment for each of the three acetoacetate esters under identical conditions, a direct and objective comparison of their performance can be achieved.

Conclusion and Recommendations

The choice between methyl, ethyl, and tert-butyl acetoacetate is a nuanced decision that depends on the specific requirements of the synthetic target and the overall synthetic strategy.

• Methyl and Ethyl Acetoacetate are the reagents of choice for routine acetoacetic ester syntheses and other classical reactions due to their cost-effectiveness and well-established reactivity profiles.

• tert-Butyl Acetoacetate is a valuable alternative when steric hindrance is desired to control regioselectivity or when mild, non-hydrolytic removal of the ester group is necessary to preserve sensitive functionalities within the molecule. Its significantly faster rate in transacetoacetylation reactions also makes it the superior choice for this particular transformation.

By understanding the subtle yet significant differences in the properties and reactivity of these three esters, researchers can optimize their synthetic routes, improve yields, and access a wider range of target molecules.

References

• Acetoacetic Ester Synthesis - Chemistry Steps. (n.d.). Retrieved January 27, 2026, from [Link]

• Witzeman, J. S., & Nottingham, W. D. (1991). Transacetoacetylation with tert-butyl acetoacetate: synthetic applications. The Journal of Organic Chemistry, 56(5), 1713–1718.

• Acetoacetic ester synthesis. (n.d.). In Wikipedia. Retrieved January 27, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 15538, tert-Butyl acetoacetate. Retrieved January 27, 2026, from [Link].

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• The Malonic Ester and Acetoacetic Ester Synthesis. (2019, August 29). Master Organic Chemistry. Retrieved January 27, 2026, from [Link]

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A Senior Application Scientist's Comparative Guide to Isoamyl Acetoacetate Purity Analysis

For researchers, scientists, and professionals in drug development and flavor chemistry, the purity of starting materials and synthesized compounds is paramount. Isoamyl acetoacetate, a beta-keto ester with applications in synthesis and as a flavoring agent, is no exception. Its purity can significantly impact reaction yields, impurity profiles of final products, and the sensory characteristics of consumer goods. This guide provides an in-depth comparison of the primary analytical techniques for assessing the purity of isoamyl acetoacetate, offering insights into the methodological nuances and expected performance of each approach.

The Importance of Purity in Isoamyl Acetoacetate

Isoamyl acetoacetate is typically synthesized via the esterification of isoamyl alcohol with a derivative of acetoacetic acid. The primary impurities, therefore, often include unreacted starting materials such as isoamyl alcohol and residual acids or other acylating agents.[1] Side reactions can also lead to the formation of byproducts, including isomers like 2-methylbutyl acetoacetate, depending on the purity of the isoamyl alcohol used.[2] The presence of these impurities can have significant consequences:

• In Pharmaceutical Synthesis: Unreacted starting materials can interfere with subsequent reaction steps, leading to lower yields and the formation of unwanted side products.

• In Flavor and Fragrance Applications: The presence of acidic residues can alter the perceived scent and taste, while other ester impurities can introduce off-notes.

Given these considerations, the selection of an appropriate analytical technique for purity assessment is a critical decision. This guide will compare four common analytical methodologies: Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography with UV Detection (HPLC-UV), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, and Saponification Titration.

Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas chromatography is a powerful technique for the analysis of volatile compounds, making it well-suited for the purity assessment of esters like isoamyl acetoacetate. The principle relies on the separation of components in a gaseous mobile phase based on their differential partitioning between the mobile phase and a stationary phase within a heated column. The Flame Ionization Detector (FID) is highly sensitive to organic compounds, providing a response that is proportional to the mass of carbon atoms, which allows for accurate quantification.

Rationale for GC-FID in Isoamyl Acetoacetate Analysis

The choice of GC-FID is underpinned by its high resolving power and sensitivity. It is particularly adept at separating structurally similar and volatile impurities that are likely to be present in isoamyl acetoacetate, such as isoamyl alcohol and other isomeric esters. The technique is a staple in the quality control of essential oils and flavor compounds.[3]

Experimental Protocol: GC-FID Purity Assay

• Sample Preparation: Accurately weigh approximately 100 mg of the isoamyl acetoacetate sample into a 10 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent such as acetone or ethyl acetate.

• Standard Preparation: Prepare a calibration curve using a certified reference standard of isoamyl acetoacetate at five concentration levels spanning the expected sample concentration.

• GC-FID Conditions:

  • Column: A mid-polarity column, such as a DB-WAX or FFAP (nitroterephthalic acid modified polyethylene glycol), is recommended for good peak shape and resolution of esters and alcohols.[4] A common dimension is 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Injector: Split/splitless injector, with a split ratio of 50:1.

  • Temperatures: Inlet at 250 °C, Detector at 280 °C.

  • Oven Program: Start at 80 °C, hold for 2 minutes, ramp to 240 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Analysis and Data Interpretation: Inject the prepared sample and standards. The purity of the isoamyl acetoacetate is determined by the area percent of the main peak relative to the total area of all peaks in the chromatogram. For a more accurate assay, the concentration is calculated against the calibration curve.

GC-FID Workflow for Purity Analysis.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a versatile separation technique that utilizes a liquid mobile phase to separate components of a mixture. For isoamyl acetoacetate, which possesses a ketone chromophore, UV detection is a suitable choice.

Rationale for HPLC-UV in Isoamyl Acetoacetate Analysis

While GC-FID is excellent for volatile impurities, HPLC-UV is advantageous for the analysis of non-volatile or thermally labile impurities. The beta-keto functional group in isoamyl acetoacetate provides sufficient UV absorbance for sensitive detection. A reverse-phase method would be typical, where a non-polar stationary phase is used with a polar mobile phase.

Experimental Protocol: HPLC-UV Purity Assay

• Sample Preparation: Accurately weigh approximately 50 mg of the isoamyl acetoacetate sample into a 50 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Standard Preparation: Prepare a five-point calibration curve of a certified reference standard of isoamyl acetoacetate in the mobile phase.

• HPLC-UV Conditions:

  • Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.

  • Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 60:40 v/v).[5]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • UV Detection: Wavelength set at the absorbance maximum of isoamyl acetoacetate (approximately 245 nm).

• Analysis and Data Interpretation: Inject the sample and standards. Purity is determined by area percent, or more accurately, by assay against the calibration curve. The specificity of the method should be confirmed by checking for co-eluting peaks using a photodiode array (PDA) detector if available.[6]

HPLC-UV Workflow for Purity Analysis.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a specific reference standard of the analyte. The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of a signal from the analyte to the integral of a signal from a certified internal standard of known purity and concentration, the purity of the analyte can be determined with high accuracy.[7]

Rationale for qNMR in Isoamyl Acetoacetate Analysis

The key advantage of qNMR is its status as a primary ratio method, providing traceability to the International System of Units (SI) through the certified internal standard. It is particularly valuable when a certified reference material of the analyte is not available. The structure of isoamyl acetoacetate offers several unique proton signals that can be used for quantification, provided they do not overlap with signals from impurities or the internal standard.

Experimental Protocol: qNMR Purity Assay

• Sample and Standard Preparation:

  • Accurately weigh approximately 20 mg of the isoamyl acetoacetate sample into an NMR tube.

  • Accurately weigh approximately 10 mg of a certified internal standard (e.g., maleic acid or dimethyl sulfone) into the same NMR tube. The standard should have a simple spectrum with signals that do not overlap with the analyte.

  • Add a known volume (e.g., 0.6 mL) of a deuterated solvent (e.g., Chloroform-d) to the NMR tube and gently mix until fully dissolved.

• NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters to ensure accurate quantification include a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest, a 90° pulse angle, and a sufficient number of scans for a good signal-to-noise ratio (>250:1 for the signals being integrated).

• Data Processing and Calculation:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal from isoamyl acetoacetate (e.g., the singlet from the acetyl group protons) and a signal from the internal standard.

  • Calculate the purity of isoamyl acetoacetate using the following equation:

  Purityanalyte (%) = (Ianalyte / Nanalyte) * (Nstd / Istd) * (MWanalyte / MWstd) * (mstd / manalyte) * Puritystd

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Purity = Purity of the standard

qNMR Workflow for Absolute Purity Determination.

Saponification Titration

Saponification is a classic wet chemical method for the determination of the ester content. It involves the hydrolysis of the ester in the presence of a known excess of a strong base (e.g., potassium hydroxide). The unreacted base is then back-titrated with a standardized acid. The amount of base consumed in the saponification reaction is used to calculate the amount of ester present.

Rationale for Saponification Titration

This method provides a measure of the total ester content and is recognized in various pharmacopeias for the assay of esters.[8] It is a cost-effective technique that does not require expensive instrumentation. However, its major limitation is its lack of specificity. The titration result will reflect the total amount of saponifiable material, including any other ester impurities present in the sample.

Experimental Protocol: Saponification Titration for Total Ester Content

• Sample Preparation: Accurately weigh approximately 1.5 g of the isoamyl acetoacetate sample into a 250 mL flask with a ground-glass joint.

• Saponification:

  • Pipette 50.0 mL of 0.5 M ethanolic potassium hydroxide into the flask.

  • Attach a reflux condenser and heat the flask in a boiling water bath for 1 hour.

  • Prepare a blank determination in the same manner, omitting the sample.

• Titration:

  • Allow the flasks to cool to room temperature.

  • Add a few drops of phenolphthalein indicator to each flask.

  • Titrate the excess potassium hydroxide with standardized 0.5 M hydrochloric acid until the pink color disappears.

• Calculation:

  • The ester content is calculated based on the difference in the titration volumes for the blank and the sample.

  Purity (%) = [((Vblank - Vsample) * MHCl * MWIAA) / (msample * 1000)] * 100

  Where:

  • V = Titration volume (mL)

  • MHCl = Molarity of HCl

  • MWIAA = Molecular weight of isoamyl acetoacetate (172.22 g/mol )

  • msample = mass of sample (g)

Comparative Performance of Analytical Techniques

The choice of an analytical technique for purity assessment should be based on a thorough evaluation of its performance characteristics. The following table provides a comparative summary of the expected performance of the described methods for the analysis of isoamyl acetoacetate.

Parameter	GC-FID	HPLC-UV	qNMR	Saponification Titration
Specificity	High (separates volatile impurities)	High (separates non-volatile impurities)	Moderate to High (depends on spectral overlap)	Low (measures total ester content)
Accuracy	High	High	Very High	Moderate
Precision (RSD)	< 1%	< 1%	< 0.5%	< 2%
Limit of Detection (LOD)	~0.001%	~0.005%	~0.05%	Not applicable
Limit of Quantitation (LOQ)	~0.005%	~0.01%	~0.1%	Not applicable
Linearity (R²)	> 0.999	> 0.999	Not applicable	Not applicable
Throughput	High (with autosampler)	High (with autosampler)	Moderate	Low
Cost per Sample	Moderate	Moderate	High	Low
Reference Standard	Required	Required	Internal standard required	Not required

Conclusion and Recommendations

The selection of the most appropriate analytical technique for determining the purity of isoamyl acetoacetate depends on the specific requirements of the analysis.

• For routine quality control and the detection of volatile impurities, GC-FID is the method of choice. Its high resolving power, sensitivity, and robustness make it ideal for a manufacturing environment.

• HPLC-UV is a valuable alternative, particularly when non-volatile or thermally sensitive impurities are a concern. The combination of GC-FID and HPLC-UV provides a comprehensive impurity profile.

• qNMR stands out as the definitive method for obtaining an absolute purity value without the need for a specific isoamyl acetoacetate reference standard. It is the preferred technique for the certification of reference materials and in research settings where a high degree of accuracy is required.

• Saponification titration, while lacking specificity, offers a simple and cost-effective way to determine the total ester content. It can be a useful screening tool but should be supplemented with a chromatographic technique for a complete purity assessment.

By understanding the principles, strengths, and limitations of each of these techniques, researchers and scientists can make informed decisions to ensure the quality and integrity of their work with isoamyl acetoacetate.

References

• National Toxicology Program. Nomination Background: Isoamyl acetate (CASRN: 123-92-2). U.S. Department of Health and Human Services; 1994. [Link]

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• Reddit. What are the impurities in isoamyl acetate? r/OrganicChemistry. 2022. [Link]

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analytical standards for isoamyl acetoacetate

An In-Depth Comparative Guide to Analytical Standards for Isoamyl Acetoacetate

Abstract

For researchers, scientists, and professionals in drug development, the purity and identity of reagents are paramount. Isoamyl acetoacetate, a key building block and flavoring agent, requires precise analytical characterization to ensure the integrity and reproducibility of experimental outcomes. This guide provides a comprehensive comparison of , detailing the methodologies for their use and qualification. We will dissect the hierarchy of reference standards, provide field-proven experimental protocols for Gas Chromatography (GC), and offer a logical framework for selecting and implementing the appropriate standard for your application. This document is designed to bridge the gap between theoretical knowledge and practical application, ensuring your analytical results are robust, reliable, and scientifically sound.

The Critical Role of Analytical Standards for Isoamyl Acetoacetate

Isoamyl acetoacetate (CAS 2308-18-1), also known as isopentyl acetoacetate, is a colorless liquid with a fruity, wine-like odor.[1] Its chemical structure, possessing both ester and ketone functionalities, makes it a versatile intermediate in organic synthesis and a component in flavor and fragrance formulations.[1][2] In the context of research and pharmaceutical development, the precise quantity and purity of such a reagent can dictate reaction yields, impurity profiles, and the ultimate safety and efficacy of a final product.

The use of a well-characterized analytical standard is the cornerstone of quantitative analysis. It serves as the benchmark against which an unknown sample is measured, ensuring that the reported results are accurate and traceable. Without a reliable standard, data becomes arbitrary and lacks the scientific rigor required for regulatory submission or publication.

A Hierarchy of Standards: Primary vs. Secondary

Not all standards are created equal. Understanding their classification is critical for both compliance and budgetary management.

• Primary Reference Standards: These are the highest quality standards, produced and certified by national or international pharmacopeias such as the United States Pharmacopeia (USP) or the European Pharmacopoeia (EP).[3][4] Their value is assigned through rigorous, independent testing and characterization without reference to another standard. They are considered to have a purity of 100% for the purpose of calculation (unless a specific purity value is assigned) and are used to calibrate and qualify secondary standards.

• Secondary (or Working) Standards: These are standards qualified against a primary reference standard. They can be high-purity material purchased from a commercial supplier or a representative batch of in-house material that has been thoroughly characterized.[5] Secondary standards are used for routine day-to-day analyses to conserve the more expensive primary standards. Their use is contingent upon a robust internal qualification process.

The choice between using a primary or secondary standard is a matter of application. For definitive assays, such as those used in final product release or stability studies, traceability to a primary standard is often a regulatory expectation. For in-process controls or routine raw material screening, a well-qualified secondary standard is typically sufficient and more cost-effective.

Comparative Analysis of Analytical Methodologies

The physicochemical properties of isoamyl acetoacetate (Molecular Weight: 172.22 g/mol , Boiling Point: 89-91 °C @ 6.00 mm Hg) make it an ideal candidate for analysis by Gas Chromatography.[1]

Gas Chromatography (GC) with Flame Ionization Detection (FID)

GC is the premier technique for separating and quantifying volatile and semi-volatile organic compounds. The sample is vaporized and transported by an inert carrier gas through a capillary column containing a stationary phase. Separation occurs based on the compound's boiling point and its affinity for the stationary phase.

Why GC-FID is the Method of Choice:

• Expertise & Causality: For an organic ester like isoamyl acetoacetate, the Flame Ionization Detector (FID) is the ideal choice. The FID works by pyrolyzing the sample in a hydrogen-air flame, which generates ions from the carbon atoms.[6][7] This process produces a current proportional to the mass of carbon entering the flame, making it a highly sensitive, mass-based detector for virtually all organic compounds.[8] Its wide linear range and robustness are perfectly suited for purity assays where the main component and potential impurities need to be quantified accurately.

High-Performance Liquid Chromatography (HPLC)

While GC is superior for this analyte, HPLC could theoretically be employed. A reverse-phase HPLC method would be the most likely approach, where separation is based on the compound's hydrophobicity.[9][10] Molecules are partitioned between a polar mobile phase (like water/acetonitrile) and a non-polar stationary phase (typically a C18 column).[11][12]

Limitations for Isoamyl Acetoacetate:

• Lack of a Chromophore: Isoamyl acetoacetate lacks a strong UV-absorbing chromophore, which would necessitate the use of less common detectors like a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD), which are often less sensitive and not as robust as a standard UV detector.

• Volatility: The inherent volatility of the analyte is better handled by GC, which is designed for such compounds.

Given these factors, GC-FID is the more direct, sensitive, and appropriate technique for the analysis of isoamyl acetoacetate.

Experimental Protocols & Data Analysis

The following protocols are designed to be self-validating systems, incorporating principles from the ICH Q2(R1) guideline on the validation of analytical procedures.[13][14]

Protocol 1: Purity Assessment of Isoamyl Acetoacetate by GC-FID

This protocol details the determination of purity for a given batch of isoamyl acetoacetate, treating it as a potential secondary standard or for raw material acceptance.

1. Reagents and Materials:

• Isoamyl Acetoacetate Reference Standard (Primary or Certified Commercial).
• Isoamyl Acetoacetate Sample (the batch to be tested).
• Solvent: HPLC-grade or GC-grade Hexane.

2. Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a split/splitless injector.
• GC Column: Agilent DB-5 (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness. This non-polar column is chosen to separate compounds primarily based on their boiling points, which is ideal for a purity assay.

3. Chromatographic Conditions:

• Injector Temperature: 250 °C
• Detector Temperature: 300 °C
• Oven Program:
• Initial Temperature: 50 °C, hold for 2 minutes.
• Ramp: 10 °C/min to 250 °C.
• Hold: Hold at 250 °C for 5 minutes.
• Carrier Gas: Helium or Hydrogen, at a constant flow of 1.0 mL/min.
• Injection Volume: 1.0 µL
• Split Ratio: 50:1. A high split ratio is used to prevent column overload from the high concentration main peak.

4. Standard and Sample Preparation:

• Standard Solution (STD): Accurately weigh approximately 50 mg of the Isoamyl Acetoacetate Reference Standard into a 50 mL volumetric flask. Dissolve and dilute to volume with Hexane to create a ~1.0 mg/mL solution.
• Sample Solution (SMP): Prepare in the same manner as the Standard Solution, using the isoamyl acetoacetate sample.

5. System Suitability Test (SST):

• Before sample analysis, perform five replicate injections of the Standard Solution.
• Acceptance Criteria (per ICH Q2(R1)): [15]
• Relative Standard Deviation (RSD) of the peak area: ≤ 2.0%.
• Tailing Factor (T): 0.8 - 1.5.
• Theoretical Plates (N): ≥ 2000.
• Rationale: The SST ensures that the chromatographic system is performing adequately on the day of analysis, providing confidence in the results.

6. Analysis Sequence:

• Inject a solvent blank to ensure no carryover or contamination.
• Perform five replicate injections of the STD.
• Inject the SMP in duplicate.
• Inject a STD check every 6-10 sample injections to monitor system drift.

7. Data Analysis & Purity Calculation:

• Purity is determined by area percent normalization, assuming all impurities have a similar FID response factor to the main peak.
• Calculation: % Purity = (Area_main_peak / Area_total_all_peaks) * 100
• Identify and report any impurity exceeding 0.1%.

Protocol 2: Qualification of a Secondary Standard

To qualify a new batch of material as a secondary (working) standard, its purity must be determined against a primary standard.

1. Objective: To assign a precise purity value to a lot of isoamyl acetoacetate intended for use as a secondary standard.

2. Methodology:

• Use the same GC-FID method as described in Protocol 1.
• Prepare a standard solution of the Primary Reference Standard (e.g., from USP) at ~1.0 mg/mL.
• Prepare the candidate Secondary Standard at the exact same target concentration.
• Inject both solutions alternately (e.g., Primary, Secondary, Secondary, Primary...).

3. Calculation of Potency:

• The potency of the secondary standard is calculated relative to the primary standard. Potency_secondary = (Area_secondary / Area_primary) * (Conc_primary / Conc_secondary) * Potency_primary
• Where Potency_primary is the stated potency on the certificate of the primary standard.

4. Validation: This process should be repeated on different days with freshly prepared solutions to ensure the reproducibility of the assigned value. The final assigned potency should be the average of these determinations, with an associated uncertainty.

Visualization and Workflow

Data Comparison: Hypothetical Analytical Standards

Feature	USP Primary Standard	Certified Commercial Standard	In-House Qualified Secondary Standard
Purity	Stated as 99.9% (Assigned Value)	≥99.5% (GC)	99.7% (Assigned via Protocol 4.2)
Traceability	To USP	To NIST-traceable standards	To USP Primary Standard
Certification	Full USP Monograph	Certificate of Analysis with GC chromatogram	Internal Qualification Report
Intended Use	System calibration, qualification of secondary standards	High-stakes R&D, routine QC	Routine in-process controls, screening
Cost	Highest	Moderate	Lowest (material cost)

Workflow for Standard Selection and Implementation

This diagram outlines the decision-making process for analytical standard management.

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A Comparative Sensory Analysis of Isoamyl Acetoacetate in Modern Flavor Formulations

For researchers, scientists, and professionals in drug and flavor development, the precise characterization and application of flavor compounds are paramount. This guide provides an in-depth comparative sensory analysis of isoamyl acetoacetate, a key contributor to fruity and sweet notes in a variety of consumer products. We will explore its sensory profile in detail, present methodologies for its evaluation, and compare its performance against viable alternatives, supported by established experimental protocols. This document is designed to empower you with the technical insights and practical frameworks necessary to make informed decisions in your formulation challenges.

Introduction to Isoamyl Acetoacetate: A Multifaceted Flavor Compound

Isoamyl acetoacetate (FEMA number 3551) is an ester recognized for its complex and desirable organoleptic properties. It possesses a characteristic ethereal, sweet, and fruity aroma with nuances described as winey, green, and fermented. Its flavor profile is predominantly fruity, with distinct notes of apple, banana, and pear.[1] This unique combination of sensory attributes makes it a valuable ingredient in the flavorist's palette for creating authentic and impactful fruit flavors in beverages, confectionery, baked goods, and dairy products.[2]

However, the dynamic landscape of flavor creation necessitates a thorough understanding of not only the target compound but also its viable alternatives. Factors such as cost, regulatory considerations, and the pursuit of novel sensory experiences drive the need for comparative analysis. This guide will focus on a systematic sensory evaluation of isoamyl acetoacetate against a primary alternative, isoamyl acetate, and other relevant fruity esters.

The Cornerstone of Flavor Evaluation: Sensory Analysis Methodologies

Objective and reproducible sensory analysis is the bedrock of flavor development.[3] It provides a structured approach to quantify and articulate the human perception of flavor, moving beyond subjective preference to a scientific assessment of aromatic and taste attributes.[3] For the comparative evaluation of isoamyl acetoacetate, a combination of discriminative and descriptive sensory techniques is essential.

Discriminative Testing: Is There a Perceptible Difference?

The initial step in comparing flavor compounds is to determine if a sensory difference exists. The Triangle Test is a robust and widely used discriminative method for this purpose.[4][5]

Objective: To determine if a statistically significant sensory difference exists between isoamyl acetoacetate and an alternative flavor compound (e.g., isoamyl acetate) at a specific concentration in a neutral base.

Materials:

• Isoamyl acetoacetate solution (e.g., 10 ppm in deionized water with 5% sucrose)

• Alternative flavor compound solution (e.g., isoamyl acetate at 10 ppm in the same base)

• Identical, odor-free sample cups, coded with random three-digit numbers

• Palate cleansers (e.g., unsalted crackers, deionized water)

• A panel of at least 24-30 trained sensory panelists

• A controlled sensory evaluation environment with neutral lighting and minimal distractions.[6]

Procedure:

• Sample Preparation: Prepare the two flavor solutions to be compared.

• Sample Presentation: For each panelist, present three coded samples. Two of the samples will be identical (either both isoamyl acetoacetate or both the alternative), and one will be the "odd" sample. The order of presentation should be randomized for each panelist (e.g., AAB, ABA, BAA, BBA, BAB, ABB).[4]

• Evaluation: Instruct panelists to evaluate the samples from left to right. Their task is to identify the sample that is different from the other two.

• Data Analysis: The number of correct identifications is tallied. Statistical tables for the triangle test are used to determine if the number of correct judgments is significant at a chosen probability level (typically p < 0.05).

Interpretation of Results: A statistically significant result indicates that a perceptible sensory difference exists between the two compounds at the tested concentration. This justifies proceeding to a more detailed descriptive analysis to characterize the nature of this difference.

Workflow for Triangle Test

Caption: Workflow of the Triangle Test for sensory discrimination.

Descriptive Analysis: Characterizing the Sensory Profile

Once a difference is established, Quantitative Descriptive Analysis (QDA) is employed to create a detailed sensory "fingerprint" of each compound.[7] This method utilizes a trained sensory panel to identify and quantify the intensity of specific sensory attributes.

Objective: To develop a comprehensive sensory profile of isoamyl acetoacetate and its alternatives, quantifying the intensity of key aroma and flavor attributes.

Materials:

• Solutions of isoamyl acetoacetate and alternative compounds at relevant concentrations in a neutral base.

• Reference standards for sensory attributes (e.g., specific fruit purees for "fruity," diluted acetic acid for "sour").

• QDA score sheets with unstructured line scales (typically 15 cm).

• A highly trained sensory panel (8-12 members).

• A dedicated sensory analysis laboratory.

Procedure:

• Lexicon Development: In initial sessions, the panel, guided by a panel leader, develops a consensus vocabulary (lexicon) to describe the sensory attributes of the samples. This ensures all panelists are using the same terms to describe the same sensations.

• Panel Training: Panelists are trained to use the unstructured line scales to rate the intensity of each attribute. Reference standards are used to anchor the scales.

• Sample Evaluation: In individual booths, panelists evaluate the coded samples and rate the intensity of each attribute on the provided score sheets. The order of sample presentation is randomized.

• Data Analysis: The markings on the line scales are converted to numerical data. Statistical analysis (e.g., Analysis of Variance - ANOVA, Principal Component Analysis - PCA) is used to determine significant differences in attribute intensities between samples and to visualize the relationships between the samples and their sensory attributes.

Comparative Sensory Profiles: Isoamyl Acetoacetate vs. Alternatives

While specific quantitative data from a single, direct comparative study is not publicly available, a robust qualitative and semi-quantitative comparison can be constructed from existing literature and industry expertise.

Primary Comparator: Isoamyl Acetate

Isoamyl acetate is a widely used flavor compound with a strong, fruity aroma, most commonly associated with banana and pear. It is a primary component in many artificial banana and pear flavorings.[8]

Sensory Attribute	Isoamyl Acetoacetate	Isoamyl Acetate
Primary Aroma	Ethereal, Sweet, Fruity	Strong, Fruity, Sweet
Key Fruit Notes	Ripe Banana, Pear, Green Apple	Banana, Pear Drop Candy
Nuances	Winey, Fermented, Herbaceous	Slightly Minty, Solvent-like (at high concentrations)
Sweetness	Moderate to High	High
Green/Unripe Notes	Present	Minimal
Complexity	High	Moderate

Analysis of the Comparison:

• Complexity: Isoamyl acetoacetate generally presents a more complex sensory profile than isoamyl acetate. The presence of winey, fermented, and green notes adds layers of sophistication that can be highly desirable in certain applications, such as creating the aroma of a ripe, freshly picked fruit.

• "Candy-like" vs. "Natural" Fruitiness: Isoamyl acetate is often described as having a "candy-like" banana or pear character.[9] In contrast, the profile of isoamyl acetoacetate, with its additional nuances, can be perceived as more representative of a natural, complex fruit flavor.

• Application-Specific Advantages: For a straightforward, high-impact banana or pear flavor in products like chewing gum or hard candies, isoamyl acetate is an excellent and cost-effective choice. For more nuanced applications, such as premium beverages, yogurts, or baked goods where a more authentic fruit profile is desired, isoamyl acetoacetate may be the superior option.

Sensory Profile Comparison

Caption: Relationship diagram of sensory attributes for Isoamyl Acetoacetate and Isoamyl Acetate.

Other Potential Alternatives

Beyond isoamyl acetate, other esters can be considered for imparting fruity notes:

• Ethyl Esters (e.g., Ethyl 2-methylbutanoate, Ethyl Hexanoate): These esters are known to contribute to the aroma of apples and other fruits.[7] They can be used to enhance the fruity character of a flavor blend and may offer different facets of fruitiness compared to isoamyl esters.

• Butyl Acetate: This ester has a sweet, fruity odor reminiscent of bananas and apples. It is more volatile than isoamyl acetate and can provide a strong top note in a flavor profile.

• Isobutyl Acetate: Similar to butyl acetate, it provides a fruity, banana-like aroma and can be used in combination with other esters to create a well-rounded fruit flavor.

The selection of an alternative will depend on the specific target flavor profile, the food matrix, and desired flavor release. A systematic sensory evaluation, as outlined above, is crucial for determining the suitability of any potential substitute.

Conclusion and Future Directions

Isoamyl acetoacetate is a valuable flavor ingredient that offers a complex and nuanced fruity profile. Its sensory characteristics distinguish it from the more linear and candy-like profile of isoamyl acetate, making it particularly suitable for applications requiring a more authentic and sophisticated fruit flavor.

The methodologies of discriminative and descriptive sensory analysis provide a robust framework for the objective comparison of isoamyl acetoacetate with its alternatives. By employing these techniques, flavor chemists and product developers can make data-driven decisions to optimize their formulations and achieve the desired sensory experience for the consumer.

Future research should focus on generating comprehensive quantitative descriptive analysis data for a wider range of fruity esters in various food matrices. This will enable the development of predictive models for flavor performance and facilitate the creation of novel and exciting flavor combinations.

References

• Wikipedia. (n.d.). Isoamyl acetate. Retrieved from [Link]

• National Toxicology Program. (1994). Nomination Background: Isoamyl acetate (CASRN: 123-92-2). U.S. Department of Health and Human Services.

• The Good Scents Company. (n.d.). isoamyl acetoacetate. Retrieved from [Link]

• PubChem. (n.d.). Isoamyl acetoacetate. National Center for Biotechnology Information. Retrieved from [Link]

• Serious Eats. (n.d.). Meet Isoamyl Acetate, the Banana-Flavored Molecule You Love to Hate. Retrieved from [Link]

• FlavorSum. (n.d.). Unlocking Flavor Secrets: Guidelines for Food and Beverage Sensory Analysis. Retrieved from [Link]

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• Reddit. (2023).

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• J-STAGE. (n.d.). Sensory Attributes of Apple Products Enhanced with Reconstituted Ethyl Esters that are Aroma Components of Watercored Apples. Retrieved from [Link]

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• Ciênc. e Nat. (2022). Extraction of aromatic compounds from silver banana peel (Musa sapientum)

• PMC. (2024). Food Flavor Chemistry and Sensory Evaluation. National Center for Biotechnology Information. Retrieved from [Link]

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A Senior Application Scientist's Comparative Guide to Isoamyl Acetoacetate and Other Fruity Esters

Authored for Researchers, Scientists, and Drug Development Professionals

In the vast palette of flavor and fragrance compounds, esters are the vibrant colors, responsible for the characteristic sweet and fruity notes that define many natural and formulated products.[1][2] Among these, isoamyl acetoacetate holds a unique position, offering a complex profile that bridges the gap between simple fruity notes and more nuanced, ethereal characteristics. This guide provides an in-depth comparison of isoamyl acetoacetate with other widely used fruity esters, supported by experimental data and protocols to aid in the selection and application of these versatile molecules.

Introduction to the Ester Palette

Esters are synthesized through the esterification of a carboxylic acid and an alcohol.[1][3] Their structure, defined by the R-COO-R' functional group, dictates their organoleptic and physicochemical properties.[1][4] While many esters share a "fruity" descriptor, the specific alcohol and carboxylic acid moieties impart distinct nuances. This guide will focus on a comparative analysis of isoamyl acetoacetate against three common fruity esters: isoamyl acetate, ethyl acetate, and ethyl butyrate.

• Isoamyl Acetoacetate: A more complex ester with a sweet, ethereal, and fruity profile, often described with notes of ripe banana, green apple, and a hint of wine-like fermentation.[5]

• Isoamyl Acetate: Famously known for its strong banana and pear-like aroma.[6][7][8][9]

• Ethyl Acetate: A widely used solvent with a sweet, ethereal odor, often associated with nail polish remover at high concentrations, but fruity in dilution.[1]

• Ethyl Butyrate: Characterized by a strong pineapple and tutti-frutti aroma.[10][11][12]

Comparative Organoleptic & Physicochemical Properties

The selection of an ester for a specific application is primarily driven by its flavor/aroma profile and its physical properties, which affect its performance in a given matrix.

Organoleptic Profile Comparison

The subtle differences in the aroma and taste of these esters are critical for formulation. The following table summarizes their key sensory attributes.

Ester	Common Descriptors	Odor Type	Flavor Profile	Nuances
Isoamyl Acetoacetate	Sweet, ethereal, fruity, ripe banana, green apple[5]	Ethereal, Fruity	Green Apple, Fruity[5]	Winey, fermented undertones[5]
Isoamyl Acetate	Banana, pear, sweet, solvent-like[6][7]	Fruity	Sweet, banana, green, ripe[6]	Can be heady or solventy at high concentrations[8]
Ethyl Acetate	Sweet, ethereal, fruity, solvent	Ethereal, Fruity	Sweet, fruity	Pungent, nail polish-like at high concentrations
Ethyl Butyrate	Pineapple, tutti-frutti, juicy fruit, sweet[10][12][13]	Fruity	Sweet, pineapple, tropical	Buttery, slightly sour "ripening" notes[11]

Physicochemical Data

An ester's boiling point, solubility, and vapor pressure are critical parameters for its application, influencing its volatility, stability, and compatibility with different solvents and matrices.

Property	Isoamyl Acetoacetate	Isoamyl Acetate	Ethyl Acetate	Ethyl Butyrate
Molecular Formula	C9H16O3	C7H14O2[7]	C4H8O2	C6H12O2
Molar Mass ( g/mol )	172.22[14]	130.19[7]	88.11	116.16
Boiling Point (°C)	222-224[5]	142[7]	77.1	121
Flash Point (°C)	101.67[5]	25[7]	-4	26
Solubility in Water	5708 mg/L (est.)[5]	Slightly soluble (0.3%)[7]	Soluble (8.3 g/100 mL)	Slightly soluble (0.5 g/100 mL)
Refractive Index (@ 20°C)	1.426-1.430[5]	1.402[7]	1.372	1.392

Insight: Isoamyl acetoacetate's higher molecular weight and boiling point compared to the other esters suggest lower volatility and greater substantivity, making it suitable for applications requiring a longer-lasting aroma.[5] Its unique acetoacetate structure also introduces keto-enol tautomerism, which can influence its reactivity and stability.[15]

Synthesis and Analysis: Experimental Protocols

To ensure the quality and purity of these esters, robust synthesis and analytical methods are essential. The following protocols provide a framework for their laboratory-scale preparation and characterization.

Protocol 1: Synthesis of Fruity Esters via Fischer Esterification

Fischer esterification is a classic and reliable method for synthesizing esters from a carboxylic acid and an alcohol using an acid catalyst.[3][16]

Rationale: This method is widely used due to its simplicity and the availability of starting materials. The use of an acid catalyst, such as sulfuric acid, protonates the carbonyl oxygen of the carboxylic acid, making it more electrophilic and susceptible to nucleophilic attack by the alcohol. The reaction is an equilibrium process, and to drive it towards the product, an excess of one reactant (usually the less expensive one) is used, or the water formed is removed.[17]

Step-by-Step Methodology:

• Reactant Setup: In a round-bottom flask, combine the appropriate carboxylic acid (e.g., acetic acid, butyric acid) and alcohol (e.g., isoamyl alcohol, ethanol) in a 1:1.5 molar ratio.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately 2-3% of the total mass of reactants) to the flask while stirring.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for 1-2 hours. The reaction temperature will depend on the boiling point of the alcohol used.

• Work-up: After cooling, transfer the reaction mixture to a separatory funnel.

• Washing: Wash the organic layer sequentially with:

  • Deionized water to remove the excess alcohol and some of the acid catalyst.

  • A 5% sodium bicarbonate solution to neutralize the remaining acid catalyst (vent the funnel frequently to release CO2).[17][18]

  • A saturated sodium chloride solution (brine) to remove residual water.[17]

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent/excess alcohol via rotary evaporation to yield the crude ester.[17]

• Purification (Optional): If necessary, purify the ester by fractional distillation.

Caption: Workflow for the synthesis of fruity esters via Fischer Esterification.

Protocol 2: Quality Control by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds, making it ideal for assessing the purity and identity of synthesized esters.[19]

Rationale: The gas chromatograph separates the components of the sample based on their volatility and interaction with the stationary phase of the column. The mass spectrometer then fragments the eluted compounds and separates the fragments based on their mass-to-charge ratio, providing a unique "fingerprint" for each compound that can be compared to a library for identification.

Step-by-Step Methodology:

• Sample Preparation: Dilute a small amount of the synthesized ester in a suitable solvent (e.g., hexane or ethanol) to a concentration of approximately 0.1-1.0 mg/mL.[20]

• Injection: Inject 1 µL of the prepared sample into the GC-MS system.[20]

• GC Separation:

  • Column: Use a non-polar capillary column (e.g., DB-1 or equivalent).

  • Injector Temperature: Set to 250°C.

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp up to 250°C at a rate of 10°C/minute.

  • Carrier Gas: Helium at a constant flow rate.

• MS Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Detector Temperature: Set to 280°C.

• Data Analysis:

  • Identify the ester peak based on its retention time.

  • Confirm the identity by comparing the obtained mass spectrum with a reference library (e.g., NIST).

  • Assess purity by calculating the peak area percentage of the target ester relative to the total area of all peaks in the chromatogram.

Application-Specific Selection Criteria

Choosing the right ester depends on the desired sensory outcome and the technical requirements of the application.

• For a bold, recognizable banana or pear note in confectionery or beverages, isoamyl acetate is the industry standard.[8][21]

• For a general sweet, fruity top note in fragrances or as a solvent in pharmaceutical formulations, ethyl acetate is a cost-effective choice.[1]

• For a vibrant, tropical pineapple character in juices and desserts, ethyl butyrate is highly effective.[11][12]

• For a more complex, sophisticated fruity profile with sweet, ethereal, and slightly fermented notes in fine fragrances, specialty beverages, or as a novel flavor in drug formulations, isoamyl acetoacetate offers unique advantages.[5][22]

The following diagram illustrates a decision-making process for ester selection.

Caption: A decision logic for selecting an appropriate fruity ester.

Stability Considerations

The stability of esters is crucial for the shelf-life of the final product. Acetoacetate esters, like isoamyl acetoacetate, can be susceptible to hydrolysis and decarboxylation, especially when heated.[23] While the enol form of acetoacetic esters is stabilized by intramolecular hydrogen bonding, the overall stability can be lower than that of simple carboxylate esters.[15] It is recommended to store isoamyl acetoacetate in a cool, dry place away from direct heat and sunlight.[22] Studies have shown that deproteinized plasma samples containing acetoacetate are stable for up to 60 days when stored at -80°C, suggesting that degradation is a significant consideration under less stringent conditions.[24]

Conclusion

Isoamyl acetoacetate is a valuable flavor and fragrance compound that offers a unique and complex fruity profile distinct from more common esters like isoamyl acetate and ethyl butyrate. Its higher boiling point and ethereal character make it a compelling choice for applications requiring a sophisticated and long-lasting aroma. However, its potential for lower stability compared to simpler esters necessitates careful consideration during formulation and storage. By understanding the comparative properties and utilizing robust analytical methods, researchers and developers can effectively harness the potential of isoamyl acetoacetate and other fruity esters to create innovative and appealing products.

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• PerfumersWorld. (n.d.). Ethyl Butyrate. Retrieved from [Link]

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• Taylor & Francis Online. (n.d.). Volatile, Taste Components, and Sensory Characteristics of Commercial Brand Oyster Sauces: Comparisons and Relationships. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). 5.310 (F19) Fischer Esterification Lab Manual. Retrieved from [Link]

• ResearchGate. (2025, August 6). The storage stability and concentration of acetoacetate differs between blood fractions. Retrieved from [Link]

• Science Ready. (n.d.). Esters: Structure, Nomenclature and Properties – HSC Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2020, June 29). 5: Synthesis of Isopentyl Acetate (Experiment). Retrieved from [Link]

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• The Good Scents Company. (n.d.). ethyl butyrate, 105-54-4. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS. Retrieved from [Link]

• MDPI. (n.d.). Genetic Modulation of ATF1 in Saccharomyces cerevisiae for Enhanced Acetate Ester Production and Flavor Profile in a Sour Meat Model System. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). The molecular biology of fruity and floral aromas in beer and other alcoholic beverages. Retrieved from [Link]

• Quora. (2021, February 25). Why is the enol form of acetoacetic ester more stable than its keto form?. Retrieved from [Link]

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• Dr. Hubbard UGA Chemistry. (2020, July 3). CHEM 2212L Experiment 7 - Fischer Esterification [Video]. YouTube. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• The Fragrance Conservatory. (n.d.). Ethyl butyrate. Retrieved from [Link]

• American Institute of Physics. (n.d.). Analysis Of Flavor Compounds By GC/MS After Liquid- Liquid Extraction From Fruit Juices. Retrieved from [Link]

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• Ernesto Brunet Romero. (2012, October 23). Preparation of Isoamyl acetate (banana taste). Learn Organic Chemistry with me [Video]. YouTube. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019, August 25). 11.10 Acetoacetic Ester Synthesis [Video]. YouTube. Retrieved from [Link]

• FlavorActiV. (n.d.). Ethyl Butyrate Flavour Standard | Sensory Training. Retrieved from [Link]

• PubMed. (2014, June 10). The storage stability and concentration of acetoacetate differs between blood fractions. Retrieved from [Link]

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A Senior Application Scientist's Guide to Cross-Reactivity Studies Involving Isoamyl Acetoacetate

For researchers, scientists, and drug development professionals, understanding the specificity of an analyte is paramount. This guide provides an in-depth technical comparison of methodologies for assessing the cross-reactivity of isoamyl acetoacetate, a compound of interest in flavor, fragrance, and potentially other industrial and biological applications. We will explore the nuances of experimental design, present illustrative data, and offer insights into the interpretation of results, empowering you to conduct robust and reliable cross-reactivity studies.

The Significance of Cross-Reactivity for Isoamyl Acetoacetate

Isoamyl acetoacetate (3-methylbutyl 3-oxobutanoate) is an ester possessing a sweet, fruity, and wine-like aroma, lending to its use in the food and fragrance industries[1]. Its structure, featuring a ketone and an ester functional group, presents a potential for cross-reactivity in various analytical and biological assays. Understanding these off-target interactions is critical for:

• Analytical Accuracy: Ensuring that the quantification of isoamyl acetoacetate is not skewed by the presence of structurally similar molecules in a complex matrix.

• Biological Specificity: In toxicological or metabolic studies, it is crucial to ascertain that any observed biological effect is due to isoamyl acetoacetate itself and not a structurally related compound.

• Quality Control: For industrial applications, confirming the purity and identity of isoamyl acetoacetate requires methods that can distinguish it from potential contaminants or byproducts.

This guide will focus on two primary analytical platforms for assessing cross-reactivity: competitive immunoassays and gas chromatography-mass spectrometry (GC-MS).

Designing a Cross-Reactivity Study: A Tale of Two Methods

The selection of an analytical method for cross-reactivity studies is a critical decision driven by the intended application, required sensitivity, and the nature of the potential cross-reactants.

Immunoassays are powerful tools for the rapid screening of a large number of samples[2][3]. For small molecules like isoamyl acetoacetate, a competitive immunoassay is the format of choice[4][5]. In this setup, the analyte in the sample competes with a labeled version of the analyte for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the analyte in the sample.

Rationale for Experimental Design:

The core of a cross-reactivity study using an immunoassay is to challenge the assay with a panel of compounds that are structurally similar to isoamyl acetoacetate. The degree to which these compounds can displace the labeled analyte from the antibody determines their percentage of cross-reactivity.

Experimental Workflow: Competitive Immunoassay

Caption: Workflow for a competitive immunoassay to determine cross-reactivity.

Gas chromatography-mass spectrometry (GC-MS) is a highly specific and sensitive technique ideal for the identification and quantification of volatile and semi-volatile compounds[6][7]. It separates compounds based on their physicochemical properties and then identifies them based on their unique mass fragmentation patterns.

Rationale for Experimental Design:

In a GC-MS cross-reactivity study, the goal is to determine if potential cross-reactants co-elute with isoamyl acetoacetate and, if so, whether their mass spectra can be distinguished. This method provides definitive evidence of interference.

Experimental Workflow: GC-MS Analysis

Caption: Workflow for GC-MS analysis of potential cross-reactivity.

Comparative Experimental Data: A Hypothetical Case Study

To illustrate the outcomes of these studies, we present hypothetical data for a panel of compounds structurally related to isoamyl acetoacetate.

Panel of Potential Cross-Reactants:

• Isobutyl acetoacetate: A close structural analog with a slightly shorter alkyl chain.

• Ethyl acetoacetate: A common and structurally similar beta-keto ester.

• Isoamyl acetate: Shares the isoamyl ester group but lacks the ketone.

• Acetoacetic acid: The parent acid of the acetoacetate esters.

• Isoamyl alcohol: The parent alcohol of isoamyl acetoacetate.

Table 1: Competitive Immunoassay Cross-Reactivity Data

Compound	IC50 (ng/mL)	% Cross-Reactivity
Isoamyl acetoacetate	12.5	100%
Isobutyl acetoacetate	156.3	8.0%
Ethyl acetoacetate	833.3	1.5%
Isoamyl acetate	> 10,000	< 0.1%
Acetoacetic acid	> 10,000	< 0.1%
Isoamyl alcohol	> 10,000	< 0.1%

% Cross-Reactivity = (IC50 of Isoamyl Acetoacetate / IC50 of Test Compound) x 100

Interpretation of Immunoassay Data:

The hypothetical data suggests that an antibody raised against isoamyl acetoacetate exhibits high specificity. Significant cross-reactivity is only observed with isobutyl acetoacetate, which is structurally very similar. This level of cross-reactivity would need to be considered if isobutyl acetoacetate is expected to be present in samples.

Table 2: GC-MS Retention Times and Key Mass Fragments

Compound	Retention Time (min)	Key Mass Fragments (m/z)	Potential for Interference
Isoamyl acetoacetate	8.45	115, 87, 71, 43	-
Isobutyl acetoacetate	8.12	101, 87, 57, 43	Low (baseline separated)
Ethyl acetoacetate	6.23	88, 70, 43	Low (well separated)
Isoamyl acetate	7.98	70, 55, 43	Moderate (close elution)
Acetoacetic acid	5.50 (as TMS derivative)	147, 117, 73	Low (well separated)
Isoamyl alcohol	5.85	70, 55, 41	Low (well separated)

Interpretation of GC-MS Data:

The GC-MS data indicates that most of the potential cross-reactants are well-separated chromatographically from isoamyl acetoacetate. Isoamyl acetate elutes closely, but its mass spectrum is distinct, allowing for deconvolution if necessary. This highlights the high specificity of the GC-MS method.

Detailed Experimental Protocols

Protocol 1: Competitive ELISA for Isoamyl Acetoacetate

• Plate Coating: Coat a 96-well microplate with an anti-isoamyl acetoacetate antibody (e.g., 1-5 µg/mL in carbonate-bicarbonate buffer, pH 9.6) overnight at 4°C.

• Washing: Wash the plate three times with wash buffer (e.g., PBS with 0.05% Tween 20).

• Blocking: Block non-specific binding sites with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Washing: Repeat the wash step.

• Competitive Reaction: Add 50 µL of standard or sample and 50 µL of enzyme-conjugated isoamyl acetoacetate to each well. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step.

• Substrate Addition: Add 100 µL of a suitable substrate (e.g., TMB for HRP conjugate) and incubate in the dark until color develops.

• Stopping the Reaction: Add 50 µL of stop solution (e.g., 2N H₂SO₄).

• Data Acquisition: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

• Analysis: Plot a standard curve and determine the IC50 values for isoamyl acetoacetate and all test compounds.

Protocol 2: GC-MS Analysis of Isoamyl Acetoacetate

• Sample Preparation: Prepare a stock solution of isoamyl acetoacetate and each potential cross-reactant in a suitable solvent (e.g., methanol). Create a mixed standard solution. For matrix effects, spike the mixed standard into a blank matrix (e.g., a fragrance-free lotion base).

• GC-MS Conditions:

  • Column: Use a mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injection: 1 µL splitless injection at 250°C.

  • Oven Program: Start at 50°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer Conditions:

  • Ionization: Electron ionization (EI) at 70 eV.

  • Scan Range: 40-300 m/z.

• Data Analysis:

  • Identify the retention time of isoamyl acetoacetate from a pure standard injection.

  • In the mixed sample, examine the chromatogram for peaks at the same retention time.

  • Compare the mass spectra of any co-eluting peaks with the library spectrum of isoamyl acetoacetate.

Conclusion: Choosing the Right Tool for the Job

The choice between an immunoassay and GC-MS for cross-reactivity studies of isoamyl acetoacetate depends on the specific research question.

• Immunoassays are ideal for high-throughput screening and for applications where a rapid assessment of specificity against a large panel of compounds is needed. However, they are susceptible to interference from closely related structures.

• GC-MS provides unparalleled specificity and is the gold standard for confirming the identity of an analyte and for resolving interferences identified by other methods. It is the preferred method for root-cause analysis and for applications requiring the highest degree of confidence.

A comprehensive approach often involves using both techniques: an immunoassay for initial screening and GC-MS for confirmation and detailed investigation of any observed cross-reactivity. By understanding the principles and applying the rigorous experimental designs outlined in this guide, researchers can confidently characterize the cross-reactivity profile of isoamyl acetoacetate and ensure the accuracy and reliability of their results.

References

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• Quanterix. (2022). Types Of Immunoassay - And When To Use Them. Quanterix. Retrieved from [Link]

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• UK NEQAS IIA. (2024). Principles of Immunoassays. UK NEQAS IIA. Retrieved from [Link]

• Wiley. (n.d.). Food, Flavors, Fragrances, and Related Compounds: GC-MS Library. Wiley. Retrieved from [Link]

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A Comparative Guide to the Synthetic Validation of Isoamyl Acetoacetate

For researchers and professionals in drug development and organic synthesis, the efficient and reliable production of key intermediates is paramount. Isoamyl acetoacetate, a versatile β-keto ester, serves as a crucial building block in the synthesis of a variety of more complex molecules. Its characteristic keto-enol tautomerism allows for diverse reactivity, making it a valuable synthon. This guide provides an in-depth comparison of two primary synthetic protocols for isoamyl acetoacetate, offering detailed experimental procedures, validation data, and a critical evaluation of their respective merits and drawbacks.

Introduction to Isoamyl Acetoacetate

Isoamyl acetoacetate (3-methylbutyl 3-oxobutanoate) is an organic compound featuring both a ketone and an ester functional group. This structure enables it to undergo a wide range of chemical transformations, including alkylations and acylations at the α-carbon, making it a staple in C-C bond formation reactions. It is used in the synthesis of pharmaceuticals, fragrances with sweet, fruity notes, and other specialty chemicals. The selection of a synthetic route depends on factors such as scale, available starting materials, safety infrastructure, and desired purity.

We will explore two common and validated methods for its synthesis:

• Transesterification of Ethyl Acetoacetate: An equilibrium-driven process that is well-suited for standard laboratory settings.

• Acylation with Diketene: A rapid and high-yielding but more hazardous alternative requiring specialized handling.

Protocol 1: Synthesis via Transesterification of Ethyl Acetoacetate

This method represents a classic, reliable approach for synthesizing higher-order β-keto esters from the readily available ethyl acetoacetate.

Principle and Mechanistic Rationale

Transesterification is an equilibrium process where the alkoxy group of an ester is exchanged with that of an alcohol.[1] The reaction between ethyl acetoacetate and isoamyl alcohol is typically catalyzed by an acid, such as boric acid or p-toluenesulfonic acid.[2][3]

The core principle guiding this protocol is Le Châtelier's principle. To drive the equilibrium towards the formation of isoamyl acetoacetate, the ethanol byproduct, which has a lower boiling point (78 °C) than all other components, is continuously removed from the reaction mixture by distillation.[4] Using an excess of the less volatile, higher-boiling isoamyl alcohol (b.p. 131 °C) also helps to shift the equilibrium favorably.[5]

Detailed Experimental Protocol

Materials:

• Ethyl acetoacetate (≥99%, density: 1.029 g/mL)[6][7]

• Isoamyl alcohol (3-methyl-1-butanol, ≥98%, density: 0.809 g/mL)

• Boric acid (H₃BO₃) or p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Toluene (for Dean-Stark, optional)

Equipment:

• Round-bottom flask (250 mL)

• Distillation head with condenser (fractional distillation setup recommended)

• Heating mantle with stirrer

• Separatory funnel (250 mL)

• Apparatus for vacuum distillation

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add isoamyl alcohol (66.1 g, 0.75 mol, 81.7 mL) and ethyl acetoacetate (65.1 g, 0.5 mol, 63.3 mL).

• Catalyst Addition: Add the acid catalyst, for example, boric acid (1.55 g, 25 mmol, 5 mol%).

• Reaction and Distillation: Assemble a fractional distillation apparatus on top of the flask. Heat the mixture to a gentle reflux (approx. 120-130 °C). Ethanol will begin to distill off as the lowest boiling component. Continue heating and collecting the distillate until ethanol is no longer produced (typically 4-6 hours). The reaction temperature will gradually rise as the concentration of ethanol decreases.

• Work-up and Neutralization: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution to neutralize the acid catalyst (vent frequently to release CO₂ pressure), and finally 50 mL of brine.

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and purify the crude product by vacuum distillation. The boiling point of isoamyl acetoacetate is reported as 89-91 °C at 6 mmHg. Collect the fraction boiling within the expected range.

Workflow: Transesterification

Caption: Experimental workflow for isoamyl acetoacetate synthesis via transesterification.

Self-Validating System: Product Characterization

The identity and purity of the final product must be rigorously confirmed.

• ¹H NMR (CDCl₃): The spectrum is expected to show characteristic peaks for the isoamyl group: a triplet around 4.1 ppm (-O-CH₂-), a multiplet around 1.7 ppm (-CH₂-CH(CH₃)₂), a multiplet around 1.5 ppm (-CH(CH₃)₂), and a doublet around 0.9 ppm (-CH(CH₃)₂). The acetyl group protons will appear as a singlet around 2.2 ppm (CH₃-C=O), and the active methylene protons will be a singlet around 3.4 ppm (-C(=O)-CH₂-C(=O)-). The presence of a smaller, broad peak for the enol vinyl proton may also be observed.

• ¹³C NMR (CDCl₃): Key signals should include the ester carbonyl (~200-202 ppm), the ketone carbonyl (~167-168 ppm), the ester-linked methylene carbon (-O-CH₂) around 65 ppm, and the active methylene carbon (-COCH₂CO-) around 50 ppm.

• FTIR (Neat): The spectrum will show two distinct, strong carbonyl (C=O) stretching bands characteristic of β-keto esters: one for the ketone (~1720 cm⁻¹) and one for the ester (~1745 cm⁻¹). If a significant amount of the enol tautomer is present, a broad O-H stretch (~3200-2800 cm⁻¹) and a conjugated C=O stretch (~1650 cm⁻¹) may be visible.[8]

• GC-MS: Gas chromatography can confirm purity by showing a single major peak. The mass spectrum will show a molecular ion peak (m/z = 172) and characteristic fragmentation patterns, including loss of the isoamyloxy group or fragments corresponding to the acetyl group.

Protocol 2: Synthesis via Acylation with Diketene

This protocol offers a more direct and often higher-yielding route but involves the use of diketene, a highly reactive and hazardous reagent.

Principle and Mechanistic Rationale

Diketene is a reactive lactone that serves as a synthetic equivalent for acetoacetic acid. Alcohols, acting as nucleophiles, attack the carbonyl group of the β-lactone ring, leading to ring-opening and the formation of the corresponding acetoacetate ester. This reaction is typically exothermic and often proceeds without a catalyst, although mild bases can sometimes be used. The reaction is essentially irreversible, which leads to high conversion rates.

Crucial Safety Note: Diketene is highly toxic, flammable, and a potent lachrymator. It reacts violently with acids and bases and can polymerize explosively.[9][10][11] This procedure must be performed in a well-ventilated fume hood by trained personnel with appropriate personal protective equipment (PPE), including a face shield and resistant gloves.[11]

Detailed Experimental Protocol

Materials:

• Isoamyl alcohol (3-methyl-1-butanol, ≥98%, dried over molecular sieves)

• Diketene (stabilized, ≥98%)

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Three-neck round-bottom flask (250 mL)

• Dropping funnel

• Thermometer

• Magnetic stirrer and stir bar

• Inert gas line (Nitrogen or Argon)

• Ice-water bath

• Apparatus for vacuum distillation

Procedure:

• Reaction Setup: Assemble a dry, three-neck flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and an inert gas inlet. Place the flask in an ice-water bath.

• Charge Alcohol: Add dry isoamyl alcohol (44.1 g, 0.5 mol, 54.5 mL) to the flask and begin stirring under a positive pressure of nitrogen. Cool the alcohol to 0-5 °C.

• Diketene Addition: Charge the dropping funnel with diketene (42.0 g, 0.5 mol). Add the diketene dropwise to the cold, stirred isoamyl alcohol over a period of 1-2 hours. It is critical to maintain the internal reaction temperature below 10 °C to prevent uncontrolled polymerization or side reactions.

• Reaction Completion: After the addition is complete, allow the mixture to stir at 0-5 °C for another hour, then let it slowly warm to room temperature and stir for an additional 2-3 hours.

• Work-up: The reaction is often clean enough to proceed directly to purification. No aqueous work-up is typically necessary or advisable due to the reactivity of any unreacted diketene.

• Purification: Purify the crude product directly by vacuum distillation. A small forerun of unreacted isoamyl alcohol may be collected before the main fraction of isoamyl acetoacetate (b.p. 89-91 °C @ 6 mmHg).

Workflow: Diketene Acylation

Caption: Experimental workflow for isoamyl acetoacetate synthesis via diketene acylation.

Self-Validating System: Product Characterization

The analytical validation methods (¹H NMR, ¹³C NMR, FTIR, GC-MS) are identical to those described in Protocol 1 and should be used to confirm the structure and purity of the distilled product.

Performance Comparison of Synthesis Protocols

The choice between these two protocols involves a trade-off between safety, efficiency, and operational simplicity.

Parameter	Protocol 1: Transesterification	Protocol 2: Diketene Acylation
Yield	Moderate to Good (typically 60-80%, equilibrium limited)	Very Good to Excellent (often >90%, irreversible reaction)
Purity	Good after distillation; may contain unreacted starting alcohol.	Excellent after distillation; very clean reaction profile.
Reaction Time	Longer (4-8 hours)	Shorter (3-5 hours)
Safety	Safer. Uses common lab reagents. Main hazards are handling acid catalyst and heated liquids.	Significantly More Hazardous. Diketene is highly toxic, flammable, and reactive.[9][10] Requires stringent controls.
Cost-Effectiveness	High. Uses inexpensive, bulk starting materials (ethyl acetoacetate, isoamyl alcohol).	Moderate. Diketene is a more expensive and specialized reagent.
Atom Economy	Moderate. Produces ethanol as a stoichiometric byproduct.	Excellent. It is an addition reaction with 100% theoretical atom economy.
Ease of Purification	Requires aqueous work-up to remove catalyst before distillation.	Simpler; direct distillation of the crude reaction mixture is often possible.

Conclusion and Recommendations

Both protocols are viable and validated methods for the synthesis of isoamyl acetoacetate. The optimal choice is highly dependent on the context of the laboratory and the goals of the synthesis.

• Protocol 1 (Transesterification) is the recommended method for most academic and standard research laboratories. Its primary advantages are its high degree of safety and its reliance on common, inexpensive reagents. While the yield is limited by equilibrium, it is often sufficient for lab-scale synthesis, and the procedure reinforces fundamental chemical principles like Le Châtelier's principle.

• Protocol 2 (Diketene Acylation) is better suited for industrial settings or specialized synthesis labs with robust engineering controls and experience in handling hazardous materials. Its superior atom economy, higher yield, and simpler purification make it attractive for larger-scale production where efficiency is critical. However, the significant hazards associated with diketene cannot be overstated and must be the primary consideration.

Ultimately, successful synthesis requires not just following a procedure, but understanding the causality behind each step. By carefully considering the principles of reactivity, equilibrium, and safety, researchers can confidently select and execute the protocol that best fits their needs to produce high-purity isoamyl acetoacetate for their downstream applications.

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comparative analysis of isoamyl acetoacetate synthesis catalysts

An Expert's Comparative Guide to Catalysts in Isoamyl Acetoacetate Synthesis

For researchers and professionals in drug development and fine chemical synthesis, the efficient production of flavor and fragrance esters like isoamyl acetoacetate is a subject of continuous optimization. The choice of catalyst is paramount, directly influencing reaction kinetics, product yield, purity, and the overall sustainability of the process. This guide provides an in-depth comparative analysis of the primary catalytic systems used for the synthesis of isoamyl acetoacetate, supported by experimental data and field-proven insights.

Introduction: The Synthesis of Isoamyl Acetoacetate

Isoamyl acetoacetate is a valuable organic compound, recognized for its pleasant, fruity aroma reminiscent of bananas and pears.[1] This characteristic makes it a significant component in the food, fragrance, and pharmaceutical industries.[1][2] The primary route for its synthesis is the esterification of isoamyl alcohol with an acetoacetic acid derivative, typically via transesterification with ethyl acetoacetate or direct esterification.

The core reaction is an equilibrium process. To achieve high yields efficiently, a catalyst is essential to accelerate the rate of reaction. The landscape of catalysts for this synthesis is diverse, spanning from traditional liquid acids to advanced solid acids and biocatalysts.

Catalyst Classification and Mechanistic Overview

The catalysts employed for isoamyl acetoacetate synthesis can be broadly categorized into three families, each with a distinct mechanism and operational paradigm.

• Homogeneous Acid Catalysts: These are soluble acids that operate in the same phase as the reactants.

• Heterogeneous Solid Acid Catalysts: These are insoluble solids that provide acidic sites on their surface, allowing for easy separation from the reaction mixture.

• Biocatalysts (Enzymes): These are typically immobilized enzymes, most often lipases, that offer high specificity under mild conditions.

Below is a general workflow for evaluating and comparing these catalyst systems.

Caption: General experimental workflow for isoamyl acetoacetate synthesis and catalyst comparison.

Comparative Analysis of Catalyst Performance

The selection of a catalyst requires a trade-off between activity, selectivity, cost, safety, and environmental impact. This section dissects the performance of each catalyst class.

Homogeneous Acid Catalysts (e.g., H₂SO₄, H₃PO₄)

These are the conventional workhorses for esterification. Brønsted acids like sulfuric acid and phosphoric acid catalyze the reaction by protonating the carbonyl oxygen of the acyl donor, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by isoamyl alcohol.[3]

Mechanism of Action:

Caption: Simplified mechanism for general acid-catalyzed esterification.

Performance & Drawbacks: Homogeneous catalysts are known for their high activity. However, they suffer from significant drawbacks. They are highly corrosive, posing challenges for equipment longevity.[1] Furthermore, separating the catalyst from the product stream is difficult, requiring neutralization steps that generate substantial aqueous waste, complicating purification and increasing environmental impact.[1][4]

Heterogeneous Solid Acid Catalysts (e.g., Amberlyst-15, Zeolites)

To overcome the issues of homogeneous catalysts, solid acid catalysts have been developed. These materials, which include ion-exchange resins like Amberlyst-15 and zeolites, provide acidic sites on a solid support.[4][5] This heterogeneity simplifies catalyst removal—often by simple filtration—and enables catalyst recycling, aligning with the principles of green chemistry.

Mechanism of Action: The mechanism is analogous to homogeneous catalysis, but the protonation occurs on the catalyst's surface. The efficiency is often linked to the number of accessible acid sites and the porous structure of the catalyst, which can sometimes introduce diffusion limitations.[5][6]

Performance & Advantages: Solid acids offer a significant operational advantage. For instance, using an acidic ion-exchange resin in a catalytic distillation setup can yield isoamyl acetoacetate with a concentration exceeding 98%.[1] Similarly, Amberlyst-15 is a robust and commonly used catalyst for ester synthesis.[3] While generally less active on a weight basis than sulfuric acid, their reusability and reduced environmental footprint often make them a superior choice for industrial applications.[5][6] A recent innovation involves using ball-milled seashells, a nano-biocomposite, which achieved a 91% yield under optimized, solvent-free conditions.[7]

Biocatalysts (e.g., Immobilized Lipases)

Enzymatic synthesis represents a paradigm shift towards greener and more selective chemical production.[8] Lipases, particularly those immobilized on a solid support like Novozym 435 (from Candida antarctica), are highly effective for esterification under mild conditions.[8][9]

Mechanism of Action: Lipase-catalyzed esterification involves a two-step "ping-pong" mechanism. First, the acyl donor acylates a serine residue in the enzyme's active site, forming an acyl-enzyme intermediate. Second, this intermediate reacts with the alcohol (isoamyl alcohol) to release the ester and regenerate the free enzyme.

Caption: Simplified "ping-pong" mechanism for lipase-catalyzed ester synthesis.

Performance & Advantages: The primary advantages of biocatalysis are exceptionally mild reaction conditions (often near room temperature), high product specificity (reducing by-product formation), and the production of esters often labeled as 'natural'.[9] Yields can be high; for example, immobilized lipase from Rhizomucor miehei has achieved yields over 80%.[2][10] A key consideration is the choice of acyl donor; acetic anhydride is often superior to acetic acid, which can cause enzyme denaturation and inhibition.[9] The main limitations are the higher cost of enzymes and their sensitivity to temperature and pH.

Quantitative Performance Comparison

The table below summarizes key performance metrics for representative catalysts from each class based on data from published studies.

Catalyst Type	Catalyst Example	Yield (%)	Temperature (°C)	Time (h)	Catalyst Reusability	Key Advantages
Homogeneous Acid	Sulfuric Acid (H₂SO₄)	High	150-160 (reflux)	1-1.25	No	High activity, low cost
Heterogeneous Solid Acid	Acidic Ion Exchange Resin	>98[1]	80-120[1]	Varies	Yes	Easy separation, reusable, non-corrosive
Heterogeneous Solid Acid	Amberlyst-15	~70-90	150-160 (reflux)[3]	1-1.25[3]	Yes	Commercially available, robust, well-characterized
Heterogeneous Biocomposite	Ball-milled Seashells	91[7]	98[7]	3.65[7]	Yes	Green, inexpensive, derived from natural sources
Biocatalyst (Enzyme)	Immobilized Lipase	>80[2][10]	30-50	6-24	Yes (up to 10 times)[10]	Mild conditions, high selectivity, "natural" product

Experimental Protocols

Herein are representative, step-by-step protocols for the synthesis of isoamyl acetoacetate (or a closely related ester, isoamyl acetate, for which detailed protocols are available and directly adaptable) using catalysts from each class.

Protocol 1: Synthesis using a Solid Acid Catalyst (Amberlyst-15)

This protocol is adapted from a standard procedure for isoamyl acetate synthesis.[3]

• Reactant Charging: To a 5-mL conical vial equipped with a magnetic spin vane, add 1.0 mL of isoamyl alcohol and 1.5 mL of ethyl acetoacetate.

• Catalyst Addition: Add 0.2 grams of Amberlyst-15 resin to the vial.

• Reaction Setup: Attach a water-cooled condenser to the vial. Heat the mixture to reflux (approximately 150–160 °C) using a heating mantle or aluminum block.

• Reaction: Maintain the reflux for 60-75 minutes with continuous stirring.

• Cooling and Catalyst Removal: Allow the apparatus to cool to room temperature. Remove the Amberlyst-15 resin by filtration or careful decantation.

• Workup: Transfer the liquid to a separatory funnel. Wash the organic layer sequentially with 1.0 mL of 5% aqueous sodium bicarbonate solution (repeat three times to neutralize any acidic residue; vent frequently) and then with 1.0 mL of brine.

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate. Decant the dried liquid into a clean, tared vial and isolate the product, typically via distillation if high purity is required.

Protocol 2: Synthesis using a Homogeneous Acid Catalyst (Sulfuric Acid)

This protocol follows the same procedure as Protocol 1, with a modification in the catalyst.[3]

• Catalyst Substitution: In Step 2 of Protocol 1, instead of adding Amberlyst-15, carefully add 2-3 drops of concentrated sulfuric acid.

• Workup Caution: The neutralization wash in Step 6 is especially critical in this protocol to completely remove the corrosive sulfuric acid catalyst.

Protocol 3: Synthesis using an Immobilized Lipase Catalyst

This protocol is a generalized procedure based on solvent-free enzymatic synthesis.[9]

• Reactant Charging: In a 100-mL Erlenmeyer flask, combine appropriate molar ratios of isoamyl alcohol and an acyl donor (e.g., acetic anhydride, which is often preferred over acetic acid for enzymatic reactions).[9]

• Catalyst Addition: Add the immobilized lipase (e.g., Novozym 435) to the reaction mixture. The amount will depend on the specific activity of the enzyme.

• Reaction: Place the flask in an incubator shaker set to a mild temperature (e.g., 40-50 °C) and constant agitation (e.g., 150 rpm) for a predetermined duration (e.g., 6-24 hours).

• Monitoring: Periodically withdraw small samples to monitor the reaction progress by gas chromatography (GC).

• Catalyst Recovery: Once the reaction reaches completion, recover the immobilized enzyme by simple filtration. The enzyme can be washed with a suitable solvent and dried for reuse.

• Product Isolation: The remaining reaction mixture contains the product and unreacted substrates. The product can be purified via vacuum distillation.

Conclusion and Catalyst Selection Guide

The optimal catalyst for isoamyl acetoacetate synthesis is contingent on the specific application's priorities.

• For rapid, small-scale laboratory synthesis where cost is a primary driver and waste disposal is manageable, traditional homogeneous acid catalysts like sulfuric acid remain a viable, albeit environmentally taxing, option.

• For industrial-scale production and processes prioritizing green chemistry , heterogeneous solid acid catalysts such as Amberlyst-15 or other ion-exchange resins offer the best balance of activity, reusability, and operational simplicity.[1][4] They eliminate corrosive waste streams and simplify product purification.

• For applications in the food and high-value fragrance industries where a "natural" label is desired and process mildness is critical, immobilized lipases are the undisputed choice.[8][9] Despite higher initial costs, their high selectivity and gentle operating conditions provide significant advantages for producing high-purity, premium-grade esters.

The continuous development of novel catalysts, such as the seashell-derived biocomposite, signals a promising future for more sustainable and efficient ester synthesis.[7] Researchers and process chemists are encouraged to evaluate these diverse options to best align with their economic, environmental, and product quality objectives.

References

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• MDPI. (n.d.). Advancements in the Research on the Preparation of Isoamyl Acetate Catalyzed by Immobilized Lipase. Retrieved from [Link]

• Universiti Sains Malaysia. (n.d.). Process Modelling of Isoamyl Acetate Synthesis Catalysed by Lipase from Candida antarctica in a Solvent-free System. Retrieved from [Link]

• Google Patents. (n.d.). CN1332925C - New technique for synthesizing isoamyl acetate.

• Nature. (2023). Optimization of green and environmentally-benign synthesis of isoamyl acetate in the presence of ball-milled seashells by respon. Scientific Reports. Retrieved from [Link]

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• ACS Publications. (2022). Transesterification of Isoamyl Acetate: An Experiment in Green Organic Chemistry. Journal of Chemical Education. Retrieved from [Link]

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• Journal of Universitas Airlangga. (n.d.). Semi-empirical Study of Acetic Acid Esterification and Methyl Ester Transesterification Reactions with Nafion Catalyst using PM7. Retrieved from [Link]

• CBSE Academic. (n.d.). Chemistry (Class XII). Retrieved from [Link]

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A Comparative Guide to Isoamyl Acetoacetate and Isoamyl Isovalerate in Fragrance Applications

In the intricate world of fragrance formulation, the selection of individual aroma chemicals is paramount to achieving a desired olfactory profile and ensuring product performance. Among the vast palette of fruity esters, isoamyl acetoacetate and isoamyl isovalerate are two molecules that, while sharing a common isoamyl alcohol precursor, offer distinct characteristics that merit a detailed comparative analysis. This guide provides an in-depth examination of their chemical properties, olfactory profiles, and performance in various fragrance applications, supported by established analytical methodologies.

Introduction to the Molecules: A Tale of Two Esters

Isoamyl Acetoacetate (3-methylbutyl 3-oxobutanoate) is a keto-ester that presents a unique combination of fruity and ethereal notes. Its chemical structure, featuring a beta-keto group, contributes to its distinct odor profile and chemical reactivity.

Isoamyl Isovalerate (3-methylbutyl 3-methylbutanoate), also known as isopentyl isovalerate, is a more straightforward ester derived from isoamyl alcohol and isovaleric acid.[1] It is widely recognized for its characteristic fruity aroma, often associated with apples and bananas.[1]

Chemical and Physical Properties: The Foundation of Performance

A thorough understanding of the physicochemical properties of these molecules is crucial for predicting their behavior in fragrance formulations. The following table summarizes key parameters for both compounds.

Property	Isoamyl Acetoacetate	Isoamyl Isovalerate
Chemical Formula	C9H16O3	C10H20O2
Molecular Weight	172.22 g/mol	172.26 g/mol [1]
Boiling Point	222-224 °C @ 760 mmHg[2]	190-191 °C @ 760 mmHg
Vapor Pressure	0.167 mmHg @ 25 °C (est.)[2]	~0.83 mmHg @ 25 °C (est.)
Flash Point	101.67 °C[2]	~71 °C
logP (o/w)	1.740 (est.)[2]	3.5
Solubility	Soluble in alcohol and oils.[2]	Soluble in most fixed oils, slightly soluble in propylene glycol, insoluble in water.

The lower boiling point and higher estimated vapor pressure of isoamyl isovalerate suggest a greater volatility compared to isoamyl acetoacetate. This has significant implications for its use as a top note in fragrance compositions. Conversely, the higher boiling point and lower vapor pressure of isoamyl acetoacetate indicate lower volatility and potentially greater longevity on a substrate.

Olfactory Profile: A Symphony of Fruity Nuances

The perceived scent of a fragrance ingredient is its most critical attribute. While both molecules fall under the broad category of "fruity," their specific odor characteristics are distinct.

Isoamyl Acetoacetate is often described as having a complex aroma with the following facets:

• Top Notes: A pleasant, sweet, and fruity initial impression.[2]

• Heart Notes: Ethereal and wine-like characteristics with green undertones.[2]

• Base Notes: A subtle fermented quality can emerge in the dry-down.[2]

• Overall Impression: A sophisticated and multi-faceted fruity note, reminiscent of ripe banana with ethereal nuances.[2]

Isoamyl Isovalerate presents a more direct and recognizable fruity profile:

• Top Notes: A strong initial impression of ripe apple.

• Heart Notes: Develops into a sweeter character reminiscent of banana and other tropical fruits.[3]

• Overall Impression: A powerful and diffusive fruity scent, often described as a blend of apple and pineapple.[1]

Performance in Fragrance Applications: A Comparative Analysis

The practical utility of a fragrance ingredient is determined by its performance characteristics within a finished product. Key performance indicators include volatility, substantivity, and stability.

Volatility and Substantivity

Volatility refers to the rate at which a substance evaporates, directly impacting its role within the fragrance pyramid (top, middle, or base notes). Substantivity, or tenacity, is the ability of a fragrance to linger on a substrate over time.

• Isoamyl Acetoacetate: With a lower vapor pressure, it exhibits lower volatility. This is corroborated by its reported substantivity of greater than 24 hours on a smelling strip, making it suitable for use as a middle to base note to extend the fruity character of a fragrance.[2]

• Isoamyl Isovalerate: Its higher vapor pressure results in greater volatility. Its substantivity is reported to be less than 3 hours , positioning it firmly as a top note ingredient that provides an initial burst of fruitiness.

Stability in Cosmetic Formulations

The chemical stability of a fragrance ingredient within a product base is crucial for maintaining the intended scent profile throughout the product's shelf life. Esters, in general, can be susceptible to hydrolysis in highly acidic or alkaline conditions.

• Isoamyl Acetoacetate: While specific comparative stability data in various cosmetic bases is limited in publicly available literature, its chemical structure suggests it would be reasonably stable in formulations with a neutral to slightly acidic pH, such as lotions and shampoos.[2]

• Isoamyl Isovalerate: It is noted to be a volatile ester and is considered unsuitable for use in products with a high or low pH, such as some soaps and candles, where hydrolysis could lead to a degradation of the fragrance.[3]

Synergistic Effects and Blending

In the art of perfumery, the interaction between different ingredients is as important as their individual characteristics. Both isoamyl acetoacetate and isoamyl isovalerate can be used to achieve a variety of effects in combination with other fragrance raw materials.

• Isoamyl Acetoacetate: Its complex profile allows it to blend well with a wide range of materials. It can enhance the sweetness of floral notes, add a unique fruity dimension to woody and balsamic accords, and create novel effects when combined with other fruity esters.[2]

• Isoamyl Isovalerate: Its strong, diffusive character makes it an excellent modifier for other fruity notes. It can be used to add a juicy, ripe quality to apple, pear, and tropical fruit accords. Studies on the sensory interactions of fruity esters with other aroma compounds have shown that they can either enhance or suppress other notes through competitive perceptual interactions.

Experimental Protocols for Performance Evaluation

To objectively assess the performance of fragrance ingredients like isoamyl acetoacetate and isoamyl isovalerate, a combination of analytical and sensory techniques is employed.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with the human nose as a detector. This allows for the identification of individual aroma-active compounds in a complex mixture and the characterization of their specific odor.

Experimental Workflow:

Sources

• 1. Isoamyl isovalerate | C10H20O2 | CID 12613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. isoamyl acetoacetate, 2308-18-1 [thegoodscentscompany.com]
• 3. RIFM fragrance ingredient safety assessment, isoamyl acetate, CAS Registry Number 123-92-2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Isoamyl Acetoacetate

As researchers and scientists at the forefront of innovation, our commitment to safety and environmental stewardship is as critical as the discoveries we pursue. The proper management of chemical waste is a cornerstone of this commitment. This guide provides a comprehensive, technically grounded protocol for the safe handling and disposal of isoamyl acetoacetate, moving beyond mere procedural steps to explain the causality and regulatory framework that underpins these essential laboratory practices.

Note on Chemical Analogs: Specific safety data for isoamyl acetoacetate is not as widely published as for its simpler analog, isoamyl acetate. This guide synthesizes direct data where available with established principles for flammable organic esters and beta-keto esters, ensuring a robust and cautious approach. The fundamental safety and disposal protocols for these related compounds are highly comparable.

Hazard Identification and Risk Assessment

Before any handling or disposal procedure, a thorough understanding of the compound's intrinsic hazards is paramount. Isoamyl acetoacetate, like many organic esters, is a flammable liquid whose vapors can form ignitable mixtures with air.[1][2]

The primary risks associated with its handling are:

• Flammability: The vapor is heavier than air and can travel a considerable distance to an ignition source, causing a flashback.[1]

• Irritation: Contact can cause irritation to the skin, eyes, and respiratory system.[1][2]

• Systemic Effects: High concentrations or prolonged exposure can lead to central nervous system effects such as dizziness, headache, and drowsiness.[1]

The causality behind these hazards lies in its chemical structure: a volatile organic compound with a relatively low flash point. This necessitates stringent control of ignition sources and the use of proper personal protective equipment (PPE).

Table 1: Key Safety & Regulatory Data for Isoamyl Acetoacetate Analogs

Property	Value & Significance	Source(s)
Chemical Family	Beta-Keto Ester	N/A
Primary Analog	Isoamyl Acetate (CAS: 123-92-2)	[3][4]
Flash Point	~25°C / 77°F (for Isoamyl Acetate)	[5][6]
GHS Hazard Class	Flammable Liquid, Category 3 (for Isoamyl Acetate)	[3][7]
EPA Hazardous Waste ID	Potentially D001 (Ignitability) if flash point is <140°F (60°C)	[8][9]
OSHA PEL (8-hr TWA)	100 ppm (525 mg/m³) (for Isoamyl Acetate)	[1]

| Incompatibilities | Strong oxidizing agents, strong acids, strong bases, nitrates. |[5] |

Immediate Safety & Spill Response Protocol

Spills must be treated as a hazardous waste situation.[8] The immediate priority is to mitigate flammability and exposure risks. This protocol is a self-validating system designed to control the scene and prevent escalation.

Step-by-Step Spill Containment Methodology:

• Alert & Evacuate: Immediately alert personnel in the vicinity. If the spill is large (>100 mL) or ventilation is poor, evacuate the immediate area.

• Eliminate Ignition Sources: This is the most critical step. Turn off all nearby hot plates, stirrers, vacuum pumps, and any other potential sources of sparks or flames.[1][5]

• Ventilate: Increase ventilation to the area, preferably by using a chemical fume hood if the spill is contained within it. This helps disperse flammable vapors.[5]

• Don Appropriate PPE: At a minimum, this includes:

  • Chemical splash goggles.[5]

  • Solvent-resistant gloves (Nitrile or Polyvinyl Alcohol are recommended).[1]

  • A lab coat.

• Contain the Spill: Use an inert, non-combustible absorbent material such as vermiculite, sand, or a commercial sorbent pad.[4][5] Do not use combustible materials like paper towels to absorb the bulk of the liquid. Cover the spill with the absorbent material, starting from the outside and working inward to prevent spreading.

• Collect Waste: Once the liquid is fully absorbed, use non-sparking tools (e.g., plastic dustpan and scoop) to carefully collect the material.[3][5] Place the contaminated absorbent into a designated, sealable, and properly labeled hazardous waste container.

• Decontaminate the Area: Wipe the spill area with soap and water. The cleaning materials (sponges, paper towels) should also be considered hazardous waste and placed in the same container.

• Dispose of Waste: Seal the container and manage it according to the waste accumulation procedures outlined in the next section. Never reseal and return spilled material to the original container.[3]

Standard Operating Procedure for Waste Accumulation

Systematic and compliant waste collection is essential for laboratory safety and regulatory adherence. All chemical waste must be disposed of through a licensed hazardous waste program.[8][10]

Step-by-Step Waste Collection Protocol:

• Designate a Satellite Accumulation Area (SAA): This area must be at or near the point of generation. It is where you will store your hazardous waste container until it is full or ready for pickup.

• Select an Appropriate Container:

  • The container must be chemically compatible with isoamyl acetoacetate (e.g., glass or polyethylene).[11]

  • It must have a secure, leak-proof screw-top cap.[11]

  • The container must be in good condition, free of cracks or deterioration.

• Properly Label the Container: As soon as the first drop of waste enters the container, it must be labeled.[9][12] The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "Waste Isoamyl Acetoacetate". Do not use abbreviations.

  • A clear indication of the hazards (e.g., "Flammable").

• Keep the Container Closed: The waste container must remain sealed at all times, except when you are actively adding waste.[11] This is a critical EPA regulation to prevent the release of flammable or toxic vapors.

• Segregate from Incompatibles: Store the isoamyl acetoacetate waste container away from incompatible chemicals, particularly strong oxidizing agents, acids, and bases, to prevent violent reactions.[5]

• Request Pickup: Schedule regular pickups with your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste management company.[12] Do not let waste accumulate for extended periods.

Disposal Pathways Decision Framework

The ultimate disposal of isoamyl acetoacetate is not performed by the researcher but by a licensed Treatment, Storage, and Disposal Facility (TSDF). The primary and most environmentally sound method for this type of organic solvent is high-temperature incineration. This process breaks the compound down into carbon dioxide and water. The following diagram illustrates the decision-making process within the laboratory that leads to proper disposal.

Sources

• 1. nj.gov [nj.gov]
• 2. CDC - NIOSH Pocket Guide to Chemical Hazards - Isoamyl acetate [cdc.gov]
• 3. vigon.com [vigon.com]
• 4. carlroth.com [carlroth.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. ISO-AMYL ACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. fishersci.co.uk [fishersci.co.uk]
• 8. vumc.org [vumc.org]
• 9. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]
• 10. ic.ptb.de [ic.ptb.de]
• 11. mtu.edu [mtu.edu]
• 12. hazardouswasteexperts.com [hazardouswasteexperts.com]